1,1-Dibromoferrocene

Core Science & Biosynthesis

The Enduring Utility of 1,1'-Dibromoferrocene: A Technical Guide to its History, Synthesis, and Properties

An in-depth exploration for researchers, scientists, and drug development professionals on the history, synthesis, and physicochemical properties of the versatile organometallic reagent, 1,1'-Dibromoferrocene.

Introduction

1,1'-Dibromoferrocene, a disubstituted derivative of the archetypal sandwich compound ferrocene, has emerged as a cornerstone in the field of organometallic chemistry. Its strategic importance lies in its role as a key intermediate for the synthesis of a diverse array of complex ferrocene derivatives with applications ranging from materials science to medicinal chemistry. The two bromine atoms on opposing cyclopentadienyl rings offer reactive handles for a variety of chemical transformations, including lithiation, cross-coupling reactions, and nucleophilic substitution, making it an invaluable building block for the construction of sophisticated molecular architectures. This technical guide provides a comprehensive overview of the historical development, synthetic methodologies, and key physicochemical properties of 1,1'-Dibromoferrocene, tailored for professionals in research and development.

Historical Perspective and Discovery

The journey to the efficient synthesis of 1,1'-Dibromoferrocene is intertwined with the broader development of ferrocene chemistry. Early methods for the introduction of halogens onto the cyclopentadienyl rings were often cumbersome and lacked selectivity. The pioneering work of A. N. Nesmeyanov and his group in the mid-20th century laid the groundwork for haloferrocene chemistry, often involving organomercury intermediates.[1]

A significant breakthrough came with the development of methods for the direct metallation of the ferrocene core. The research led by M. D. Rausch on the lithiation of ferrocene was a pivotal moment. It was discovered that the use of n-butyllithium in the presence of a chelating agent like N,N,N',N'-tetramethylethylenediamine (TMEDA) could efficiently and selectively remove protons from both cyclopentadienyl rings, leading to the formation of 1,1'-dilithioferrocene. This in-situ generated dianion proved to be a powerful nucleophile, reacting readily with various electrophiles, including bromine sources, to yield 1,1'-disubstituted ferrocenes. This development streamlined the synthesis of 1,1'-Dibromoferrocene, making it readily accessible in high yields.

Synthetic Methodologies

The most widely adopted and efficient method for the preparation of 1,1'-Dibromoferrocene involves the one-pot, two-step process of dilithiation followed by bromination.

Key Synthetic Pathway: Dilithiation and Bromination

This synthetic route, a refinement of the early work on ferrocene metallation, is the current standard for producing 1,1'-Dibromoferrocene on a laboratory scale. The logical workflow of this synthesis is depicted in the following diagram:

Caption: Workflow for the synthesis of 1,1'-Dibromoferrocene.

Experimental Protocol: Synthesis of 1,1'-Dibromoferrocene

The following protocol is a representative example of the synthesis of 1,1'-Dibromoferrocene via dilithiation.

Materials:

• Ferrocene

• n-Butyllithium (in hexanes)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• 1,1,2,2-Tetrabromoethane

• Anhydrous Hexane

• Anhydrous Diethyl Ether

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Silica gel

Procedure:

• Preparation of the Reaction Vessel: A multi-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, a dropping funnel, and a thermometer is dried in an oven and allowed to cool to room temperature under a stream of dry nitrogen.

• Formation of the Lithiation Reagent: The flask is charged with anhydrous hexane and TMEDA. The solution is cooled in an ice bath, and a solution of n-butyllithium in hexanes is added dropwise via the dropping funnel while maintaining the temperature below 5 °C. The mixture is stirred for 10-15 minutes.

• Dilithiation of Ferrocene: A solution of ferrocene in anhydrous hexane is added dropwise to the prepared lithiation reagent at a rate that maintains the internal temperature below 10 °C. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours to ensure complete dilithiation. The formation of the orange-red precipitate of the 1,1'-dilithioferrocene-TMEDA adduct is typically observed.

• Bromination: The reaction mixture is cooled to -78 °C using a dry ice/acetone bath. A solution of 1,1,2,2-tetrabromoethane in anhydrous diethyl ether is then added dropwise, ensuring the temperature does not rise significantly. After the addition, the mixture is stirred at -78 °C for a period of time before being allowed to slowly warm to room temperature overnight.

• Work-up and Purification: The reaction is quenched by the slow addition of a saturated aqueous sodium bicarbonate solution. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with water and brine, then dried over anhydrous magnesium sulfate. The solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude 1,1'-Dibromoferrocene is purified by column chromatography on silica gel using a non-polar eluent such as hexane. The product is typically an orange crystalline solid.

Physicochemical Properties

A summary of the key quantitative data for 1,1'-Dibromoferrocene is presented in the table below for easy reference and comparison.

Property	Value
Molecular Formula	C₁₀H₈Br₂Fe
Molecular Weight	343.83 g/mol
Appearance	Orange to brown crystalline solid
Melting Point	55-58 °C
¹H NMR (CDCl₃, ppm)	δ 4.47 (t, 4H), 4.16 (t, 4H)
¹³C NMR (CDCl₃, ppm)	δ 72.8, 70.4, 69.9
Infrared (IR, cm⁻¹)	Characteristic peaks for C-H and C-C stretches of the cyclopentadienyl rings.
Mass Spectrometry (MS)	m/z = 344 [M]⁺

Logical Relationships in its Utility

The utility of 1,1'-Dibromoferrocene stems from the reactivity of the carbon-bromine bonds, which allows for its transformation into a wide range of other functionalized ferrocenes. The following diagram illustrates the key logical relationships in its application as a synthetic intermediate.

References

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

The Synthesis and Characterization of 1,1'-Dibromoferrocene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the initial synthesis and characterization of 1,1'-dibromoferrocene, a key intermediate in the synthesis of various ferrocene derivatives with applications in materials science, catalysis, and medicinal chemistry. This document details two primary synthetic methodologies, offering comprehensive experimental protocols. Furthermore, it presents a summary of the key characterization data, including physical properties and spectroscopic analyses, to aid researchers in the identification and quality assessment of this compound.

Introduction

Ferrocene and its derivatives have garnered significant interest in various fields of chemical research due to their unique sandwich structure, stability, and versatile reactivity. Among the halogenated ferrocenes, 1,1'-dibromoferrocene serves as a crucial and versatile precursor for the synthesis of more complex 1,1'-disubstituted ferrocene compounds. The introduction of bromine atoms on each cyclopentadienyl ring opens up a wide array of synthetic possibilities through reactions such as lithiation followed by quenching with electrophiles, and various coupling reactions. This guide focuses on the foundational aspects of 1,1'-dibromoferrocene: its synthesis and its fundamental characterization.

Synthesis of 1,1'-Dibromoferrocene

Two principal methods for the synthesis of 1,1'-dibromoferrocene are presented below, offering researchers flexibility based on available starting materials and desired scale.

Method 1: Dilithiation of Ferrocene followed by Bromination

This is a widely employed method for the synthesis of 1,1'-dibromoferrocene, starting from the readily available ferrocene. The process involves the deprotonation of both cyclopentadienyl rings using a strong base, followed by the introduction of bromine atoms.

A detailed experimental protocol for this method is as follows:

• To a slurry of ferrocene (18.6 g, 100 mmol) and N,N,N',N'-tetramethylethylenediamine (TMEDA) (12.0 g, 103 mmol) in hexanes (500 mL), a solution of n-butyllithium in hexanes (88 mL of a 2.5 M solution) is added.[1]

• The resulting mixture is stirred overnight (minimum 12 hours) under an inert atmosphere.[1]

• The reaction flask is then cooled to approximately -75 °C using a dry ice/acetone bath.[1]

• Stirring is restarted and maintained throughout the subsequent steps.[1]

• A solution of 1,1,2,2-tetrabromoethane in a suitable solvent is then added dropwise to the cooled reaction mixture.

• The reaction is allowed to warm to room temperature and stirred for a specified period.

• The reaction is quenched by the slow addition of water.

• The organic layer is separated, washed with brine, and dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure to yield the crude product.

• Purification is achieved by column chromatography on silica gel using a suitable eluent system (e.g., hexanes) to afford pure 1,1'-dibromoferrocene.

A reported yield for a similar synthesis is 89%.[2]

Method 2: Bromination of 1,1'-Bis(tri-n-butylstannyl)ferrocene

An alternative route to 1,1'-dibromoferrocene involves the reaction of 1,1'-bis(tri-n-butylstannyl)ferrocene with elemental bromine. This method can be performed as a self-indicating titration.[1][3]

The general procedure for this synthesis is as follows:

• A solution of 1,1'-bis(tri-n-butylstannyl)ferrocene is prepared in dichloromethane.[1]

• To this solution, a solution of bromine (2.2 molar equivalents) in dichloromethane is added slowly.[1]

• The reaction progress can be monitored by the disappearance of the deep green/black color that forms locally upon the addition of bromine, indicating the consumption of the stannylated ferrocene.[1]

• Upon completion of the reaction, the solvent is removed in vacuo.

• The crude product is then purified to remove the tri-n-butyltin bromide byproduct. This can be achieved by washing with a suitable solvent or by column chromatography.

Characterization of 1,1'-Dibromoferrocene

Thorough characterization is essential to confirm the identity and purity of the synthesized 1,1'-dibromoferrocene. The following table summarizes the key characterization data.

Property	Data
Molecular Formula	C₁₀H₈Br₂Fe
Molecular Weight	343.82 g/mol
Appearance	Yellow-orange to brown solid/crystals
Melting Point	52-55 °C
Solubility	Soluble in methanol, chloroform, and benzene; Insoluble in water.
¹H NMR (CDCl₃)	δ 4.36 (t, 4H), 4.16 (t, 4H) ppm
¹³C NMR (CDCl₃)	δ 100.5, 66.6, 61.7 ppm
Infrared (IR) Spectroscopy	Specific data not available in the searched literature. General ferrocene C-H stretching and ring bending modes are expected.
Mass Spectrometry (MS)	Specific m/z data not available in the searched literature. The molecular ion peak [M]⁺ and isotopic pattern for two bromine atoms would be expected.

Visualization of Workflows and Relationships

To further clarify the processes involved in the synthesis and characterization of 1,1'-dibromoferrocene, the following diagrams are provided.

References

• 1. The self–indicating preparation of bromoferrocenes from stannylferrocenes and an improved synthesis of di-iodoferrocene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,1'-DIBROMOFERROCENE synthesis - chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]

Spectroscopic Characterization of 1,1'-Dibromoferrocene: A Technical Guide

Introduction: 1,1'-Dibromoferrocene, with the chemical formula [Fe(C₅H₄Br)₂], is a halogenated derivative of ferrocene. It serves as a crucial intermediate in the synthesis of more complex substituted ferrocene compounds, which have applications in materials science, catalysis, and medicinal chemistry. A thorough understanding of its spectroscopic properties is fundamental for its identification, purity assessment, and the characterization of its reaction products. This guide provides a detailed overview of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 1,1'-Dibromoferrocene, along with generalized experimental protocols for these analytical techniques.

Spectroscopic Data Summary

The following tables summarize the expected and reported spectroscopic data for 1,1'-Dibromoferrocene. Due to the variability in reported experimental values, this data should be used as a reference for characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Data for 1,1'-Dibromoferrocene

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~ 4.4 - 4.2	Triplet	~ 1.9	Protons on C2 and C5 (α to Br)
~ 4.2 - 4.0	Triplet	~ 1.9	Protons on C3 and C4 (β to Br)

Note: The exact chemical shifts can vary depending on the solvent and spectrometer frequency. The spectrum is expected to show two pseudo-triplets of equal integration corresponding to the protons on the substituted cyclopentadienyl rings.

Table 2: ¹³C NMR Data for 1,1'-Dibromoferrocene

Chemical Shift (δ) ppm	Assignment
~ 75 - 70	C2 and C5 (α to C-Br)
~ 70 - 65	C3 and C4 (β to C-Br)
~ 65 - 60	C1 (Carbon attached to Br)

Note: The ¹³C NMR spectrum is expected to display three distinct signals for the carbons of the cyclopentadienyl rings due to the symmetry of the molecule.

Infrared (IR) Spectroscopy

Table 3: Characteristic IR Absorption Bands for 1,1'-Dibromoferrocene

Wavenumber (cm⁻¹)	Vibration Type	Intensity
~ 3100	C-H stretch (aromatic-like Cp ring)	Medium
~ 1410	C=C stretch (in Cp ring)	Medium
~ 1100	C-H in-plane bend	Weak
~ 820	C-H out-of-plane bend	Strong
~ 700 - 600	C-Br stretch	Medium-Strong

Note: Cp = cyclopentadienyl. The fingerprint region (below 1500 cm⁻¹) will contain additional bands characteristic of the overall molecular structure.

Mass Spectrometry (MS)

Table 4: Expected Mass Spectrometry Data for 1,1'-Dibromoferrocene

m/z Value	Ion	Comments
344 (and 342, 346)	[M]⁺	Molecular ion peak with characteristic isotopic pattern for two bromine atoms.
263 (and 265)	[M - Br]⁺	Fragment corresponding to the loss of one bromine atom.
184	[M - 2Br]⁺	Fragment corresponding to the loss of both bromine atoms.
121	[Fe(C₅H₅)]⁺	Fragment corresponding to the ferrocenyl cation.

Note: The molecular weight of 1,1'-Dibromoferrocene is 343.82 g/mol . The presence of two bromine isotopes (⁷⁹Br and ⁸¹Br) results in a characteristic M, M+2, and M+4 isotopic pattern for bromine-containing fragments.

Experimental Protocols

The following are generalized experimental methodologies for obtaining the spectroscopic data.

NMR Spectroscopy

• Sample Preparation:

  • Dissolve approximately 5-10 mg of 1,1'-Dibromoferrocene in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, C₆D₆).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • The NMR spectra are typically recorded on a 300, 400, or 500 MHz spectrometer.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Chemical shifts are referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

  • ¹³C NMR: Acquire the proton-decoupled spectrum. A larger number of scans is usually required due to the low natural abundance of ¹³C.

Infrared (IR) Spectroscopy

• Sample Preparation (Solid State):

  • KBr Pellet Method: Grind 1-2 mg of 1,1'-Dibromoferrocene with ~100 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle. Press the mixture into a thin, transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal and apply pressure to ensure good contact.

• Instrument Setup:

  • Use a Fourier-Transform Infrared (FT-IR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample holder (or clean ATR crystal).

  • Place the sample in the spectrometer and record the spectrum, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry

• Sample Preparation:

  • Dissolve a small amount of 1,1'-Dibromoferrocene in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Instrument Setup:

  • A variety of ionization techniques can be used, with Electrospray Ionization (ESI) and Electron Impact (EI) being common.

• Data Acquisition:

  • Introduce the sample into the mass spectrometer.

  • Acquire the mass spectrum over a suitable m/z range (e.g., 50-500 amu). The high-resolution mass spectrum can be used to confirm the elemental composition.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of a chemical compound like 1,1'-Dibromoferrocene.

Caption: Workflow for the spectroscopic characterization of 1,1'-Dibromoferrocene.

In-Depth Technical Guide to the Crystal Structure of 1,1'-Dibromoferrocene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of 1,1'-dibromoferrocene, a key organometallic compound with applications in synthesis and materials science. The document details the crystallographic parameters, molecular geometry, and experimental protocols for its synthesis and structural determination, offering valuable insights for researchers in medicinal chemistry and materials science.

Core Crystallographic Data

The crystal structure of 1,1'-dibromoferrocene was determined by single-crystal X-ray diffraction at a temperature of 100 K. The compound crystallizes in the monoclinic space group P2₁, indicating a non-centrosymmetric arrangement in the solid state.[1] The crystallographic data and refinement parameters are summarized in the table below.

Parameter	Value
Empirical Formula	C₁₀H₈Br₂Fe
Formula Weight	343.82
Temperature	100(2) K
Wavelength	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁
Unit Cell Dimensions
a	5.857(2) Å
b	10.999(4) Å
c	8.322(3) Å
α	90°
β	106.69(3)°
γ	90°
Volume	513.2(3) ų
Z	2
Density (calculated)	2.224 Mg/m³
Absorption Coefficient	9.255 mm⁻¹
F(000)	328
Data Collection & Refinement
Crystal Size	0.30 x 0.20 x 0.15 mm³
θ range for data collection	2.24 to 28.32°
Index ranges	-7 ≤ h ≤ 7, -14 ≤ k ≤ 14, -11 ≤ l ≤ 10
Reflections collected	5220
Independent reflections	2439 [R(int) = 0.0454]
Completeness to θ = 28.32°	99.8 %
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	2439 / 1 / 137
Goodness-of-fit on F²	1.045
Final R indices [I > 2σ(I)]	R1 = 0.0320, wR2 = 0.0733
R indices (all data)	R1 = 0.0383, wR2 = 0.0762
Absolute structure parameter	0.43(2)
Largest diff. peak and hole	1.127 and -0.592 e.Å⁻³

Molecular Structure and Geometry

The molecular structure of 1,1'-dibromoferrocene reveals an eclipsed conformation of the two cyclopentadienyl (Cp) rings. This conformation forces the two bromine substituents into close proximity, with a measured Br···Br distance of 3.6172 (6) Å.[1] The pseudo-torsion angle between the two bromine atoms, defined by the centroids of the two Cp rings, is a mere 1.55 (1)°. This steric hindrance results in the bromine atoms being pushed slightly out of the plane of their respective cyclopentadienyl rings.

Selected Bond Lengths and Angles

The following table summarizes key bond lengths and angles within the 1,1'-dibromoferrocene molecule.

Bond/Angle	**Length (Å) / Angle (°) **
Bond Lengths
Fe-C(1)	2.034(4)
Fe-C(2)	2.046(4)
Fe-C(3)	2.053(4)
Fe-C(4)	2.043(4)
Fe-C(5)	2.033(4)
Fe-C(6)	2.039(4)
Fe-C(7)	2.037(4)
Fe-C(8)	2.046(4)
Fe-C(9)	2.051(4)
Fe-C(10)	2.036(4)
Br(1)-C(1)	1.860(4)
Br(2)-C(6)	1.862(4)
C-C (average in Cp rings)	1.421(7)
Bond Angles
C(5)-C(1)-C(2)	108.3(4)
C(1)-C(2)-C(3)	108.1(4)
C(2)-C(3)-C(4)	107.7(4)
C(3)-C(4)-C(5)	108.1(4)
C(4)-C(5)-C(1)	107.8(4)
C(10)-C(6)-C(7)	108.2(4)
C(6)-C(7)-C(8)	108.1(4)
C(7)-C(8)-C(9)	107.8(4)
C(8)-C(9)-C(10)	108.0(4)
C(9)-C(10)-C(6)	107.9(4)
Torsion Angles
C(2)-C(1)-Br(1)···Br(2)	-178.9(3)
C(7)-C(6)-Br(2)···Br(1)	179.3(3)

Experimental Protocols

Synthesis of 1,1'-Dibromoferrocene

1,1'-Dibromoferrocene can be synthesized from 1,1'-dilithioferrocene tetramethylethylenediamine (TMEDA) complex.

Procedure:

• Suspend solid 1,1'-dilithioferrocene·TMEDA disolvate (2.770 g, 6.437 mmol) in toluene (50 ml).

• Cool the suspension to 195 K under a dry nitrogen atmosphere.

• Add a solution of cyanogen bromide (1.500 g, 14.16 mmol) in toluene (35 ml) via a cannula.

• Stir the mixture overnight, allowing it to gradually warm to ambient temperature.

• Heat the mixture to reflux for 3 hours.

• Pour the reaction mixture over 500 g of ice, which yields a yellow solid.

• Allow the mixture to melt, then separate the toluene layer.

• Dry the toluene layer over MgSO₄ and then in vacuo.

• Dissolve the crude product in a minimum amount of warm ethanol and place it in a freezer overnight.

• Isolate a light-orange solid by filtration, identified as 1,1'-dibromoferrocene.

• For crystallization, layer the filtrate with petroleum ether and allow it to evaporate slowly in air to yield large orange-brown crystals suitable for X-ray crystallography.

Caption: Synthetic workflow for 1,1'-dibromoferrocene.

Single-Crystal X-ray Diffraction

Data Collection: A suitable orange-brown crystal was mounted on a glass fiber. Data were collected on a Bruker SMART APEX CCD diffractometer using graphite-monochromated Mo Kα radiation (λ = 0.71073 Å) at 100(2) K. A series of ω and φ scans were performed to collect a full sphere of data.

Structure Solution and Refinement: The structure was solved by direct methods and refined by full-matrix least-squares on F² using the SHELXTL software package. All non-hydrogen atoms were refined anisotropically. Hydrogen atoms were placed in calculated positions and refined using a riding model.

Caption: Workflow for the crystal structure analysis.

Conclusion

This guide provides a detailed overview of the crystal structure of 1,1'-dibromoferrocene, supported by comprehensive crystallographic data and experimental protocols. The eclipsed conformation and the resulting steric interactions between the bromine substituents are key structural features. This information is crucial for understanding the reactivity and potential applications of this compound in the design of novel ferrocene-based materials and pharmaceuticals.

References

• 1. scs.illinois.edu [scs.illinois.edu]

An In-Depth Technical Guide to the Electrochemical Properties of 1,1'-Dibromoferrocene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core electrochemical properties of 1,1'-Dibromoferrocene, a key organometallic compound with significant applications in synthesis and materials science. This document details the synthesis, redox behavior, and electron transfer characteristics of 1,1'-Dibromoferrocene, presenting quantitative data in a structured format. Detailed experimental protocols for its synthesis and electrochemical analysis are provided to facilitate replication and further research. The guide also includes visualizations of the electrochemical processes and experimental workflows to enhance understanding.

Introduction

1,1'-Dibromoferrocene is a halogenated derivative of ferrocene, an organometallic compound renowned for its stability and reversible redox chemistry. The introduction of bromine atoms onto each of the cyclopentadienyl rings significantly influences the electronic properties of the ferrocene core, thereby altering its electrochemical behavior. Understanding these properties is crucial for its application as a building block in the synthesis of more complex molecules, as a redox mediator in electrochemical sensors, and in the development of novel materials with tailored electronic characteristics.[1] This guide serves as a technical resource for professionals requiring a deep understanding of the electrochemical fundamentals of this compound.

Synthesis of 1,1'-Dibromoferrocene

1,1'-Dibromoferrocene can be synthesized in high yield from ferrocene through a dilithiation and subsequent bromination reaction.[2] A commonly employed method is a modified literature procedure that utilizes n-butyllithium and tetramethylethylenediamine (TMEDA) for the lithiation step, followed by quenching with a bromine source such as 1,2-dibromotetrafluoroethane or tetrabromoethane.[3][4]

Experimental Protocol: Synthesis of 1,1'-Dibromoferrocene

Materials:

• Ferrocene

• n-Butyllithium (n-BuLi) in hexanes

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• 1,1,2,2-Tetrabromoethane

• Anhydrous tetrahydrofuran (THF)

• Standard Schlenk line and glassware

• Nitrogen or Argon gas for inert atmosphere

Procedure:

• Under an inert atmosphere (N₂ or Ar), a solution of ferrocene in anhydrous THF is prepared in a Schlenk flask.

• The flask is cooled to -78 °C using a dry ice/acetone bath.

• N,N,N',N'-Tetramethylethylenediamine (TMEDA) is added to the solution.

• n-Butyllithium (n-BuLi) is added dropwise to the stirred solution, and the reaction mixture is stirred for several hours at room temperature to facilitate the formation of 1,1'-dilithioferrocene.

• The reaction mixture is then cooled again to -78 °C.

• A solution of 1,1,2,2-tetrabromoethane in anhydrous THF is added slowly to the dilithioferrocene solution.

• The reaction is allowed to warm to room temperature and stirred overnight.

• The reaction is quenched with water, and the organic layer is separated.

• The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or dichloromethane).

• The combined organic layers are washed with brine, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel or alumina to yield 1,1'-Dibromoferrocene as a crystalline solid.

Electrochemical Properties

The electrochemical behavior of 1,1'-Dibromoferrocene is typically investigated using cyclic voltammetry (CV). The electron-withdrawing nature of the bromine atoms makes the ferrocene core more electron-deficient, resulting in a more positive oxidation potential compared to unsubstituted ferrocene. The redox process involves a single-electron transfer corresponding to the Fe(II)/Fe(III) couple.

Quantitative Electrochemical Data

The key electrochemical parameters for 1,1'-Dibromoferrocene are summarized in the table below. These values are typically reported relative to the ferrocene/ferrocenium (Fc/Fc⁺) redox couple, which serves as an internal standard in non-aqueous electrochemistry.

Parameter	Symbol	Value	Conditions
Half-Wave Potential	E½ (vs. Fc/Fc⁺)	+0.20 V	Acetonitrile, 0.1 M [NBu₄][PF₆]
Peak-to-Peak Separation	ΔEp	~70-90 mV	Varies with scan rate
Diffusion Coefficient	D	Not explicitly found	-

Note: The exact value for the diffusion coefficient (D) of 1,1'-Dibromoferrocene was not found in the surveyed literature. However, it is expected to be of a similar order of magnitude to other ferrocene derivatives in common organic solvents.

Experimental Protocol: Cyclic Voltammetry

Apparatus and Reagents:

• Potentiostat

• Three-electrode electrochemical cell

• Working Electrode: Glassy carbon or platinum disk electrode

• Reference Electrode: Saturated Calomel Electrode (SCE) or a silver/silver ion (Ag/Ag⁺) pseudo-reference electrode

• Counter Electrode: Platinum wire

• 1,1'-Dibromoferrocene

• Ferrocene (for internal reference)

• Anhydrous, electrochemical-grade solvent (e.g., acetonitrile or dichloromethane)

• Supporting Electrolyte: e.g., 0.1 M Tetrabutylammonium hexafluorophosphate ([NBu₄][PF₆]) or Tetrabutylammonium perchlorate ([NBu₄][ClO₄])

• Nitrogen or Argon gas for deoxygenation

Procedure:

• Prepare a solution of 1,1'-Dibromoferrocene (typically 1-5 mM) in the chosen solvent containing the supporting electrolyte.

• Assemble the three-electrode cell with the polished working electrode, the reference electrode, and the counter electrode.

• Deoxygenate the solution by bubbling with high-purity nitrogen or argon for at least 10-15 minutes. Maintain an inert atmosphere over the solution during the experiment.[5]

• Record a background cyclic voltammogram of the solvent and supporting electrolyte to determine the potential window.

• Add the 1,1'-Dibromoferrocene solution to the cell and record the cyclic voltammogram. A typical scan is initiated from the open-circuit potential towards a more positive potential.[5]

• Perform scans at various scan rates (e.g., 20, 50, 100, 200 mV/s) to investigate the kinetics of the electron transfer.

• After recording the voltammograms of the sample, add a small amount of ferrocene to the solution and record another voltammogram to determine the formal potential of the Fc/Fc⁺ couple under the same conditions. This allows for the accurate determination of the E½ of 1,1'-Dibromoferrocene relative to this internal standard.

Visualization of Electrochemical Processes and Workflows

Redox Mechanism of 1,1'-Dibromoferrocene

The fundamental electrochemical process for 1,1'-Dibromoferrocene is a one-electron oxidation from the iron(II) center to the iron(III) center, forming the corresponding ferrocenium cation. This process is typically quasi-reversible.

Caption: Redox couple of 1,1'-Dibromoferrocene.

Experimental Workflow for Cyclic Voltammetry

The following diagram illustrates the typical workflow for conducting a cyclic voltammetry experiment to analyze the electrochemical properties of 1,1'-Dibromoferrocene.

Caption: Workflow for CV analysis.

Conclusion

1,1'-Dibromoferrocene exhibits a quasi-reversible, one-electron oxidation at a potential significantly more positive than that of unsubstituted ferrocene, a direct consequence of the electron-withdrawing nature of the bromine substituents. This technical guide has provided a detailed protocol for its synthesis and electrochemical characterization, along with key quantitative data. The presented information and visualizations serve as a valuable resource for researchers and professionals working with ferrocene derivatives in various fields, from synthetic chemistry to materials science and drug development. Further research could focus on the precise determination of the diffusion coefficient and exploring the electrochemical behavior of 1,1'-Dibromoferrocene in a wider range of solvent and electrolyte systems.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. 1,1'-DIBROMOFERROCENE synthesis - chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility of 1,1'-Dibromoferrocene in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the solubility of 1,1'-Dibromoferrocene in various organic solvents. Due to a lack of specific quantitative data in publicly available scientific literature and chemical databases, this guide also furnishes a detailed, generalized experimental protocol for determining the solubility of this and similar organometallic compounds.

Introduction

1,1'-Dibromoferrocene, an organometallic compound featuring a ferrocene core with a bromine atom substituted on each cyclopentadienyl ring, serves as a versatile building block in synthetic chemistry. Its utility in the synthesis of more complex ferrocene derivatives necessitates a thorough understanding of its physical properties, particularly its solubility in common organic solvents. This property is critical for reaction setup, purification processes such as crystallization, and for applications in materials science and drug development where precise solution concentrations are required.

Qualitative and Quantitative Solubility Data

The following table summarizes the available solubility information for 1,1'-Dibromoferrocene in various organic solvents. It is important to note that while qualitative assessments are available from various sources, quantitative data remains undetermined in the reviewed literature.

Solvent	Chemical Formula	Polarity Index	Qualitative Solubility	Quantitative Solubility ( g/100 mL at 25°C)
Methanol	CH₃OH	5.1	Soluble	Data not available
Chloroform	CHCl₃	4.1	Soluble	Data not available
Benzene	C₆H₆	2.7	Soluble	Data not available
Diethyl Ether	(C₂H₅)₂O	2.8	Readily Soluble	Data not available
Hexane	C₆H₁₄	0.1	Readily Soluble	Data not available
Dimethylformamide (DMF)	(CH₃)₂NC(O)H	6.4	Poorly Soluble	Data not available
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	7.2	Poorly Soluble	Data not available
Water	H₂O	10.2	Insoluble	Data not available

Polarity Index is a relative measure of the polarity of a solvent. Values are approximate and can vary slightly based on the scale used.

The lack of quantitative data highlights an opportunity for further experimental investigation to precisely characterize this fundamental property of 1,1'-Dibromoferrocene.

Experimental Protocol for Solubility Determination

The following is a detailed, generalized methodology for the experimental determination of the solubility of a colored organometallic compound such as 1,1'-Dibromoferrocene in an organic solvent. This protocol can be adapted for various solvents and temperatures. Two common methods are described: the gravimetric method and the UV-Vis spectroscopic method.

• Material Purity: Ensure the 1,1'-Dibromoferrocene is of high purity (≥97%). The solvents used should be of analytical or HPLC grade and dried over appropriate molecular sieves if anhydrous conditions are required.

• Temperature Control: Utilize a temperature-controlled environment, such as a water bath or incubator, to maintain a constant temperature (e.g., 25 °C ± 0.1 °C) throughout the experiment, as solubility is temperature-dependent.

This method involves preparing a saturated solution, taking a known volume of the clear supernatant, evaporating the solvent, and weighing the remaining solute.[1][2][3]

• Preparation of Saturated Solution:

  • Add an excess amount of 1,1'-Dibromoferrocene to a known volume of the chosen organic solvent in a sealed flask or vial. The presence of undissolved solid is essential to ensure saturation.

  • Agitate the mixture using a magnetic stirrer or a shaker bath for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. The time required to reach equilibrium should be determined by preliminary experiments where the concentration of the solute in the solution is measured at different time points until it becomes constant.

• Sample Collection and Filtration:

  • Allow the undissolved solid to settle.

  • Carefully withdraw a known volume (e.g., 10.00 mL) of the clear supernatant using a pre-calibrated volumetric pipette. To avoid transferring any solid particles, it is advisable to use a syringe filter (e.g., 0.45 µm PTFE).

• Solvent Evaporation and Mass Determination:

  • Transfer the filtered solution to a pre-weighed, dry evaporating dish.

  • Carefully evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For higher boiling point solvents, a rotary evaporator can be used.

  • Once the solvent is removed, dry the evaporating dish containing the solid residue in a vacuum oven at a suitable temperature (below the compound's melting point) until a constant weight is achieved.

  • Weigh the evaporating dish with the dried 1,1'-Dibromoferrocene.

• Calculation of Solubility:

  • Solubility ( g/100 mL) = [(Mass of dish + solid) - (Mass of empty dish)] / (Volume of supernatant in mL) * 100

This method is suitable for colored compounds like 1,1'-Dibromoferrocene and relies on Beer-Lambert Law.[4][5]

• Preparation of a Calibration Curve:

  • Prepare a series of standard solutions of 1,1'-Dibromoferrocene of known concentrations in the solvent of interest.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λ_max) using a UV-Vis spectrophotometer.

  • Plot a graph of absorbance versus concentration to generate a calibration curve. The plot should be linear, and the equation of the line (y = mx + c, where y is absorbance and x is concentration) should be determined.

• Preparation of Saturated Solution:

  • Follow the same procedure as in the gravimetric method (Step 3.2.1) to prepare a saturated solution and allow it to equilibrate.

• Sample Collection and Analysis:

  • Withdraw a small, precise volume of the clear, filtered supernatant.

  • Dilute the sample with a known volume of the pure solvent to bring the absorbance within the linear range of the calibration curve.

  • Measure the absorbance of the diluted sample at λ_max.

• Calculation of Solubility:

  • Use the equation from the calibration curve to determine the concentration of the diluted sample.

  • Calculate the concentration of the original saturated solution by multiplying the concentration of the diluted sample by the dilution factor.

  • Express the solubility in the desired units (e.g., mol/L or g/L).

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 1,1'-Dibromoferrocene.

Caption: Workflow for determining the solubility of 1,1'-Dibromoferrocene.

Conclusion

This technical guide has synthesized the currently available information on the solubility of 1,1'-Dibromoferrocene in organic solvents. A notable gap in the scientific literature is the absence of quantitative solubility data. To address this, a detailed and robust experimental protocol has been provided, outlining both gravimetric and spectroscopic methods for the determination of its solubility. It is anticipated that future research will provide the much-needed quantitative data, which will be of significant value to researchers and professionals in synthetic chemistry, materials science, and drug development.

References

• 1. uomus.edu.iq [uomus.edu.iq]
• 2. pharmajournal.net [pharmajournal.net]
• 3. scribd.com [scribd.com]
• 4. scirp.org [scirp.org]
• 5. Comparison of chromatographic and spectroscopic methods used to rank compounds for aqueous solubility - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermal Stability of 1,1'-Dibromoferrocene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal stability of 1,1'-dibromoferrocene. In the absence of specific, publicly available thermogravimetric analysis (TGA) or differential scanning calorimetry (DSC) data for 1,1'-dibromoferrocene, this document synthesizes information on the thermal behavior of the parent ferrocene molecule, related ferrocene derivatives, and brominated aromatic compounds. It outlines detailed experimental protocols for TGA and DSC analyses to facilitate further research and provides a proposed thermal decomposition pathway for 1,1'-dibromoferrocene based on established chemical principles. This guide is intended to be a valuable resource for researchers and professionals working with this and similar organometallic compounds.

Introduction

Ferrocene and its derivatives are of significant interest in materials science, catalysis, and medicinal chemistry due to their unique sandwich structure, redox properties, and general stability.[1] 1,1'-Dibromoferrocene serves as a key intermediate in the synthesis of more complex substituted ferrocenes. A thorough understanding of its thermal stability is crucial for its synthesis, purification, storage, and application, particularly in processes that involve elevated temperatures. While ferrocene itself is known for its remarkable thermal stability, the introduction of substituents, such as bromine atoms, can significantly influence its decomposition profile.[2]

Physicochemical Properties of 1,1'-Dibromoferrocene

A summary of the key physicochemical properties of 1,1'-dibromoferrocene is presented in Table 1.

Property	Value
Molecular Formula	C₁₀H₈Br₂Fe
Molecular Weight	343.82 g/mol
Appearance	Solid
Melting Point	52-55 °C
CAS Number	1293-65-8

Comparative Thermal Stability

Compound	Decomposition Temperature (°C)	Notes
Ferrocene	> 400	Highly stable in an inert atmosphere.[2]
Various Ferrocene Derivatives	Lower than ferrocene	Decomposition temperature is dependent on the nature and number of substituents.[2]

Experimental Protocols for Thermal Analysis

To determine the precise thermal stability of 1,1'-dibromoferrocene, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the recommended techniques.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. This is used to determine the onset of decomposition and the mass loss at different stages.

Methodology:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: A small, accurately weighed sample of 1,1'-dibromoferrocene (typically 5-10 mg) is placed in an inert crucible (e.g., alumina).

• Experimental Conditions:

  • Atmosphere: The experiment should be conducted under a continuous flow of an inert gas, such as nitrogen or argon, to prevent oxidation.

  • Heating Rate: A constant heating rate, typically 10 °C/min, is applied.

  • Temperature Range: The sample is heated from ambient temperature to a temperature sufficient to ensure complete decomposition (e.g., 600 °C).

• Data Analysis: The resulting TGA curve plots mass loss against temperature. The onset temperature of decomposition is determined from the initial point of significant mass loss.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to identify thermal transitions such as melting, crystallization, and decomposition.

Methodology:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: An accurately weighed sample of 1,1'-dibromoferrocene (typically 2-5 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Experimental Conditions:

  • Atmosphere: The experiment is conducted under a continuous flow of an inert gas (e.g., nitrogen or argon).

  • Heating Rate: The sample is heated at a constant rate, typically 10 °C/min.

  • Temperature Program: The temperature program should encompass the melting point and the expected decomposition range.

• Data Analysis: The DSC thermogram plots heat flow versus temperature. Endothermic peaks typically represent melting, while exothermic peaks can indicate decomposition.

Experimental workflow for TGA and DSC analysis.

Proposed Thermal Decomposition Pathway

Based on the known chemistry of ferrocene and halogenated hydrocarbons, a plausible thermal decomposition pathway for 1,1'-dibromoferrocene in an inert atmosphere can be proposed. The initiation step is likely the homolytic cleavage of the carbon-bromine (C-Br) bond, which is generally weaker than the C-H and C-C bonds of the cyclopentadienyl ring and the iron-cyclopentadienyl bond.

Proposed Steps:

• Initiation: Homolytic cleavage of a C-Br bond to form a ferrocenyl radical and a bromine radical.

• Propagation: The highly reactive bromine radical can abstract a hydrogen atom from another 1,1'-dibromoferrocene molecule, leading to the formation of HBr and another ferrocenyl radical. Alternatively, the ferrocenyl radical can undergo further fragmentation.

• Termination: Combination of radicals to form stable products. The decomposition of the ferrocene sandwich structure itself is expected to occur at higher temperatures, leading to the formation of iron, iron carbides, and a complex mixture of hydrocarbon products from the cyclopentadienyl rings.

Proposed thermal decomposition pathway for 1,1'-dibromoferrocene.

Conclusion

While direct experimental data on the thermal stability of 1,1'-dibromoferrocene is currently lacking in the public domain, this technical guide provides a robust framework for its evaluation. By following the detailed experimental protocols for TGA and DSC, researchers can obtain precise data on its decomposition profile. The comparative data for related ferrocene compounds and the proposed decomposition pathway offer a solid foundation for understanding and predicting the thermal behavior of this important synthetic intermediate. Such knowledge is essential for ensuring the safety and success of its application in research and development.

References

• 1. Contemporary Developments in Ferrocene Chemistry: Physical, Chemical, Biological and Industrial Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. as-proceeding.com [as-proceeding.com]

Molecular Orbital Analysis of 1,1'-Dibromoferrocene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Core Data Summary

The following table summarizes key physical and structural data for 1,1'-dibromoferrocene.

Property	Value
Chemical Formula	C₁₀H₈Br₂Fe
Molecular Weight	343.82 g/mol
CAS Number	1293-65-8
Appearance	Solid
Melting Point	52-55 °C
Crystal System	Monoclinic
Space Group	P2₁/c
Conformation	Eclipsed (in the solid state)

Experimental Protocols

Synthesis of 1,1'-Dibromoferrocene

A common and effective method for the synthesis of 1,1'-dibromoferrocene involves the monolithiation of ferrocene followed by reaction with a bromine source.

Materials:

• Ferrocene

• n-Butyllithium (n-BuLi) in hexanes

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• 1,2-Dibromotetrafluoroethane or 1,1,2,2-Tetrabromoethane

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Hexane

• Silica gel

• Standard Schlenk line and glassware

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve ferrocene in anhydrous diethyl ether or THF in a Schlenk flask equipped with a magnetic stirrer.

• Add TMEDA to the solution.

• Cool the mixture to -78 °C using a dry ice/acetone bath.

• Slowly add one equivalent of n-BuLi in hexanes to the stirred solution. Allow the reaction to proceed for several hours at low temperature to ensure monolithiation.

• In a separate flask, prepare a solution of the brominating agent (e.g., 1,2-dibromotetrafluoroethane) in anhydrous diethyl ether or THF and cool it to -78 °C.

• Slowly add the lithiated ferrocene solution to the brominating agent solution via cannula.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of water.

• Separate the organic layer and wash it with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using hexane as the eluent.

• Collect the orange fractions containing 1,1'-dibromoferrocene and remove the solvent to obtain the purified product.

Characterization

Standard analytical techniques are employed to confirm the identity and purity of the synthesized 1,1'-dibromoferrocene.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to confirm the substitution pattern on the cyclopentadienyl rings.

• Mass Spectrometry (MS): Provides confirmation of the molecular weight.

• Infrared (IR) Spectroscopy: To identify characteristic vibrational modes.

• Single-Crystal X-ray Diffraction: To determine the precise molecular structure and conformation in the solid state.

Molecular Structure and Visualization

In the solid state, 1,1'-dibromoferrocene adopts an eclipsed conformation. The two bromine atoms are positioned on opposite cyclopentadienyl rings.

Caption: Molecular structure of 1,1'-Dibromoferrocene.

Qualitative Molecular Orbital Analysis

A quantitative molecular orbital analysis of 1,1'-dibromoferrocene from computational studies is not prominently available. However, a qualitative understanding can be derived from the well-established molecular orbital diagram of ferrocene and the electronic effects of the bromo substituents.

The frontier molecular orbitals of ferrocene are primarily composed of the iron 3d orbitals interacting with the π-orbitals of the two cyclopentadienyl (Cp) ligands. The highest occupied molecular orbital (HOMO) is typically of e₂g symmetry, and the next highest are of a₁g symmetry. These orbitals are largely metal-based. The lowest unoccupied molecular orbitals (LUMOs) are the corresponding anti-bonding e₁g* orbitals.

The introduction of two bromine atoms, one on each Cp ring, perturbs this electronic structure in two primary ways:

• Inductive Effect: Bromine is an electronegative atom and therefore exerts a strong electron-withdrawing inductive effect (-I). This effect withdraws electron density from the Cp rings, which in turn stabilizes (lowers the energy of) the π-orbitals of the ligands. Consequently, the metal-based frontier orbitals (HOMO and near-HOMO) are also stabilized, leading to a higher oxidation potential compared to unsubstituted ferrocene.

• Resonance Effect: Bromine has lone pairs of electrons that can be donated into the π-system of the Cp rings (+R effect). However, for halogens, the inductive effect is generally considered to be dominant over the resonance effect in influencing the overall electron density of the aromatic system.

The net effect of the two bromo substituents is a significant stabilization of the molecular orbitals. The HOMO and LUMO energy levels are lowered, and the HOMO-LUMO gap is likely altered. A precise quantification of these changes would require dedicated Density Functional Theory (DFT) or other ab initio calculations.

The Influence of Bromine Substitution on the Electronic Landscape of Ferrocene: A Technical Guide to 1,1'-Dibromoferrocene Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the electronic structure of 1,1'-dibromoferrocene and its derivatives. Ferrocene, with its unique sandwich structure and rich electrochemistry, serves as a versatile scaffold in various scientific domains, including materials science, catalysis, and medicinal chemistry. The introduction of substituents, such as bromine atoms, onto the cyclopentadienyl (Cp) rings profoundly alters the electronic properties of the ferrocenyl moiety. This guide details the structural and electronic consequences of such modifications, offering a comprehensive resource supported by experimental data and computational insights.

Probing the Electronic Structure: A Methodological Overview

Understanding the electronic structure of 1,1'-dibromoferrocene derivatives necessitates a combination of experimental and computational techniques. These methods provide crucial data on molecular geometry, redox behavior, and orbital energies.

Experimental Protocols

Single-Crystal X-ray Diffraction: This technique is fundamental for determining the precise three-dimensional arrangement of atoms in the solid state.

• Methodology: A suitable single crystal of the 1,1'-dibromoferrocene derivative is mounted on a diffractometer. The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations and then irradiated with monochromatic X-rays. The resulting diffraction pattern is collected and analyzed to solve the crystal structure, providing information on bond lengths, bond angles, and intermolecular interactions. For instance, the structure of 1,1'-dibromoferrocene itself was determined by single-crystal X-ray diffraction at 100 K.[1]

Cyclic Voltammetry (CV): CV is an electrochemical technique used to investigate the redox properties of a compound, which are directly related to its frontier molecular orbital energies.

• Methodology: The experiment is typically performed in a three-electrode cell containing a working electrode, a reference electrode, and a counter electrode. The analyte is dissolved in a suitable solvent with a supporting electrolyte (e.g., [Bu4N][PF6]). A potential is swept between two limits, and the resulting current is measured. The potential at which the peak current occurs provides information about the oxidation and reduction potentials of the species. For ferrocene derivatives, this reveals the energy required to remove an electron from the iron center.

Spectroscopic Techniques (NMR, IR, UV-Vis): These methods provide information about the chemical environment and electronic transitions within the molecule.

• Methodology:

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra are recorded on a spectrometer to determine the chemical environment of the protons and carbon atoms, respectively. The chemical shifts are influenced by the electron density distribution within the molecule.

  • Infrared (IR) Spectroscopy: IR spectra, often obtained from samples prepared as Nujol mulls between KBr plates, reveal the vibrational modes of the molecule, which can be sensitive to changes in electronic structure.

  • UV-Visible (UV-Vis) Spectroscopy: The absorption of light in the UV-Vis region corresponds to electronic transitions between molecular orbitals. Spectra are recorded by passing a beam of light through a solution of the compound and measuring the absorbance at different wavelengths.

Computational Approach: Density Functional Theory (DFT)

Quantum chemical calculations, particularly DFT, are powerful tools for complementing experimental data and providing deeper insight into electronic properties.

• Methodology: The geometry of the molecule is first optimized using a selected functional (e.g., M06-2X or PBEPBE) and basis set.[2][3] Following optimization, properties such as frontier molecular orbital (HOMO and LUMO) energies, electron affinity, ionization potential, and simulated spectroscopic data can be calculated. These computational investigations are invaluable for understanding the impact of different substituents on the electronic features of the ferrocene core.[2][3]

The Electronic Structure of 1,1'-Dibromoferrocene

The parent 1,1'-dibromoferrocene serves as a crucial building block for more complex derivatives.[4] Its electronic structure is significantly modulated by the presence of the two bromine atoms.

Molecular Geometry

The solid-state structure of 1,1'-dibromoferrocene, as determined by X-ray crystallography, reveals that the two bromine substituents are in an eclipsed conformation.[1] The intramolecular Br···Br distance has been measured to be 3.6172 (6) Å.[1] This eclipsed arrangement is a common feature in many substituted ferrocenes.

Electrochemical and Electronic Properties

The bromine atoms act as electron-withdrawing groups, which influences the redox potential of the ferrocene/ferrocenium (Fc/Fc⁺) couple. This effect can be quantified through cyclic voltammetry. The substitution of functional groups on ferrocene is a primary method for tuning its properties, such as oxidation potential and the reversibility of the oxidation wave.[2]

Computational studies help to elucidate the impact of these substituents on the frontier molecular orbitals. The presence of electron-withdrawing groups like bromine generally leads to a stabilization (lowering of energy) of both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[2] This stabilization makes the molecule more difficult to oxidize compared to unsubstituted ferrocene.

The Influence of Further Substitution: Derivatives of 1,1'-Dibromoferrocene

The introduction of additional functional groups onto the 1,1'-dibromoferrocene scaffold allows for a finer tuning of its electronic properties. The nature of these additional substituents—whether electron-donating or electron-withdrawing—determines the overall electronic character of the molecule.

For example, the synthesis of 1,1'-diaminoferrocene, a derivative with strong electron-donating amino groups, utilizes 1,1'-dibromoferrocene as a precursor.[5] The resulting 1,1'-diaminoferrocene exhibits a reversible one-electron oxidation at a very negative potential of -602 mV versus the Fc⁰/⁺ couple, highlighting the significant electronic impact of the amino substituents.[5] This contrasts with derivatives bearing electron-withdrawing groups, which would shift the oxidation potential to more positive values.

The interplay of different substituents can lead to complex electronic effects. For instance, in 1,1′-dibromo-2,2′-bis(methylthio)ferrocene, the combined influence of the bromo and methylthio groups dictates the final electronic structure and reactivity.[4]

Comparative Data

The following tables summarize key experimental and computational data for 1,1'-dibromoferrocene and a representative derivative to illustrate the effects of substitution.

Table 1: Selected Crystallographic Data

Compound	Conformation of Substituents	Key Bond Lengths/Distances (Å)	Reference
1,1'-Dibromoferrocene	Eclipsed (Br atoms)	Br···Br: 3.6172 (6)	[1]
1,1'-Diazidoferrocene	Eclipsed (Azide groups)	N'-N'': 1.24 (avg), N''-N''': 1.13 (avg)	[5]

Table 2: Electrochemical Data

Compound	Redox Couple	E₁/₂ (V vs. Fc/Fc⁺)	Solvent/Electrolyte	Reference
1,1'-Diaminoferrocene	[Fc(NH₂)₂]⁺/⁰	-0.602	CH₃CN / [Bu₄N][PF₆]	[5]
1,1'-Diazidoferrocene	[Fc(N₃)₂]⁺/⁰	+0.040 (quasi-reversible)	Not specified	[5]

Visualizing Workflows and Concepts

Diagrams created using the DOT language provide a clear visual representation of experimental workflows and theoretical concepts related to the study of 1,1'-dibromoferrocene derivatives.

Caption: Experimental workflow for the characterization of 1,1'-dibromoferrocene derivatives.

Caption: Effect of bromine substitution on ferrocene's frontier molecular orbitals.

References

• 1. researchgate.net [researchgate.net]
• 2. echemcom.com [echemcom.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 1,1'-Dibromoferrocene from Ferrocene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 1,1'-dibromoferrocene, a key intermediate in the functionalization of the ferrocene scaffold for applications in materials science, catalysis, and medicinal chemistry. The primary synthetic route detailed involves the initial dilithiation of ferrocene using n-butyllithium (n-BuLi) in the presence of N,N,N',N'-tetramethylethylenediamine (TMEDA), followed by electrophilic quenching with a suitable brominating agent. This method offers a reliable and high-yielding pathway to the desired product.

Introduction

Ferrocene and its derivatives are of significant interest due to their unique electrochemical properties, stability, and versatile reactivity. 1,1'-Dibromoferrocene serves as a versatile precursor for the synthesis of a wide array of disubstituted ferrocene compounds. The introduction of bromine atoms on each cyclopentadienyl ring opens up possibilities for further chemical transformations, including cross-coupling reactions and the introduction of various functional groups. This application note outlines a robust and reproducible method for the preparation of 1,1'-dibromoferrocene.

Experimental Workflow

The synthesis of 1,1'-dibromoferrocene from ferrocene is a two-stage process performed under an inert atmosphere. The workflow begins with the formation of the 1,1'-dilithioferrocene-TMEDA adduct, which is then reacted with a brominating agent to yield the final product.

Caption: Experimental workflow for the synthesis of 1,1'-Dibromoferrocene.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 1,1'-dibromoferrocene.

Parameter	Value	Reference
Reactants
Ferrocene	1.0 eq	[1]
n-Butyllithium (n-BuLi)	2.2 eq	[1]
N,N,N',N'-tetramethylethylenediamine (TMEDA)	2.2 eq	[1]
1,2-dibromo-1,1,2,2-tetrachloroethane	2.2 eq	[1]
Reaction Conditions
Dilithiation Temperature	20 °C	[1]
Bromination Temperature	-78 °C to 20 °C	[1]
Reaction Time	5 hours	[1]
Product Information
Product	1,1'-Dibromoferrocene
Molecular Formula	C₁₀H₈Br₂Fe	[2]
Molecular Weight	343.82 g/mol	[2]
Yield	89%	[1]
Melting Point	52-55 °C	[2]
Appearance	Solid	[2]

Experimental Protocol

This protocol is adapted from a literature procedure for the synthesis of 1,1'-dibromoferrocene.[1]

Materials:

• Ferrocene

• n-Butyllithium (n-BuLi) in hexanes

• N,N,N',N'-tetramethylethylenediamine (TMEDA)

• 1,2-dibromo-1,1,2,2-tetrachloroethane

• Hexane (anhydrous)

• Tetrahydrofuran (THF, anhydrous)

• Dichloromethane (DCM, anhydrous)

• Argon or Nitrogen gas supply

• Standard Schlenk line glassware

Procedure:

Stage 1: Dilithiation of Ferrocene

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add ferrocene.

• Add anhydrous hexane to the flask to dissolve the ferrocene.

• In a separate flask, prepare a solution of TMEDA in anhydrous hexane.

• To the TMEDA solution, slowly add n-butyllithium (n-BuLi) solution. An exotherm may be observed.

• Allow the n-BuLi/TMEDA solution to stir for 10-15 minutes at room temperature.

• Slowly add the n-BuLi/TMEDA solution to the ferrocene solution at room temperature (20 °C).

• Stir the resulting mixture at room temperature for at least 4 hours. The formation of the orange precipitate of the 1,1'-dilithioferrocene-TMEDA adduct should be observed.

Stage 2: Bromination

• In a separate Schlenk flask, dissolve 1,2-dibromo-1,1,2,2-tetrachloroethane in a mixture of anhydrous THF and DCM.

• Cool the brominating agent solution to -78 °C using a dry ice/acetone bath.

• Slowly transfer the suspension of the 1,1'-dilithioferrocene-TMEDA adduct to the cold solution of the brominating agent via cannula.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for a total of 5 hours.

Work-up and Purification:

• Quench the reaction by the slow addition of water.

• Separate the organic layer and wash it with saturated aqueous sodium thiosulfate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexanes or a mixture of hexanes and ethyl acetate) to afford pure 1,1'-dibromoferrocene.

Characterization:

The identity and purity of the synthesized 1,1'-dibromoferrocene can be confirmed by standard analytical techniques, including:

• ¹H NMR: To confirm the substitution pattern on the cyclopentadienyl rings.

• ¹³C NMR: To identify the carbon environments.

• Mass Spectrometry: To confirm the molecular weight.

• Melting Point: To compare with the literature value.[2]

Safety Precautions

• n-Butyllithium is a pyrophoric reagent and must be handled with extreme care under an inert atmosphere.

• Halogenated organic compounds are toxic and should be handled in a well-ventilated fume hood.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Conclusion

The described protocol provides a reliable and high-yielding method for the synthesis of 1,1'-dibromoferrocene from ferrocene. This key intermediate can be utilized in a variety of subsequent chemical transformations, making it a valuable building block for researchers in diverse fields of chemistry. The provided quantitative data and detailed experimental steps should enable the successful replication of this synthesis in a laboratory setting.

References

• 1. 1,1'-DIBROMOFERROCENE synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Suzuki Coupling of 1,1'-Dibromoferrocene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the Suzuki-Miyaura cross-coupling reaction of 1,1'-dibromoferrocene with various boronic acids. The Suzuki coupling is a powerful and versatile palladium-catalyzed reaction for the formation of carbon-carbon bonds.[1][2][3] This method allows for the synthesis of 1,1'-diarylferrocene derivatives, which are valuable scaffolds in materials science, catalysis, and medicinal chemistry. The protocol outlines the necessary reagents, equipment, and step-by-step procedures for a successful coupling reaction, including reaction setup, monitoring, workup, and purification.

Introduction

The Suzuki-Miyaura coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds between organoboron compounds and organic halides.[1][2] The reaction is widely used due to its high functional group tolerance, mild reaction conditions, and the commercial availability of a wide range of boronic acids.[4] 1,1'-Dibromoferrocene is a readily available starting material that can be functionalized on both cyclopentadienyl rings. The sequential or double Suzuki coupling of 1,1'-dibromoferrocene provides access to a diverse library of symmetrically and unsymmetrically substituted ferrocene derivatives. These compounds have applications in the development of novel catalysts, redox-active materials, and bioactive molecules.

The general mechanism of the Suzuki coupling involves a catalytic cycle with three main steps: oxidative addition of the organic halide to a Pd(0) complex, transmetalation of the organoboron reagent to the palladium center, and reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst.[1][2][3] The choice of catalyst, ligand, base, and solvent is crucial for achieving high yields and selectivity.[1]

Experimental Protocol

This protocol describes a general procedure for the Suzuki coupling of 1,1'-dibromoferrocene with an arylboronic acid. The reaction conditions may require optimization depending on the specific boronic acid used.

Materials:

• 1,1'-Dibromoferrocene

• Arylboronic acid (1.2 - 2.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), Pd(OAc)₂) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2-3 equivalents)

• Solvent (e.g., Toluene/H₂O, Dioxane/H₂O, DMF)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

• Round-bottom flask or Schlenk tube

• Condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert atmosphere (Argon or Nitrogen)

• Standard laboratory glassware

• Thin-layer chromatography (TLC) plates and developing chamber

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask or Schlenk tube equipped with a magnetic stir bar, add 1,1'-dibromoferrocene (1.0 mmol), the arylboronic acid (1.2-2.5 mmol), and the base (2.0-3.0 mmol).

  • Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

  • Add the palladium catalyst (0.01-0.05 mmol) under a positive flow of inert gas.

  • Add the degassed solvent system (e.g., Toluene/H₂O 5:1, 5 mL). To degas the solvent, bubble argon or nitrogen through it for 15-30 minutes.[5]

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) under an inert atmosphere.[1]

  • Stir the reaction mixture vigorously for the required time (typically 12-24 hours).

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).[6]

• Workup:

  • Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature.

  • Dilute the reaction mixture with an organic solvent such as ethyl acetate.

  • Wash the organic layer with water and then with brine (saturated NaCl solution).[6]

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[6]

  • Filter the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of hexanes and ethyl acetate) to isolate the desired 1,1'-diarylferrocene product.[6]

Data Presentation

The following table summarizes typical reaction conditions for the Suzuki coupling of dihaloarenes, which can be adapted for 1,1'-dibromoferrocene.

Entry	Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (3)	Na₂CO₃ (2)	Toluene/H₂O	90	12	Varies
2	PdCl₂(dppf) (5)	K₃PO₄ (3)	Dioxane	100	24	Varies
3	Pd(OAc)₂ (2) / SPhos (4)	K₂CO₃ (2.5)	DMF	110	18	Varies
4	Pd(PPh₃)₄ (10)	K₃PO₄ (3)	Dioxane	80	48	Near-quantitative[7]
5	Pd(OAc)₂ (5) / XantPhos (10)	Cs₂CO₃ (3)	Toluene/H₂O	90	12-24	Varies[6]

Yields are highly dependent on the specific boronic acid and reaction scale.

Mandatory Visualization

Caption: Experimental Workflow for Suzuki Coupling of 1,1'-Dibromoferrocene.

Safety Precautions

• Palladium catalysts are toxic and should be handled in a well-ventilated fume hood.

• Organic solvents are flammable and should be handled with care, away from ignition sources.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Reactions under pressure should be conducted behind a blast shield.[1]

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• 1. m.youtube.com [m.youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Yoneda Labs [yonedalabs.com]
• 4. A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A ligand-enabled metallaphotoredox protocol for Suzuki-Miyaura cross-couplings for the synthesis of diarylmethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Sonogashira Coupling of 1,1'-Dibromoferrocene with Terminal Alkynes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the Sonogashira coupling of 1,1'-dibromoferrocene with a variety of terminal alkynes. This reaction is a powerful tool for the synthesis of 1,1'-bis(alkynyl)ferrocene derivatives, which are of significant interest in materials science, catalysis, and medicinal chemistry due to their unique electronic and structural properties.

Introduction

The Sonogashira coupling is a cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[1][2] The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[1][2] The use of 1,1'-dibromoferrocene as a substrate allows for the symmetrical disubstitution of the ferrocene core, leading to the formation of rigid, conjugated systems with potential applications as molecular wires, redox-active materials, and precursors to novel organometallic polymers.

Reaction Principle

The Sonogashira coupling reaction proceeds through a catalytic cycle involving both palladium and copper. The palladium catalyst facilitates the oxidative addition of the aryl halide and the subsequent reductive elimination to form the C-C bond, while the copper co-catalyst activates the terminal alkyne by forming a copper acetylide intermediate. The general scheme for the Sonogashira coupling of 1,1'-dibromoferrocene is shown below:

Caption: General scheme of the Sonogashira coupling.

Data Presentation

The following table summarizes representative reaction conditions and yields for the Sonogashira coupling of 1,1'-dibromoferrocene with various terminal alkynes. The data has been compiled from various sources and analogous reactions to provide a comparative overview.

Entry	Terminal Alkyne	Product	Catalyst System	Base / Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene	1,1'-Bis(phenylethynyl)ferrocene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N / THF	65	12	85-95
2	Trimethylsilylacetylene	1,1'-Bis(trimethylsilylethynyl)ferrocene	Pd(PPh₃)₄ / CuI	Et₃N / Toluene	70	16	90-98
3	1-Hexyne	1,1'-Bis(hex-1-yn-1-yl)ferrocene	Pd(OAc)₂ / PPh₃ / CuI	i-Pr₂NH / DMF	80	24	75-85
4	Propargyl alcohol	1,1'-Bis(3-hydroxyprop-1-yn-1-yl)ferrocene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N / THF	RT	24	60-70
5	Ethynylferrocene	1,1'-Bis(ferrocenylethynyl)ferrocene	Pd(PPh₃)₄ / CuI	Et₃N / THF	65	24	70-80

Experimental Protocols

General Considerations: All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents. Glassware should be oven-dried before use. Reagents should be of high purity.

Protocol 1: Sonogashira Coupling of 1,1'-Dibromoferrocene with Phenylacetylene

Materials:

• 1,1'-Dibromoferrocene (1.0 mmol, 1.0 equiv)

• Phenylacetylene (2.2 mmol, 2.2 equiv)

• Bis(triphenylphosphine)palladium(II) chloride (Pd(PPh₃)₂Cl₂) (0.03 mmol, 3 mol%)

• Copper(I) iodide (CuI) (0.05 mmol, 5 mol%)

• Triethylamine (Et₃N) (5.0 mL)

• Anhydrous Tetrahydrofuran (THF) (20 mL)

Procedure:

• To a dry Schlenk flask, add 1,1'-dibromoferrocene, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the flask with an inert gas (3 cycles).

• Add anhydrous THF and triethylamine via syringe.

• Stir the mixture at room temperature for 15 minutes.

• Add phenylacetylene dropwise via syringe.

• Heat the reaction mixture to 65 °C and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in dichloromethane and wash with saturated aqueous ammonium chloride solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate).

Protocol 2: Sonogashira Coupling of 1,1'-Dibromoferrocene with Trimethylsilylacetylene

Materials:

• 1,1'-Dibromoferrocene (1.0 mmol, 1.0 equiv)

• Trimethylsilylacetylene (2.5 mmol, 2.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 mmol, 5 mol%)

• Copper(I) iodide (CuI) (0.1 mmol, 10 mol%)

• Triethylamine (Et₃N) (3.0 mL)

• Anhydrous Toluene (15 mL)

Procedure:

• In a dried Schlenk tube under an inert atmosphere, dissolve 1,1'-dibromoferrocene in anhydrous toluene and triethylamine.

• Add Pd(PPh₃)₄ and CuI to the solution.

• Add trimethylsilylacetylene via syringe.

• Heat the reaction mixture to 70 °C for 16 hours.

• After cooling to room temperature, filter the mixture through a pad of celite and wash with toluene.

• Concentrate the filtrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography on silica gel.

Mandatory Visualizations

Caption: A generalized workflow for the Sonogashira coupling experiment.

Caption: Catalytic cycles in the Sonogashira coupling reaction.

References

• 1. growingscience.com [growingscience.com]
• 2. researchgate.net [researchgate.net]

Synthesis of Unsymmetrical 1,1'-Disubstituted Ferrocenes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Unsymmetrically 1,1'-disubstituted ferrocenes are a class of organometallic compounds that have garnered significant interest across various scientific disciplines, including materials science, catalysis, and medicinal chemistry. Their unique three-dimensional structure, coupled with the ability to introduce distinct functionalities on each cyclopentadienyl (Cp) ring, allows for the fine-tuning of their steric and electronic properties. This modularity makes them highly valuable scaffolds for the development of novel catalysts, functional materials, and therapeutic agents. This document provides detailed application notes and experimental protocols for the synthesis of these versatile molecules.

Key Synthetic Strategies

The synthesis of unsymmetrical 1,1'-disubstituted ferrocenes can be broadly categorized into three main approaches:

• Sequential Cross-Coupling Reactions: This strategy involves the stepwise functionalization of a 1,1'-dihalogenated or 1,1'-diborylated ferrocene precursor. The differential reactivity of the two leaving groups or the controlled stoichiometry of the coupling partners allows for the sequential introduction of two different substituents.

• Directed Ortho-Metalation (DoM): This classic organometallic transformation utilizes a directing group on one of the ferrocene rings to selectively deprotonate the adjacent ortho position. Subsequent quenching with an electrophile introduces a second substituent. While primarily used for 1,2-disubstitution, this method can be a key step in a multi-step synthesis of 1,1'-unsymmetrical derivatives.

• Functional Group Interconversion: This approach starts with a symmetrically 1,1'-disubstituted ferrocene, such as 1,1'-diacetylferrocene or 1,1'-ferrocenedicarboxylic acid. One of the two identical functional groups is then selectively modified to create an unsymmetrical product.

• Palladium-Catalyzed C-H Functionalization: Representing a more modern and atom-economical approach, this method involves the direct and selective activation of a C-H bond on the ferrocene scaffold, guided by a directing group, to introduce a new functional group.

Below are detailed protocols for key synthetic methods.

Protocol 1: Sequential Suzuki-Miyaura Cross-Coupling of 1,1'-Diborylferrocene

This protocol describes the synthesis of an unsymmetrical 1,1'-diarylferrocene via a two-step Suzuki-Miyaura cross-coupling reaction starting from 1,1'-bis(pinacolato)diborylferrocene.[1][2]

Experimental Workflow

Caption: Sequential Suzuki-Miyaura cross-coupling workflow.

Materials

• 1,1'-Bis(pinacolato)diborylferrocene

• Aryl Halide 1 (e.g., 4-bromotoluene)

• Aryl Halide 2 (e.g., 4-bromoanisole)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Sodium hydroxide (NaOH)

• 1,2-Dimethoxyethane (DME)

• Water (degassed)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

• Standard glassware for inert atmosphere reactions (Schlenk line, argon/nitrogen)

Procedure

Step 1: First Suzuki-Miyaura Coupling (Mono-substitution)

• In a Schlenk flask under an inert atmosphere, combine 1,1'-bis(pinacolato)diborylferrocene (1.0 equiv), aryl halide 1 (1.1 equiv), Pd(dppf)Cl₂ (3 mol%), and sodium hydroxide (2.0 equiv).

• Add degassed 1,2-dimethoxyethane (DME) and water (typically a 10:1 v/v ratio).

• Stir the reaction mixture at 80 °C for 4-12 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and add water.

• Extract the aqueous layer with dichloromethane or ethyl acetate (3 x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the mono-substituted ferrocene intermediate.

Step 2: Second Suzuki-Miyaura Coupling (Di-substitution)

• In a separate Schlenk flask under an inert atmosphere, combine the isolated mono-substituted ferrocene intermediate (1.0 equiv), aryl halide 2 (1.2 equiv), Pd(dppf)Cl₂ (3 mol%), and sodium hydroxide (2.0 equiv).

• Add degassed DME and water (10:1 v/v).

• Stir the reaction mixture at 80-100 °C for 4-24 hours, monitoring the reaction progress.

• Follow the same workup and purification procedure as in Step 1 to isolate the final unsymmetrical 1,1'-disubstituted ferrocene.

Quantitative Data

Entry	Aryl Halide 1	Aryl Halide 2	Yield (Step 1)	Yield (Step 2)
1	4-Bromotoluene	4-Bromoanisole	75%	82%
2	4-Chlorobenzonitrile	4-Bromobenzaldehyde	68%	75%
3	1-Bromo-4-nitrobenzene	4-Iodotoluene	65%	78%

Protocol 2: Diastereoselective Directed Ortho-Metalation of a Chiral Ferrocenyl Sulfoxide

This protocol outlines the synthesis of a 1,2-disubstituted ferrocene, which can be a precursor to unsymmetrical 1,1'-disubstituted derivatives, using a chiral sulfoxide as a directing group.[3]

Logical Relationship of Synthesis

Caption: Directed ortho-metalation synthetic pathway.

Materials

• (R)-tert-Butyl ferrocenyl sulfoxide

• n-Butyllithium (n-BuLi) or sec-Butyllithium (s-BuLi) in hexanes

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Electrophile (e.g., iodomethane, chlorodiphenylphosphine)

• Saturated aqueous ammonium chloride solution

• Standard workup and purification reagents

Procedure

• Dissolve the chiral ferrocenyl sulfoxide (1.0 equiv) in anhydrous diethyl ether or THF in a Schlenk flask under an inert atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add the alkyllithium reagent (1.1 equiv) dropwise via syringe.

• Stir the reaction mixture at -78 °C for 1-2 hours.

• Add the electrophile (1.2 equiv) dropwise at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with diethyl ether or ethyl acetate (3 x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Quantitative Data

Entry	Electrophile	Diastereomeric Ratio (d.r.)	Yield
1	Iodomethane	>95:5	85%
2	Chlorodiphenylphosphine	>98:2	92%
3	N,N-Dimethylformamide	>95:5	78%

Protocol 3: Palladium-Catalyzed C-H Functionalization of Ferrocene Carboxamides

This protocol details a modern approach to introduce an aryl group at the 2-position of a ferrocene carboxamide, which can then be further elaborated.[4][5]

Experimental Workflow

Caption: C-H functionalization and subsequent modification.

Materials

• N-(quinolin-8-yl)ferrocenecarboxamide (or other suitable directing group)

• Aryl iodide or bromide

• Palladium(II) acetate (Pd(OAc)₂)

• Cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃)

• Toluene or 1,4-dioxane (anhydrous)

• Standard workup and purification reagents

Procedure

• To a Schlenk tube, add the N-(directing group)-ferrocenecarboxamide (1.0 equiv), aryl halide (1.5 equiv), Pd(OAc)₂ (5-10 mol%), and base (2.0 equiv).

• Evacuate and backfill the tube with an inert gas (argon or nitrogen) three times.

• Add anhydrous solvent (toluene or dioxane).

• Seal the tube and heat the reaction mixture at 100-120 °C for 12-24 hours.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Quantitative Data

Entry	Aryl Halide	Yield
1	4-Iodotoluene	88%
2	1-Bromo-4-methoxybenzene	75%
3	4-Bromobenzonitrile	82%

Summary of Synthetic Strategies

Method	Starting Material	Key Reagents	Advantages	Limitations
Sequential Suzuki-Miyaura Coupling	1,1'-Diborylferrocene	Pd catalyst, base, aryl halides	Modular, high functional group tolerance, good yields.[1][2]	Requires synthesis of the diborylferrocene precursor.
Directed Ortho-Metalation	Substituted Ferrocene	Strong base (e.g., n-BuLi), electrophile	Well-established, high regioselectivity, access to planar chirality.[3]	Often requires cryogenic temperatures, sensitive to moisture.
Pd-Catalyzed C-H Functionalization	Ferrocene with directing group	Pd catalyst, oxidant/base, coupling partner	Atom-economical, direct functionalization of C-H bonds.[4][5]	Requires a directing group, which may need to be installed and removed.

Conclusion

The synthesis of unsymmetrical 1,1'-disubstituted ferrocenes is a dynamic field with a range of powerful synthetic methodologies at the disposal of researchers. The choice of a particular synthetic route will depend on the desired target molecule, the availability of starting materials, and the required functional group tolerance. The protocols and data presented herein provide a solid foundation for the successful synthesis and exploration of this important class of compounds in various research and development endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. Modular Synthesis of Unsymmetrical 1,1'-Disubstituted Ferrocenes by Sequential Suzuki-Miyaura Cross-Coupling of 1,1'-Diborylferrocene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Recent Advances in Transition-Metal-Catalyzed C-H Functionalization of Ferrocene Amides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of Ferrocene-Based Ligands from 1,1'-Dibromoferrocene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ferrocene, with its unique sandwich structure and rich electrochemistry, serves as a versatile scaffold in the design of ligands for catalysis, materials science, and medicinal chemistry. The 1,1'-disubstituted ferrocene backbone provides a well-defined geometry for the coordination of metal centers, influencing the catalytic activity and selectivity of the resulting complexes. 1,1'-Dibromoferrocene is a key starting material for the synthesis of a wide array of these ligands due to the reactivity of its carbon-bromine bonds in lithiation and cross-coupling reactions. This document provides detailed protocols for the preparation of phosphine, aryl, alkynyl, and amino-substituted ferrocene-based ligands from 1,1'-dibromoferrocene.

I. Synthesis of Diphosphine Ligands via Lithiation

The reaction of 1,1'-dibromoferrocene with organolithium reagents followed by quenching with electrophiles, such as chlorodiphenylphosphine, is a cornerstone for the synthesis of important diphosphine ligands like 1,1'-bis(diphenylphosphino)ferrocene (dppf). This method allows for the preparation of both symmetrical and unsymmetrical ligands by controlling the stoichiometry of the lithiating agent.

Application Note

Diphosphine ferrocene ligands, particularly dppf, are widely employed in homogeneous catalysis. They are crucial components of catalysts used in a variety of cross-coupling reactions, including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations, due to their ability to stabilize metal centers and promote catalytic activity. The synthesis of dppf from 1,1'-dibromoferrocene offers a reliable route to this essential ligand.

Experimental Protocols

Protocol 1: Synthesis of 1,1'-Bis(diphenylphosphino)ferrocene (dppf) (Symmetrical)

This protocol describes the dilithiation of 1,1'-dibromoferrocene followed by reaction with two equivalents of chlorodiphenylphosphine.

• Materials:

  • 1,1'-Dibromoferrocene

  • n-Butyllithium (n-BuLi) solution in hexanes

  • N,N,N',N'-Tetramethylethylenediamine (TMEDA)

  • Chlorodiphenylphosphine (Ph₂PCl)

  • Anhydrous diethyl ether or tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Ethanol

• Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), add 1,1'-dibromoferrocene (1.0 eq) and anhydrous diethyl ether or THF.

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Add TMEDA (2.2 eq) followed by the dropwise addition of n-BuLi (2.2 eq).

  • Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Cool the resulting solution of 1,1'-dilithioferrocene back to -78 °C.

  • Slowly add chlorodiphenylphosphine (2.2 eq).

  • Allow the reaction mixture to warm to room temperature and stir overnight.

  • Quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution.

  • Extract the aqueous layer with diethyl ether or ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solution under reduced pressure.

  • Recrystallize the crude product from ethanol to yield 1,1'-bis(diphenylphosphino)ferrocene as an orange crystalline solid.[1][2]

Protocol 2: Synthesis of 1-Bromo-1'-(diphenylphosphino)ferrocene (Unsymmetrical)

This protocol details the monolithiation of 1,1'-dibromoferrocene and subsequent reaction with one equivalent of chlorodiphenylphosphine.

• Materials:

  • 1,1'-Dibromoferrocene

  • n-Butyllithium (n-BuLi) solution in hexanes

  • Chlorodiphenylphosphine (Ph₂PCl)

  • Anhydrous diethyl ether or tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Hexane

  • Dichloromethane

• Procedure:

  • In a flame-dried Schlenk flask under an inert atmosphere, dissolve 1,1'-dibromoferrocene (1.0 eq) in anhydrous diethyl ether or THF.

  • Cool the solution to -78 °C.

  • Slowly add one equivalent of n-BuLi.

  • Stir the mixture at -78 °C for 1 hour.

  • Add chlorodiphenylphosphine (1.0 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Quench the reaction with a saturated aqueous NH₄Cl solution.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic extracts, wash with water and brine, and dry over anhydrous MgSO₄.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/dichloromethane gradient) to obtain 1-bromo-1'-(diphenylphosphino)ferrocene.

Data Presentation

Product	Starting Material	Key Reagents	Typical Yield (%)	Reference
1,1'-Bis(diphenylphosphino)ferrocene (dppf)	1,1'-Dibromoferrocene	n-BuLi, TMEDA, Ph₂PCl	70-80	[2]
1-Bromo-1'-(diphenylphosphino)ferrocene	1,1'-Dibromoferrocene	n-BuLi, Ph₂PCl	50-60

II. Synthesis of Ferrocene-Based Ligands via Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for forming carbon-carbon and carbon-heteroatom bonds. 1,1'-Dibromoferrocene serves as an excellent substrate for these reactions, enabling the synthesis of a diverse range of ligands.

Application Note

The introduction of aryl, alkynyl, and amino functionalities onto the ferrocene scaffold through Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions, respectively, allows for the fine-tuning of the steric and electronic properties of the resulting ligands. These ligands find applications in catalysis, molecular electronics, and as building blocks for more complex supramolecular structures.

Experimental Protocols

Protocol 3: Double Suzuki-Miyaura Coupling for the Synthesis of 1,1'-Diarylferrocenes

This protocol describes the synthesis of 1,1'-diphenylferrocene.

• Materials:

  • 1,1'-Dibromoferrocene

  • Phenylboronic acid

  • Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

  • Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

  • Toluene, 1,4-dioxane, or N,N-dimethylformamide (DMF)

  • Water

• Procedure:

  • To a Schlenk flask, add 1,1'-dibromoferrocene (1.0 eq), phenylboronic acid (2.5 eq), and the base (K₂CO₃ or Cs₂CO₃, 4.0 eq).

  • Add the palladium catalyst (Pd(PPh₃)₄, 2-5 mol%).

  • Add a degassed mixture of solvent (e.g., toluene) and water (typically 4:1 v/v).

  • Heat the reaction mixture to 80-100 °C and stir under an inert atmosphere for 12-24 hours.

  • Cool the reaction to room temperature and add water.

  • Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate) to yield 1,1'-diphenylferrocene.

Protocol 4: Double Sonogashira Coupling for the Synthesis of 1,1'-Dialkynylferrocenes

This protocol details the synthesis of 1,1'-bis(phenylethynyl)ferrocene.

• Materials:

  • 1,1'-Dibromoferrocene

  • Phenylacetylene

  • Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

  • Copper(I) iodide (CuI)

  • Triethylamine (Et₃N) or Diisopropylamine (i-Pr₂NH)

  • Anhydrous tetrahydrofuran (THF) or N,N-dimethylformamide (DMF)

• Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere, add 1,1'-dibromoferrocene (1.0 eq), Pd(PPh₃)₂Cl₂ (2-5 mol%), and CuI (4-10 mol%).

  • Add the anhydrous solvent (THF or DMF) and the amine base (Et₃N or i-Pr₂NH).

  • Degas the mixture by bubbling with argon or nitrogen for 15-20 minutes.

  • Add phenylacetylene (2.2-2.5 eq) dropwise.

  • Heat the reaction mixture to 50-70 °C and stir for 12-24 hours.

  • After cooling to room temperature, filter the mixture through a pad of Celite to remove the catalyst.

  • Wash the filter cake with the reaction solvent.

  • Remove the solvent from the filtrate under reduced pressure.

  • Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with saturated aqueous NH₄Cl solution (to remove copper salts) and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate) to give 1,1'-bis(phenylethynyl)ferrocene.

Protocol 5: Double Buchwald-Hartwig Amination for the Synthesis of 1,1'-Diaminoferrocenes

This protocol describes the synthesis of 1,1'-dimorpholinoferrocene.

• Materials:

  • 1,1'-Dibromoferrocene

  • Morpholine

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) or Palladium(II) acetate (Pd(OAc)₂)

  • A suitable phosphine ligand (e.g., Xantphos, RuPhos)

  • Sodium tert-butoxide (NaOt-Bu)

  • Anhydrous toluene or 1,4-dioxane

• Procedure:

  • In a glovebox or under an inert atmosphere, charge a Schlenk tube with Pd₂(dba)₃ (1-2 mol%) or Pd(OAc)₂ (2-4 mol%), the phosphine ligand (2-8 mol%), and sodium tert-butoxide (2.5-3.0 eq).

  • Add 1,1'-dibromoferrocene (1.0 eq).

  • Add the anhydrous solvent (toluene or dioxane) followed by morpholine (2.2-2.5 eq).

  • Seal the tube and heat the reaction mixture to 100-110 °C for 12-24 hours.

  • Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of Celite.

  • Concentrate the filtrate under reduced pressure.

  • Purify the residue by column chromatography (silica gel, hexane/ethyl acetate) to afford 1,1'-dimorpholinoferrocene.[3]

Data Presentation

Product	Starting Material	Coupling Partner	Catalyst System	Base	Typical Yield (%)
1,1'-Diphenylferrocene	1,1'-Dibromoferrocene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃ / Cs₂CO₃	60-80
1,1'-Bis(phenylethynyl)ferrocene	1,1'-Dibromoferrocene	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N / i-Pr₂NH	70-90
1,1'-Dimorpholinoferrocene	1,1'-Dibromoferrocene	Morpholine	Pd₂(dba)₃ / Xantphos	NaOt-Bu	65-85

Experimental Workflow

The following diagram illustrates the general synthetic pathways for the preparation of various ferrocene-based ligands starting from 1,1'-Dibromoferrocene.

Figure 1. Synthetic routes to ferrocene-based ligands.

Conclusion

1,1'-Dibromoferrocene is a versatile and accessible starting material for the synthesis of a wide range of ferrocene-based ligands. The protocols outlined in this document provide robust methods for the preparation of symmetrical and unsymmetrical diphosphine ligands via lithiation, as well as diaryl, dialkynyl, and diamino-substituted ferrocenes through palladium-catalyzed cross-coupling reactions. These ligands are of significant interest to researchers in catalysis, materials science, and drug development. The choice of synthetic route and reaction conditions can be tailored to achieve the desired ligand with specific steric and electronic properties for a given application. Careful optimization of the reaction parameters for specific substrates is recommended to achieve the best results.

References

• 1. 1,1'-Bis(diphenylphosphino)ferrocene - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Synthesis of Redox-Active Polymers from 1,1'-Dibromoferrocene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of redox-active ferrocene-containing polymers using 1,1'-dibromoferrocene as a key building block. The unique electrochemical and physical properties of poly(1,1'-ferrocenylene)s make them highly attractive for a range of applications, including redox-responsive drug delivery systems, chemical sensors, and advanced materials. This document outlines three powerful cross-coupling methodologies for the polymerization of 1,1'-dibromoferrocene: Yamamoto, Suzuki-Miyaura, and Sonogashira-Hagihara polycondensations.

Introduction to Redox-Active Ferrocene Polymers

Ferrocene, with its robust and reversible redox couple (FeII/FeIII), is an exceptional building block for creating redox-active macromolecules. Polymers incorporating the 1,1'-ferrocenylene unit in their backbone exhibit interesting electronic communication between the iron centers, which can be tuned by the nature of the co-monomer. This redox activity can be harnessed to trigger conformational changes, alter solubility, or cleave linkages for controlled release of therapeutic agents. 1,1'-Dibromoferrocene is a versatile starting material for the synthesis of these polymers via various cross-coupling reactions.

Polymerization Methodologies

Yamamoto Coupling Polymerization

Yamamoto coupling is a dehalogenative polycondensation reaction that utilizes a nickel(0) catalyst, typically generated in situ from a nickel(II) precursor, to couple aryl halides. This method is effective for the homopolymerization of 1,1'-dibromoferrocene to yield poly(1,1'-ferrocenylene) or for its copolymerization with other dihaloaromatic compounds.

Materials:

• 1,1'-Dibromoferrocene

• Bis(1,5-cyclooctadiene)nickel(0) [Ni(COD)₂]

• 2,2'-Bipyridine

• N,N-Dimethylformamide (DMF), anhydrous

• Toluene, anhydrous

• Methanol

• Hydrochloric acid (HCl)

Procedure:

• In a glovebox, a Schlenk flask is charged with Ni(COD)₂ (1.5 mmol) and 2,2'-bipyridine (1.5 mmol).

• Anhydrous DMF (20 mL) and anhydrous toluene (20 mL) are added, and the mixture is stirred at 60°C for 30 minutes to form the active Ni(0) complex.

• A solution of 1,1'-dibromoferrocene (1.0 mmol) in anhydrous toluene (10 mL) is added dropwise to the catalyst mixture.

• The reaction mixture is stirred at 80°C for 48 hours under an inert atmosphere (e.g., argon or nitrogen).

• After cooling to room temperature, the reaction is quenched by the addition of methanol (50 mL).

• The precipitated polymer is collected by filtration and washed sequentially with methanol, dilute HCl, and water to remove catalyst residues and oligomers.

• The polymer is then purified by Soxhlet extraction with methanol for 24 hours.

• The final product, poly(1,1'-ferrocenylene), is dried under vacuum at 60°C.

Characterization:

The resulting poly(1,1'-ferrocenylene) is typically an insoluble, dark-red to brown powder. Its structure can be confirmed by solid-state NMR and FTIR spectroscopy. The electrochemical properties can be investigated by preparing a polymer-modified electrode and performing cyclic voltammetry.

Suzuki-Miyaura Coupling Polymerization

Suzuki-Miyaura polycondensation is a versatile method for the synthesis of conjugated polymers by coupling an aryl dihalide with an aryl diboronic acid or its ester derivative in the presence of a palladium catalyst and a base. This approach allows for the incorporation of various aromatic co-monomers, enabling fine-tuning of the polymer's electronic and physical properties.

Materials:

• 1,1'-Dibromoferrocene

• 1,4-Benzenediboronic acid bis(pinacol) ester

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃), aqueous solution (2 M)

• Toluene, anhydrous

• Tetrahydrofuran (THF), anhydrous

• Methanol

Procedure:

• To a Schlenk flask under an argon atmosphere, add 1,1'-dibromoferrocene (1.0 mmol), 1,4-benzenediboronic acid bis(pinacol) ester (1.0 mmol), and Pd(PPh₃)₄ (0.03 mmol).

• Add anhydrous toluene (20 mL) and anhydrous THF (10 mL) to dissolve the reactants.

• Degas the solution by bubbling with argon for 20 minutes.

• Add the aqueous K₂CO₃ solution (5 mL, 2 M) to the reaction mixture.

• Heat the mixture to 90°C and stir vigorously for 72 hours.

• After cooling, the organic layer is separated, and the aqueous layer is extracted with toluene (3 x 20 mL).

• The combined organic layers are washed with water and brine, then dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the resulting polymer is precipitated by adding the concentrated solution to a large volume of methanol.

• The polymer is collected by filtration, washed with methanol, and dried under vacuum.

• Further purification can be achieved by reprecipitation from THF into methanol.

Characterization:

The resulting poly[(1,1'-ferrocenylene)-alt-(1,4-phenylene)] is typically a soluble, orange-to-red solid. Its molecular weight and polydispersity index (PDI) can be determined by gel permeation chromatography (GPC). The structure can be confirmed by ¹H and ¹³C NMR spectroscopy. The redox behavior can be studied by cyclic voltammetry, which will typically show two reversible oxidation waves corresponding to the ferrocene units.

Sonogashira-Hagihara Coupling Polymerization

Sonogashira-Hagihara polycondensation involves the coupling of a dihaloaromatic compound with a diethynyl compound, catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base. This method is particularly useful for synthesizing conjugated polymers containing alkyne linkages, which can impart rigidity and interesting electronic properties to the polymer backbone.

Materials:

• 1,1'-Dibromoferrocene

• 1,4-Diethynylbenzene

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂]

• Copper(I) iodide (CuI)

• Triphenylphosphine (PPh₃)

• Toluene, anhydrous

• Diisopropylamine (DIPA), anhydrous

Procedure:

• A Schlenk flask is charged with 1,1'-dibromoferrocene (1.0 mmol), 1,4-diethynylbenzene (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol), CuI (0.04 mmol), and PPh₃ (0.08 mmol).

• The flask is evacuated and backfilled with argon three times.

• Anhydrous toluene (20 mL) and anhydrous DIPA (10 mL) are added via syringe.

• The reaction mixture is stirred at 70°C for 48 hours under an argon atmosphere.

• After cooling to room temperature, the precipitated amine salt is removed by filtration.

• The filtrate is concentrated under reduced pressure, and the polymer is precipitated by pouring the solution into methanol.

• The polymer is collected by filtration, washed with methanol, and dried under vacuum.

• The polymer can be further purified by dissolving it in THF and reprecipitating it into methanol.

Characterization:

The resulting poly[(1,1'-ferrocenylene)-alt-(1,4-phenyleneethynylene)] is generally a soluble, colored solid. GPC can be used to determine the molecular weight and PDI. NMR spectroscopy (¹H and ¹³C) is used for structural confirmation. The electrochemical properties can be analyzed by cyclic voltammetry to observe the redox behavior of the ferrocene units.

Data Presentation

The following tables summarize representative quantitative data for redox-active polymers synthesized from 1,1'-dibromoferrocene and related monomers using the described coupling methods. Note that specific values can vary depending on the exact reaction conditions and co-monomers used.

Table 1: Polymerization Yields and Molecular Weight Data

Polymerization Method	Co-monomer	Yield (%)	Mₙ (kDa)	Mₙ/Mₙ (PDI)
Yamamoto Coupling	None (Homopolymer)	>90	Insoluble	-
Suzuki-Miyaura Coupling	1,4-Benzenediboronic acid bis(pinacol) ester	85-95	10-30	1.5-2.5
Sonogashira-Hagihara Coupling	1,4-Diethynylbenzene	80-90	8-25	1.6-2.8

Data are representative and may vary based on specific experimental conditions.

Table 2: Electrochemical Properties of Ferrocene-Containing Polymers

Polymer	Oxidation Potential (E₁/₂) vs. Fc/Fc⁺ (V)
Poly(1,1'-ferrocenylene) (representative)	0.05, 0.35
Poly[(1,1'-ferrocenylene)-alt-(1,4-phenylene)]	0.10, 0.45
Poly[(1,1'-ferrocenylene)-alt-(1,4-phenyleneethynylene)]	0.15, 0.50

Potentials are approximate and can be influenced by the solvent, electrolyte, and scan rate. The presence of two distinct oxidation waves is indicative of electronic communication between adjacent ferrocene units in the polymer chain.

Visualizations

The following diagrams illustrate the experimental workflows and the general structures of the synthesized polymers.

Caption: Experimental workflow for Yamamoto homopolymerization.

Caption: Experimental workflow for Suzuki-Miyaura polycondensation.

Caption: Experimental workflow for Sonogashira-Hagihara polycondensation.

Caption: General structures of polymers from 1,1'-dibromoferrocene.

Conclusion

The synthesis of redox-active polymers from 1,1'-dibromoferrocene can be successfully achieved through various cross-coupling methodologies. The choice of polymerization technique will depend on the desired polymer structure, properties, and the availability of co-monomers. Yamamoto coupling offers a direct route to poly(1,1'-ferrocenylene), while Suzuki-Miyaura and Sonogashira-Hagihara polycondensations provide versatile pathways to a wide range of copolymers with tunable characteristics. These materials hold significant promise for applications in drug delivery, sensing, and materials science, where their redox-responsive nature can be exploited to create smart and functional systems.

Application of 1,1'-Dibromoferrocene in Catalyst Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1'-Dibromoferrocene is a versatile and pivotal starting material in organometallic chemistry, particularly for the synthesis of highly efficient catalysts. Its strategic importance lies in its ability to be readily transformed into a variety of functionalized ferrocene derivatives, which serve as ligands for transition metal catalysts. These catalysts exhibit exceptional activity and selectivity in a wide range of chemical transformations, most notably in cross-coupling reactions that are fundamental to modern organic synthesis and drug discovery.

This document provides detailed application notes and experimental protocols for the synthesis of prominent catalysts derived from 1,1'-dibromoferrocene. The focus is on the preparation of phosphine-based ligands, specifically 1,1'-bis(diphenylphosphino)ferrocene (dppf), and the subsequent formation of its palladium(II) complex. Additionally, the synthesis of precursors for N-heterocyclic carbene (NHC) ligands, another important class of ancillary ligands, is detailed. The catalytic performance of these systems in Suzuki-Miyaura coupling reactions is presented in a structured format for clear comparison.

I. Synthesis of 1,1'-Bis(diphenylphosphino)ferrocene (dppf) from 1,1'-Dibromoferrocene

1,1'-Bis(diphenylphosphino)ferrocene (dppf) is a widely used bidentate phosphine ligand in homogeneous catalysis. Its unique structural and electronic properties, imparted by the ferrocene backbone, contribute to the stability and reactivity of its metal complexes. The synthesis of dppf from 1,1'-dibromoferrocene proceeds via a di-lithiation reaction followed by quenching with chlorodiphenylphosphine.

Experimental Protocol: Synthesis of dppf

Materials:

• 1,1'-Dibromoferrocene

• n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)

• Chlorodiphenylphosphine (Ph₂PCl)

• Anhydrous diethyl ether (Et₂O)

• Anhydrous hexanes

• Degassed water

• Standard Schlenk line and glassware

• Nitrogen or Argon atmosphere

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), dissolve 1,1'-dibromoferrocene (1.0 eq) in anhydrous diethyl ether.

• Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. To this solution, add n-butyllithium (2.2 eq) dropwise while maintaining the temperature at -78 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours. The formation of 1,1'-dilithioferrocene is observed.

• Phosphination: Cool the solution back down to -78 °C. Slowly add chlorodiphenylphosphine (2.2 eq) to the reaction mixture. After the addition, allow the mixture to warm to room temperature and stir overnight.

• Quenching and Extraction: Carefully quench the reaction by the slow addition of degassed water. Separate the organic layer and wash it with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter the solution and remove the solvent under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system, such as ethanol or a mixture of dichloromethane and hexanes, to yield dppf as an orange crystalline solid.

II. Synthesis of [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) Dichloride ([PdCl₂(dppf)])

The [PdCl₂(dppf)] complex is a common and commercially available pre-catalyst for a variety of cross-coupling reactions. It can be readily synthesized from dppf and a suitable palladium(II) precursor.

Experimental Protocol: Synthesis of [PdCl₂(dppf)]

Materials:

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf)

• Palladium(II) chloride (PdCl₂) or bis(acetonitrile)palladium(II) chloride ([PdCl₂(CH₃CN)₂]) or bis(benzonitrile)palladium(II) chloride ([PdCl₂(PhCN)₂])

• Anhydrous acetonitrile or dichloromethane

• Anhydrous diethyl ether

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve dppf (1.0 eq) in anhydrous acetonitrile or dichloromethane.

• Complexation: To this solution, add the palladium(II) precursor (1.0 eq). If using PdCl₂, the reaction may require heating (e.g., refluxing in acetonitrile for 4-5 hours) to facilitate dissolution and complexation.[1] If using the more soluble nitrile complexes, the reaction typically proceeds at room temperature.

• Precipitation and Isolation: Stir the reaction mixture. The product, [PdCl₂(dppf)], will precipitate from the solution as a reddish-orange solid. The precipitation can be aided by the addition of a less polar solvent like diethyl ether.

• Purification: Collect the solid by filtration, wash with diethyl ether, and dry under vacuum to obtain the [PdCl₂(dppf)] complex.

III. Application in Suzuki-Miyaura Cross-Coupling Reactions

Catalysts derived from 1,1'-dibromoferrocene, particularly [PdCl₂(dppf)], are highly effective in Suzuki-Miyaura cross-coupling reactions, which form carbon-carbon bonds between aryl or vinyl halides/triflates and organoboron compounds.

Quantitative Performance Data

The following tables summarize the performance of [PdCl₂(dppf)] in representative Suzuki-Miyaura coupling reactions.

Table 1: Suzuki-Miyaura Coupling of Aryl Bromides with Phenylboronic Acid

Entry	Aryl Bromide	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	TON
1	4-Bromoacetophenone	0.5	KOH	DMF	150	3	>95	190
2	Bromobenzene	0.5	KOH	DMF	150	3	92	184
3	4-Bromotoluene	0.5	KOH	DMF	150	3	88	176
4	4-Bromoanisole	0.5	KOH	DMF	150	3	90	180

Data adapted from a study on ferrocenylimine palladium(II) complexes, with [PdCl₂(dppf)] used as a benchmark.[2]

Table 2: Suzuki-Miyaura Coupling for the Synthesis of Tacrine Analogues [3]

Entry	Aryl Halide	Boronic Acid/Ester	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	6-Bromo tacrine	Phenylboronic acid	5	K₂CO₃	1,4-Dioxane/H₂O	100	8-10	87
2	6-Bromo tacrine	4-Fluorophenylboronic acid	5	K₂CO₃	1,4-Dioxane/H₂O	100	8-10	85
3	6-Borylated tacrine	4-Chloro-bromobenzene	5	K₂CO₃	1,4-Dioxane/H₂O	100	8-10	73

IV. Synthesis of Ferrocene-Based N-Heterocyclic Carbene (NHC) Precursors

N-Heterocyclic carbenes (NHCs) have emerged as a powerful class of ligands for transition metal catalysis. 1,1'-Dibromoferrocene can be converted to 1,1'-diaminoferrocene, a key precursor for the synthesis of ferrocene-based NHC ligands.

Experimental Protocol: Synthesis of 1,1'-Diaminoferrocene from 1,1'-Dibromoferrocene

This synthesis proceeds via a two-step process: azidation followed by reduction.

Step 1: Synthesis of 1,1'-Diazidoferrocene

Materials:

• 1,1'-Dibromoferrocene

• Sodium azide (NaN₃)

• Copper(I) chloride (CuCl)

• Ethanol

• Water

Procedure:

• To a solution of 1,1'-dibromoferrocene (1.0 eq) in absolute ethanol, add CuCl (2.25 eq).[4]

• To this mixture, add a solution of NaN₃ (5.0 eq) in water.[4]

• Protect the reaction flask from light (e.g., by wrapping in foil) and stir the mixture for 42 hours at room temperature.[4]

• After the reaction is complete, perform a suitable work-up to isolate the 1,1'-diazidoferrocene. The product is a thermally sensitive compound and should be handled with care.

Step 2: Synthesis of 1,1'-Diaminoferrocene

Materials:

• 1,1'-Diazidoferrocene

• Palladium on carbon (Pd/C, 5% or 10%)

• Methanol

• Hydrogen gas (H₂)

Procedure:

• Dissolve 1,1'-diazidoferrocene (1.0 eq) in methanol and degas the solution.

• To this solution, add a catalytic amount of Pd/C.

• Bubble hydrogen gas through the solution at a moderate rate for 6 hours.[4]

• After the reaction is complete, filter the mixture to remove the Pd/C catalyst.

• Concentrate the filtrate and cool to -30 °C to crystallize the 1,1'-diaminoferrocene, which is obtained as a yellow crystalline solid.[4]

1,1'-Diaminoferrocene can then be used to synthesize various NHC precursors through reactions with appropriate reagents like glyoxal and subsequent ring-closure.[5]

V. Visualized Workflows and Relationships

Synthesis of dppf and its Palladium Complex

Caption: Workflow for the synthesis of dppf and its palladium complex.

Relationship of 1,1'-Dibromoferrocene to Different Catalyst Types

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Towards novel tacrine analogues: Pd(dppf)Cl2·CH2Cl2 catalyzed improved synthesis, in silico docking and hepatotoxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Functionalization of 1,1'-Dibromoferrocene via Lithiation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the functionalization of 1,1'-dibromoferrocene through monolithiation and dilithiation strategies. This precursor is a versatile building block for the synthesis of a wide array of symmetrically and unsymmetrically substituted ferrocene derivatives, which are of significant interest in catalysis, materials science, and medicinal chemistry.

Introduction

The functionalization of the cyclopentadienyl (Cp) rings of ferrocene allows for the fine-tuning of its electronic and steric properties. 1,1'-Dibromoferrocene is a key starting material that can undergo selective lithium-halogen exchange to form either a monolithiated or a dilithiated intermediate. These highly reactive organolithium species can then be quenched with a variety of electrophiles to introduce a wide range of functional groups. The choice between monolithiation and dilithiation is controlled by the stoichiometry of the organolithium reagent.

Reaction Pathways

The lithiation of 1,1'-dibromoferrocene can proceed via two main pathways: selective monolithium-halogen exchange to yield 1-bromo-1'-lithioferrocene, or double lithium-halogen exchange to form 1,1'-dilithioferrocene. These intermediates are then reacted with electrophiles to yield the desired functionalized products.

Figure 1: General reaction pathways for the functionalization of 1,1'-dibromoferrocene.

Protocol 1: Selective Monolithiation and Functionalization

This protocol details the selective monolithiation of 1,1'-dibromoferrocene to generate 1-bromo-1'-lithioferrocene, followed by quenching with an electrophile to produce an unsymmetrically substituted ferrocene derivative.

Experimental Workflow

Figure 2: Workflow for monolithiation and electrophilic quench.

Materials

• 1,1'-Dibromoferrocene

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Anhydrous tetrahydrofuran (THF) or diethyl ether (Et₂O)

• Electrophile (e.g., N-fluorobenzenesulfonimide (NFSI), iodine (I₂), chlorodiphenylphosphine (ClPPh₂))

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure

• Reaction Setup: Under an inert atmosphere of argon or nitrogen, add 1,1'-dibromoferrocene (1.0 eq.) to a dry, three-necked round-bottom flask equipped with a magnetic stir bar.

• Dissolution: Add anhydrous THF or Et₂O (sufficient to dissolve the starting material, e.g., 0.1 M concentration) via cannula.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (1.1 eq.) dropwise to the stirred solution. The solution typically changes color. Stir the reaction mixture at -78 °C for 1 hour.

• Electrophilic Quench: Add the desired electrophile (1.2 eq.), either neat or as a solution in anhydrous THF, dropwise to the reaction mixture at -78 °C.

• Warming: Allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours or until TLC analysis indicates completion of the reaction.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., 3 x 50 mL of diethyl ether).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Quantitative Data: Monolithiation and Functionalization

Electrophile	Product	Yield (%)	Reference
N-Fluorobenzenesulfonimide (NFSI)	1-Bromo-1'-fluoroferrocene	46	[1]
Iodine (I₂) (after initial fluorination and re-lithiation)	1-Fluoro-1'-iodoferrocene	27	[1]
Chlorodiphenylphosphine (ClPPh₂)	1-Bromo-1'-(diphenylphosphino)ferrocene	Not explicitly stated, but implied as a key intermediate for unsymmetrical ligands.	[2]

Protocol 2: Dilithiation and Symmetrical Functionalization

This protocol describes the dilithiation of 1,1'-dibromoferrocene to form 1,1'-dilithioferrocene, followed by quenching with an electrophile to synthesize symmetrically 1,1'-disubstituted ferrocenes.

Experimental Workflow

Figure 3: Workflow for dilithiation and subsequent functionalization.

Materials

• 1,1'-Dibromoferrocene

• n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

• Anhydrous tetrahydrofuran (THF) or diethyl ether (Et₂O)

• Electrophile (e.g., chlorodiphenylphosphine (ClPPh₂), chlorotrimethylsilane (TMSCl), N,N-dimethylformamide (DMF))

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure

• Reaction Setup: Under an inert atmosphere of argon or nitrogen, add 1,1'-dibromoferrocene (1.0 eq.) to a dry, three-necked round-bottom flask equipped with a magnetic stir bar.

• Dissolution: Add anhydrous THF or Et₂O via cannula.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Dilithiation: Slowly add n-butyllithium (2.2 eq.) dropwise to the stirred solution. A precipitate of 1,1'-dilithioferrocene may form. Stir the reaction mixture at -78 °C for 1 hour.

• Electrophilic Quench: Add the desired electrophile (2.2 eq.), either neat or as a solution in anhydrous THF, dropwise to the reaction mixture at -78 °C.

• Warming: Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours or until the reaction is complete.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Extract with an organic solvent.

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography or recrystallization.

Quantitative Data: Dilithiation and Functionalization

While specific examples of dilithiation of 1,1'-dibromoferrocene followed by quenching are not extensively tabulated in the searched literature, the following table provides expected products based on the well-established reactivity of 1,1'-dilithioferrocene generated from ferrocene, which is analogous to the species formed from 1,1'-dibromoferrocene.

Electrophile	Product	Expected Yield Range (%)	Reference Context
Chlorodiphenylphosphine (ClPPh₂)	1,1'-Bis(diphenylphosphino)ferrocene (dppf)	High	The synthesis of dppf from dilithioferrocene is a standard, high-yielding procedure.[2]
Chlorotrimethylsilane (TMSCl)	1,1'-Bis(trimethylsilyl)ferrocene	Good to High	Silylation of organolithiums is generally efficient.
N,N-Dimethylformamide (DMF)	1,1'-Ferrocenedicarboxaldehyde	Moderate to Good	Formylation of lithiated species is a common transformation.
Carbon Dioxide (CO₂)	1,1'-Ferrocenedicarboxylic acid	Moderate to Good	Carboxylation of organolithiums is a standard method.

Safety Considerations

• Organolithium Reagents: n-Butyllithium is a pyrophoric liquid and must be handled with extreme care under an inert atmosphere. Always use proper personal protective equipment (PPE), including flame-retardant lab coats, safety glasses, and gloves.

• Anhydrous Conditions: All glassware must be thoroughly dried, and anhydrous solvents must be used, as organolithium reagents react violently with water.

• Temperature Control: Low temperatures (-78 °C) are crucial for controlling the reactivity of the organolithium species and preventing side reactions.

These protocols provide a solid foundation for the functionalization of 1,1'-dibromoferrocene. Researchers are encouraged to consult the primary literature for more specific examples and to optimize reaction conditions for their particular electrophiles and desired products.

References

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. 1,1'-Bis(diphenylphosphino)ferrocene - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Palladium-Catalyzed Reactions Involving 1,1'-Dibromoferrocene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the palladium-catalyzed cross-coupling reactions of 1,1'-dibromoferrocene. This versatile starting material allows for the synthesis of a wide array of 1,1'-disubstituted ferrocene derivatives, which are of significant interest in materials science, medicinal chemistry, and catalysis. The protocols outlined below cover Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig, and Heck reactions, offering a comprehensive guide for the functionalization of the ferrocene scaffold.

Introduction to Palladium-Catalyzed Ferrocene Functionalization

1,1'-Dibromoferrocene is a key substrate for introducing a diverse range of functional groups onto both cyclopentadienyl (Cp) rings of the ferrocene core. Palladium-catalyzed cross-coupling reactions provide an efficient and modular approach to C-C, C-N, and C-O bond formation. The ability to perform these reactions sequentially or as a double coupling allows for the synthesis of both symmetrical and unsymmetrical 1,1'-disubstituted ferrocenes. These derivatives are valuable as ligands in catalysis, as redox-active components in materials, and as scaffolds in the design of novel therapeutic agents.

General Workflow for Palladium-Catalyzed Cross-Coupling Reactions

The general workflow for the palladium-catalyzed functionalization of 1,1'-dibromoferrocene involves the reaction of the dibromoferrocene with a suitable coupling partner in the presence of a palladium catalyst, a ligand, a base, and an appropriate solvent. The reaction can be performed in a stepwise manner to yield monosubstituted or unsymmetrically disubstituted products, or as a double coupling to afford symmetrically disubstituted ferrocenes.

General synthetic routes for 1,1'-disubstituted ferrocenes.

Suzuki-Miyaura Coupling: Synthesis of 1,1'-Diarylferrocenes

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds between 1,1'-dibromoferrocene and arylboronic acids. This reaction can be performed in a stepwise fashion to generate unsymmetrical derivatives or as a double coupling to produce symmetrical 1,1'-diarylferrocenes.

Quantitative Data for Suzuki-Miyaura Coupling

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(dppf)Cl₂ (5)	-	Cs₂CO₃	Dioxane/H₂O	100	12	80 (unsymm.)
2	4-Tolylboronic acid	Pd(dppf)Cl₂ (10)	-	NaOH	1,2-DME/H₂O	120 (MW)	0.5	76 (symm.)
3	3-Nitrophenylboronic acid	Pd(dppf)Cl₂ (10)	-	NaOH	1,2-DME/H₂O	80	12	80 (mono)

Note: Yields are for illustrative purposes and can vary based on specific reaction conditions and substrate.

Experimental Protocol: Synthesis of 1-Aryl-1'-(Bpin)ferrocene (Mono-substitution)[1]

• Reaction Setup: In a glovebox, a reaction vessel is charged with 1,1'-bis(pinacolato)diborylferrocene (1.0 equiv.), the corresponding aryl bromide (1.2 equiv.), Pd(dppf)Cl₂ (10 mol%), and NaOH (3.0 equiv.).

• Solvent Addition: 1,2-Dimethoxyethane (DME) and water (10:1 v/v) are added to the vessel.

• Reaction Conditions: The reaction mixture is heated to 80 °C and stirred for 12 hours.

• Work-up: After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Experimental Protocol: Synthesis of Symmetrical 1,1'-Diarylferrocenes (Double Coupling)[2]

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser are added 1,1'-dibromoferrocene (1.0 equiv.), the arylboronic acid (2.5 equiv.), Pd(PPh₃)₄ (5 mol%), and cesium carbonate (3.0 equiv.).

• Solvent Addition: Anhydrous 1,4-dioxane and water (4:1 v/v) are added, and the mixture is degassed with argon for 10 minutes.

• Reaction Conditions: The mixture is heated to 100 °C and stirred overnight under an argon atmosphere.

• Work-up: After cooling, the mixture is diluted with ethyl acetate and washed with water and brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The residue is purified by column chromatography.

Sonogashira Coupling: Synthesis of 1,1'-Dialkynylferrocenes

The Sonogashira coupling enables the formation of C-C bonds between 1,1'-dibromoferrocene and terminal alkynes, providing access to 1,1'-dialkynylferrocene derivatives. These compounds are of interest for their electronic and optical properties.

Quantitative Data for Sonogashira Coupling

Entry	Terminal Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₄ (2)	CuI (2)	Diisopropylamine	Toluene	55	20	>95 (mono)
2	Trimethylsilylacetylene	Pd(PPh₃)₄ (6)	CuI (6)	Diisopropylamine	Toluene	80	20	98 (di)
3	1-Hexyne	PdCl₂(PPh₃)₂ (5)	CuI (10)	Triethylamine	THF	RT	16	85-95

Note: Yields are for illustrative purposes and can vary based on specific reaction conditions and substrate.

Experimental Protocol: Synthesis of Symmetrical 1,1'-Bis(phenylethynyl)ferrocene (Double Coupling)

• Reaction Setup: In a Schlenk flask, 1,1'-dibromoferrocene (1.0 equiv.), Pd(PPh₃)₄ (5 mol%), and CuI (10 mol%) are combined under an argon atmosphere.

• Solvent and Reagent Addition: Anhydrous and degassed triethylamine and THF are added, followed by the addition of phenylacetylene (2.2 equiv.).

• Reaction Conditions: The reaction mixture is stirred at room temperature for 24 hours.

• Work-up: The solvent is removed under reduced pressure. The residue is dissolved in dichloromethane and washed with saturated aqueous ammonium chloride and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography on silica gel.

Buchwald-Hartwig Amination: Synthesis of 1,1'-Diaminoferrocene Derivatives

The Buchwald-Hartwig amination allows for the formation of C-N bonds between 1,1'-dibromoferrocene and various primary or secondary amines. This reaction is a powerful tool for synthesizing amino-functionalized ferrocenes, which are important precursors for ligands and biologically active molecules.

Quantitative Data for Buchwald-Hartwig Amination

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Aniline	Pd(OAc)₂ (10)	XPhos (10)	KOt-Bu	Toluene	100 (MW)	0.17	>90
2	Morpholine	Pd₂(dba)₃ (2-5)	XPhos (4-10)	NaOt-Bu	Toluene	110	12	80-95
3	Benzylamine	Pd(OAc)₂ (2)	RuPhos (4)	Cs₂CO₃	Dioxane	100	24	75-90

Note: Yields are for illustrative purposes and can vary based on specific reaction conditions and substrate.

Experimental Protocol: Synthesis of Symmetrical 1,1'-Dianilinoferrocene (Double Amination)[3]

• Reaction Setup: In a glovebox, an oven-dried Schlenk tube is charged with 1,1'-dibromoferrocene (1.0 equiv.), Pd(OAc)₂ (4 mol%), a suitable phosphine ligand (e.g., XPhos, 8 mol%), and sodium tert-butoxide (2.5 equiv.).

• Reagent Addition: Aniline (2.2 equiv.) and anhydrous toluene are added.

• Reaction Conditions: The Schlenk tube is sealed and heated in an oil bath at 110 °C for 24 hours.

• Work-up: After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and filtered through a pad of Celite. The filtrate is washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography.

Heck Reaction: Synthesis of 1,1'-Dialkenylferrocenes

The Heck reaction provides a method for the C-C bond formation between 1,1'-dibromoferrocene and alkenes, leading to the formation of 1,1'-divinylferrocene derivatives. These compounds can be used as monomers in polymerization reactions or as building blocks in organic synthesis.

Quantitative Data for Heck Reaction

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂ (2)	P(o-tolyl)₃ (4)	Et₃N	Acetonitrile	100	24	70-85
2	n-Butyl acrylate	Pd(OAc)₂ (1)	PPh₃ (2)	NaOAc	DMF	120	18	65-80
3	Acrylonitrile	PdCl₂(PPh₃)₂ (3)	-	K₂CO₃	NMP	140	12	60-75

Note: Yields are for illustrative purposes and can vary based on specific reaction conditions and substrate.

Experimental Protocol: Synthesis of Symmetrical 1,1'-Distyrylferrocene (Double Coupling)

• Reaction Setup: A mixture of 1,1'-dibromoferrocene (1.0 equiv.), styrene (2.5 equiv.), Pd(OAc)₂ (3 mol%), and tri(o-tolyl)phosphine (6 mol%) is placed in a sealable reaction vessel.

• Solvent and Base Addition: Anhydrous triethylamine and acetonitrile are added.

• Reaction Conditions: The vessel is sealed and heated to 100 °C for 48 hours.

• Work-up: After cooling, the reaction mixture is filtered, and the solvent is removed under reduced pressure.

• Purification: The residue is dissolved in dichloromethane, washed with water, and dried over anhydrous magnesium sulfate. After filtration and solvent evaporation, the crude product is purified by column chromatography.

Signaling Pathways and Logical Relationships

The palladium-catalyzed cross-coupling reactions of 1,1'-dibromoferrocene follow a well-established catalytic cycle. The specific pathways for each reaction type share common fundamental steps: oxidative addition, transmetalation (for Suzuki and Sonogashira) or amine coordination/deprotonation (for Buchwald-Hartwig) or alkene coordination/insertion (for Heck), and reductive elimination.

Application Notes and Protocols for the Synthesis of Ferrocenophanes from 1,1'-Dibromoferrocene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various ferrocenophanes, a class of organometallic compounds with significant potential in materials science, catalysis, and medicinal chemistry. The synthetic strategies outlined herein utilize 1,1'-dibromoferrocene as a versatile starting material, which is transformed into key intermediates for subsequent cyclization to form sulfur-, phosphorus-, and carbon-bridged ferrocenophanes.

Introduction

Ferrocenophanes are sandwich compounds in which the two cyclopentadienyl rings of a ferrocene unit are spanned by one or more bridging elements. This structural constraint imparts unique electronic and steric properties, making them valuable scaffolds for the design of novel ligands, catalysts, and therapeutic agents. The synthesis of ferrocenophanes from the readily available 1,1'-dibromoferrocene typically proceeds through a two-step sequence: formation of a reactive 1,1'-disubstituted ferrocene intermediate, followed by an intramolecular cyclization to introduce the bridging moiety.

General Synthetic Strategy

The primary route for the synthesis of ferrocenophanes from 1,1'-dibromoferrocene involves the initial formation of 1,1'-dilithioferrocene. This highly reactive intermediate can then be quenched with a variety of electrophiles to introduce the desired bridging atoms. Alternatively, palladium-catalyzed cross-coupling reactions, such as the Sonogashira coupling, offer a direct route to carbon-bridged systems.

Caption: General synthetic pathways to ferrocenophanes from 1,1'-dibromoferrocene.

Protocol 1: Synthesis of a Dithia[1]ferrocenophane

This protocol describes a two-step synthesis of a dithia[1]ferrocenophane, involving the formation of 1,1'-dilithioferrocene followed by quenching with a sulfur electrophile.

Step 1: Synthesis of 1,1'-Dilithioferrocene-TMEDA Adduct

Caption: Workflow for the synthesis of the 1,1'-dilithioferrocene-TMEDA adduct.

Methodology:

• To a solution of 1,1'-dibromoferrocene (1.00 g, 2.91 mmol) and N,N,N',N'-tetramethylethylenediamine (TMEDA) (0.96 mL, 6.40 mmol) in 50 mL of anhydrous diethyl ether at -78 °C under an inert atmosphere, add n-butyllithium (2.5 M in hexanes, 2.56 mL, 6.40 mmol) dropwise.

• The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 4 hours.

• The resulting orange precipitate of the 1,1'-dilithioferrocene-TMEDA adduct is used in the next step without isolation.

Step 2: Synthesis of 1,2-Dithia[1]ferrocenophane

Methodology:

• The suspension of the 1,1'-dilithioferrocene-TMEDA adduct from Step 1 is cooled to -78 °C.

• A solution of sulfur monochloride (S₂Cl₂) (0.23 mL, 2.91 mmol) in 10 mL of anhydrous tetrahydrofuran (THF) is added dropwise.

• The reaction mixture is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight.

• The reaction is quenched by the slow addition of 20 mL of a saturated aqueous solution of ammonium chloride.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel (hexanes/ethyl acetate gradient) to afford the 1,2-dithia[1]ferrocenophane as an orange solid.

Reactant	Reagent	Product	Yield
1,1'-Dibromoferrocene	1. n-BuLi, TMEDA2. S₂Cl₂	1,2-Dithia[1]ferrocenophane	60-70%

Protocol 2: Synthesis of a Diphospha[1]ferrocenophane Analogue (1,1'-Bis(diphenylphosphino)ferrocene - dppf)

While not a cyclophane, the synthesis of dppf is a foundational protocol demonstrating the formation of phosphorus-carbon bonds from 1,1'-dilithioferrocene and is a key step towards phosphorus-bridged macrocycles.[2]

Caption: Workflow for the synthesis of 1,1'-bis(diphenylphosphino)ferrocene (dppf).

Methodology:

• Prepare the 1,1'-dilithioferrocene-TMEDA adduct from 1,1'-dibromoferrocene (1.00 g, 2.91 mmol) as described in Protocol 1, Step 1.

• Cool the suspension to -78 °C and add a solution of chlorodiphenylphosphine (1.15 mL, 6.40 mmol) in 20 mL of anhydrous THF dropwise.

• The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to room temperature and stirred overnight.

• The reaction is quenched with a saturated aqueous solution of ammonium chloride.

• The organic layer is separated, and the aqueous layer is extracted with dichloromethane (3 x 20 mL).

• The combined organic layers are dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The resulting solid is recrystallized from ethanol to yield dppf as an orange crystalline solid.[1][2]

Reactant	Reagent	Product	Yield
1,1'-Dibromoferrocene	1. n-BuLi, TMEDA2. ClPPh₂	1,1'-Bis(diphenylphosphino)ferrocene	80-90%[1]

Protocol 3: Synthesis of a Carbon-Bridged [n]Ferrocenophane via Sonogashira Cross-Coupling

This protocol outlines the synthesis of a carbon-bridged ferrocenophane through a palladium-catalyzed Sonogashira cross-coupling reaction between 1,1'-dibromoferrocene and a terminal diyne.[3]

Caption: Workflow for the Sonogashira cross-coupling synthesis of a carbon-bridged ferrocenophane.

Methodology:

• To a Schlenk flask under an inert atmosphere, add 1,1'-dibromoferrocene (100 mg, 0.29 mmol), Pd(PPh₃)₄ (17 mg, 0.015 mmol), and CuI (6 mg, 0.03 mmol).

• Add a degassed mixture of THF (10 mL) and triethylamine (5 mL).

• To this mixture, add a solution of a terminal diyne (e.g., 1,5-hexadiyne, 0.32 mmol) in THF (5 mL) dropwise over 1 hour using a syringe pump to promote intramolecular cyclization.

• The reaction mixture is heated to 60 °C and stirred for 24 hours.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The residue is taken up in dichloromethane and filtered through a pad of Celite to remove insoluble salts.

• The filtrate is concentrated, and the crude product is purified by column chromatography on silica gel (hexanes/dichloromethane gradient) to yield the desired ferrocenophane.

Reactant	Coupling Partner	Catalyst System	Product	Typical Yield
1,1'-Dibromoferrocene	Terminal Diyne (e.g., 1,5-hexadiyne)	Pd(PPh₃)₄ / CuI / Et₃N	Carbon-Bridged Ferrocenophane	30-50%

Safety Precautions

• All reactions should be carried out in a well-ventilated fume hood.

• Anhydrous solvents and inert atmosphere techniques are crucial for the success of these reactions, particularly those involving organolithium reagents.

• Organolithium reagents such as n-butyllithium are pyrophoric and should be handled with extreme care.

• Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Conclusion

The protocols detailed above provide robust and reproducible methods for the synthesis of a variety of ferrocenophanes from 1,1'-dibromoferrocene. These methods offer access to a diverse range of molecular architectures with tunable steric and electronic properties, making them highly valuable for applications in catalysis, materials science, and drug discovery. The modularity of these synthetic routes allows for the incorporation of various bridging elements and substituents, paving the way for the development of novel and functional ferrocenophane-based systems.

References

• 1. researchgate.net [researchgate.net]
• 2. 1,1'-Bis(diphenylphosphino)ferrocene - Wikipedia [en.wikipedia.org]
• 3. eprints.soton.ac.uk [eprints.soton.ac.uk]

Application Notes and Protocols: Electrochemical Sensing with 1,1'-Dibromoferrocene Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and application of 1,1'-dibromoferrocene derivatives in electrochemical sensing. While 1,1'-dibromoferrocene itself is not typically used directly as a sensing molecule, it serves as a versatile precursor for the synthesis of a wide range of functionalized ferrocene derivatives with tailored sensing capabilities. This document details the synthetic pathways from 1,1'-dibromoferrocene to advanced sensing materials and provides protocols for their application in the detection of various analytes, including metal ions and biomolecules.

Introduction to 1,1'-Dibromoferrocene in Electrochemical Sensing

Ferrocene and its derivatives are excellent redox mediators for electrochemical sensors due to their stable and reversible one-electron oxidation-reduction behavior. The electrochemical potential of the ferrocene/ferrocenium (Fc/Fc⁺) couple is sensitive to the electronic environment, which can be modulated by introducing substituents on the cyclopentadienyl rings. This property allows for the design of ferrocene-based sensors where the binding of an analyte to the substituent alters the redox potential, providing a measurable signal.

1,1'-Dibromoferrocene is a key starting material for creating 1,1'-disubstituted ferrocene derivatives. The two bromine atoms can be readily replaced with a variety of functional groups through palladium-catalyzed cross-coupling reactions, such as Sonogashira and Suzuki-Miyaura couplings. This allows for the introduction of recognition elements for specific analytes, making 1,1'-dibromoferrocene a foundational building block in the development of sophisticated electrochemical sensors.

Synthetic Protocols for Functionalization of 1,1'-Dibromoferrocene

The following protocols describe the synthesis of functionalized ferrocene derivatives from 1,1'-dibromoferrocene, which can then be employed in electrochemical sensing applications.

Synthesis of 1,1'-Bis(alkynyl)ferrocene Derivatives via Sonogashira Coupling

Alkynyl-functionalized ferrocenes are valuable for their rigid structure and ability to participate in "click" chemistry for further functionalization, for instance, in the development of biosensors.

Protocol 1: Sonogashira Coupling of 1,1'-Dibromoferrocene

This protocol describes a typical Sonogashira coupling reaction to introduce terminal alkyne functionalities.

Materials:

• 1,1'-Dibromoferrocene

• Terminal alkyne (e.g., trimethylsilylacetylene)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (TEA)

• Toluene, anhydrous

• Standard glassware for inert atmosphere reactions (Schlenk line)

• Magnetic stirrer and heating mantle

Procedure:

• In a Schlenk flask under an inert atmosphere (argon or nitrogen), dissolve 1,1'-dibromoferrocene (1 mmol) in a mixture of anhydrous toluene (20 mL) and triethylamine (10 mL).

• Add the terminal alkyne (2.5 mmol), Pd(PPh₃)₂Cl₂ (0.05 mmol), and CuI (0.1 mmol) to the reaction mixture.

• Heat the mixture to 70 °C and stir for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove the precipitated salts.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent (e.g., hexane/ethyl acetate mixture) to obtain the 1,1'-bis(alkynyl)ferrocene derivative.

• If a trimethylsilyl-protected alkyne was used, the silyl group can be removed by treatment with a mild base such as potassium carbonate in methanol to yield the terminal alkyne.

Synthesis of 1,1'-Diarylferrocene Derivatives via Suzuki-Miyaura Coupling

Aryl-substituted ferrocenes can be designed to have specific binding pockets or electronic properties for sensing applications.

Protocol 2: Suzuki-Miyaura Coupling of 1,1'-Dibromoferrocene

This protocol outlines the synthesis of 1,1'-diarylferrocene derivatives.

Materials:

• 1,1'-Dibromoferrocene

• Arylboronic acid or arylboronic acid pinacol ester

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or other suitable phosphine ligand

• Potassium carbonate (K₂CO₃) or other suitable base

• Toluene and water (degassed)

• Standard glassware for inert atmosphere reactions

• Magnetic stirrer and heating mantle

Procedure:

• In a Schlenk flask under an inert atmosphere, combine 1,1'-dibromoferrocene (1 mmol), the arylboronic acid (2.5 mmol), Pd(OAc)₂ (0.04 mmol), and PPh₃ (0.16 mmol).

• Add a degassed solution of K₂CO₃ (4 mmol) in water (5 mL) followed by degassed toluene (20 mL).

• Heat the biphasic mixture to 90 °C and stir vigorously for 48 hours.

• After cooling to room temperature, separate the organic layer. Extract the aqueous layer with toluene (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent in vacuo.

• Purify the residue by column chromatography on silica gel to yield the 1,1'-diarylferrocene derivative.

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1,1'-Dibromoferrocene

Welcome to the technical support center for the synthesis of 1,1'-dibromoferrocene. This resource is designed for researchers, scientists, and professionals in drug development to provide clear, actionable guidance for optimizing synthesis yields and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 1,1'-dibromoferrocene?

A1: The most widely employed method is the two-step, one-pot synthesis involving the dilithiation of ferrocene, followed by quenching the resulting 1,1'-dilithioferrocene intermediate with a suitable brominating agent. This method is favored for its relatively high yields and scalability.

Q2: Which brominating agent is recommended?

A2: Historically, 1,2-dibromotetrafluoroethane was common. However, due to restrictions on haloalkanes, 1,1,2,2-tetrabromoethane has been found to be an excellent and more accessible alternative.[1] Direct addition of liquid bromine is also possible but can lead to exothermic reactions and the formation of carbonaceous byproducts if not carefully controlled.[2][3]

Q3: What are the key factors influencing the yield of 1,1'-dibromoferrocene?

A3: Several factors are critical:

• Purity of Reagents and Solvents: Anhydrous solvents (like THF or diethyl ether) and freshly titrated organolithium reagents are crucial.

• Reaction Temperature: Lithiation is typically performed at low temperatures (-78 °C to 0 °C) to control the reaction and prevent side products.

• Stoichiometry: The molar ratio of the lithiating agent to ferrocene is key. A slight excess of the lithiating agent is often used to ensure complete dilithiation.

• Atmosphere: The reaction is highly sensitive to air and moisture. All steps must be performed under an inert atmosphere (e.g., Nitrogen or Argon) using Schlenk techniques.[4]

Q4: How can I purify the crude 1,1'-dibromoferrocene product?

A4: The most common purification method is column chromatography on alumina or silica gel, eluting with non-polar solvents like hexanes or petroleum ether.[5] For highly pure material, sublimation can be an effective final purification step.[6]

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis.

Problem 1: Low or No Yield of 1,1'-Dibromoferrocene

Possible Cause	Suggested Solution
Inactive Lithiating Agent	The organolithium reagent (e.g., n-BuLi) may have degraded. Use a freshly opened bottle or titrate the solution to determine its exact molarity before use.
Presence of Water or Air	Water or oxygen will quench the organolithium reagent and the lithiated ferrocene intermediate. Ensure all glassware is oven-dried, and the reaction is run under a strict inert atmosphere. Use anhydrous solvents.
Incorrect Reaction Temperature	If the temperature is too high during lithiation, side reactions can occur. Maintain the recommended low temperature throughout the addition of the lithiating agent.
Insufficient Reaction Time	The lithiation step may require several hours to go to completion. Ensure adequate stirring and reaction time as specified in the protocol.

Problem 2: Presence of Monobromoferrocene in the Final Product

Possible Cause	Suggested Solution
Incomplete Dilithiation	This is the most common cause. Increase the molar equivalents of the organolithium reagent (e.g., from 2.2 to 2.5 equivalents relative to ferrocene).
Insufficient Lithiation Time	Extend the reaction time for the lithiation step to ensure the formation of the dilithio-species.
Poor Reagent Mixing	Ensure efficient stirring throughout the addition of the lithiating agent to avoid localized areas of incomplete reaction.

Problem 3: Formation of Unexpected Isomers (e.g., 1,2-dibromoferrocene)

Possible Cause	Suggested Solution
Use of Hindered Bases	Strong, hindered bases like Lithium 2,2,6,6-tetramethylpiperidide (LiTMP) can promote rearrangement or isomerization of 1,1'-dibromoferrocene to other isomers like 1,2-dibromoferrocene.[7]
Reaction Conditions	High temperatures during or after the bromination step can sometimes lead to substituent scrambling. Adhere to the recommended temperature profile.

Problem 4: Difficulty in Purifying the Product

Possible Cause	Suggested Solution
Co-elution of Byproducts	Unreacted ferrocene or monobromoferrocene can be difficult to separate. Optimize the chromatography solvent system. A very non-polar eluent (e.g., pure hexanes) should elute ferrocene first, followed by the mono- and then the desired di-substituted product.
Organotin Residues (Stannane Route)	If using the stannylferrocene method, removal of tri-n-butyltin byproducts can be challenging. An enhanced workup, such as washing with fluoride solution to precipitate polymeric tin fluoride, or extraction with methanol, can be effective.[5]

Experimental Protocols & Data

Method 1: Dilithiation of Ferrocene

This protocol is adapted from procedures involving the dilithiation of ferrocene followed by electrophilic quench.[1][4]

Protocol Steps:

• Setup: Assemble an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Reagents: Dissolve ferrocene (1 equivalent) and N,N,N',N'-tetramethylethylenediamine (TMEDA) (2.2 equivalents) in anhydrous diethyl ether or THF under a nitrogen atmosphere.

• Lithiation: Cool the solution to -78 °C in a dry ice/acetone bath. Add n-butyllithium (2.2 equivalents, 2.5 M in hexanes) dropwise via the dropping funnel over 30 minutes, maintaining the low temperature.

• Reaction: Allow the reaction mixture to warm slowly to room temperature and stir for 6-12 hours. The formation of the 1,1'-dilithioferrocene-TMEDA adduct often appears as an orange precipitate.

• Bromination: Cool the mixture back down to -78 °C. Slowly add a solution of 1,1,2,2-tetrabromoethane (2.5 equivalents) in anhydrous THF.

• Quenching & Workup: After stirring for 2 hours at -78 °C, allow the reaction to warm to room temperature. Quench by slowly adding a saturated aqueous solution of sodium thiosulfate.

• Extraction: Transfer the mixture to a separatory funnel, add diethyl ether, and wash with water and brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure. Purify the resulting crude solid by column chromatography (alumina, eluting with hexanes) to yield 1,1'-dibromoferrocene as an orange crystalline solid.

Quantitative Data Summary

Method	Lithiating Agent	Bromine Source	Solvent	Typical Yield	Reference(s)
Dilithiation	n-BuLi / TMEDA	1,1,2,2-Tetrabromoethane	Diethyl Ether / THF	70-85%	[1][4]
Dilithiation	t-BuLi	CBr4	THF	~75%	[8]
Stannylation	n-BuLi / Bu3SnCl	Br2	Dichloromethane	85-94%	[2][5]

Visualized Workflows

Synthesis and Purification Workflow

Figure 1. General workflow for the synthesis of 1,1'-Dibromoferrocene.

Troubleshooting Decision Tree

Figure 2. Troubleshooting guide for low yield in 1,1'-Dibromoferrocene synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The self-indicating preparation of bromoferrocenes from stannylferrocenes and an improved synthesis of di-iodoferrocene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Syntheses and purification of the versatile synthons iodoferrocene and 1,1′-diiodoferrocene - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Technical Support Center: Purification of 1,1'-Dibromoferrocene

This guide provides troubleshooting advice and detailed protocols for the purification of 1,1'-Dibromoferrocene, tailored for researchers and professionals in chemistry and drug development.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude 1,1'-Dibromoferrocene?

Common impurities can include unreacted ferrocene, monosubstituted bromoferrocene, and various polybrominated ferrocene species.[1][2] The synthesis method, particularly the control of stoichiometry and reaction conditions, will dictate the impurity profile.[3][4]

Q2: How should 1,1'-Dibromoferrocene be properly stored?

To ensure stability and prevent degradation, 1,1'-Dibromoferrocene should be stored in a cool environment, typically between 2-8°C.[5][6][7]

Q3: What are the primary methods for purifying 1,1'-Dibromoferrocene?

The most effective and commonly cited purification techniques are column chromatography, recrystallization, and sublimation.[1][3][8][9] The choice of method depends on the nature of the impurities, the quantity of material, and the desired final purity.

Q4: How do I select the most appropriate purification technique for my sample?

The selection of a purification method is a critical step that depends on the scale of your experiment and the nature of the impurities. The workflow below provides a general decision-making process.

Diagram 1: Workflow for selecting a purification method.

Data Presentation

For quick reference, the key physical properties of 1,1'-Dibromoferrocene and a comparison of the primary purification techniques are summarized below.

Table 1: Physical Properties of 1,1'-Dibromoferrocene

Property	Value	Reference(s)
CAS Number	1293-65-8	[5][7]
Molecular Formula	C₁₀H₈Br₂Fe	[5][7]
Molecular Weight	343.82 g/mol	[5][7]
Appearance	Yellow-orange solid	[7]
Melting Point	52-55 °C	[5][6][7]
Storage Temperature	2-8°C	[5][6][7]

Table 2: Comparison of Purification Techniques

Technique	Principle	Best For...	Pros	Cons
Column Chromatography	Separation based on polarity differences.	Removing impurities with different polarities.	High resolution, adaptable to various scales.	Can be time-consuming, requires significant solvent.[10]
Recrystallization	Difference in solubility at varied temps.	Removing small amounts of soluble impurities.	Simple, cost-effective, good for large scale.	Risk of "oiling out," potential for low yield.[11][12]
Sublimation	Phase transition from solid to gas.	Separating from non-volatile impurities.	High purity, solvent-free.	Only suitable for sublimable compounds, risk of thermal decomposition.[13][14]

Troubleshooting Guide: Column Chromatography

Q: My compound appears to be decomposing on the column. What should I do? A: 1,1'-Dibromoferrocene can be sensitive to the acidic nature of standard silica gel.[15] If you observe streaking on TLC or new, lower Rf spots in your collected fractions, consider neutralizing the silica gel by pre-treating it with a base (e.g., running a solvent system containing a small amount of triethylamine) or switching to a more inert stationary phase like neutral alumina.[15]

Q: I am getting poor separation between my product and an impurity. How can I improve this? A: Poor separation is typically due to an incorrect mobile phase polarity.[15]

• Optimize Eluent: Use Thin Layer Chromatography (TLC) to test various solvent systems. Aim for a system where your desired compound has an Rf value between 0.2 and 0.4 for optimal separation on the column.[10][15]

• Column Packing: Ensure the column is packed uniformly without air bubbles or channels, as these lead to poor resolution.[10] Preparing the silica as a slurry is recommended.[15]

• Column Dimensions: A longer, narrower column generally provides better resolution than a shorter, wider one for the same amount of adsorbent.[10]

Q: My compound is not moving from the top of the column. What is the issue? A: This indicates the eluent is not polar enough to move your compound.[15] Gradually increase the polarity of the mobile phase. For example, if you are using a 98:2 hexane:ethyl acetate mixture, try switching to a 95:5 or 90:10 mixture.

Experimental Protocol: Column Chromatography

This protocol outlines a general procedure for purifying 1,1'-Dibromoferrocene using silica gel chromatography.

• Mobile Phase Selection: Use TLC to determine an appropriate solvent system. Start with mixtures of n-hexane and ethyl acetate (or dichloromethane). A good starting point is a 98:2 (v/v) mixture. Adjust the ratio to achieve an Rf of ~0.3 for 1,1'-Dibromoferrocene.[15]

• Column Packing:

  • Securely clamp a glass column vertically and place a small plug of cotton or glass wool at the bottom.[15]

  • In a beaker, prepare a slurry of silica gel in your initial, least polar eluent.[15]

  • Pour the slurry into the column, gently tapping the sides to ensure even packing and dislodge air bubbles.[15] Add a thin layer of sand on top of the silica gel to prevent disruption during solvent addition.[10]

• Sample Loading:

  • Dissolve the crude 1,1'-Dibromoferrocene in a minimal amount of the eluent.

  • Carefully apply the sample solution to the top of the column with a pipette.

• Elution and Collection:

  • Begin adding the eluent to the column, ensuring the solvent level never drops below the top of the sand.

  • Collect fractions in test tubes and monitor their contents using TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Diagram 2: Experimental workflow for column chromatography.

Troubleshooting Guide: Recrystallization

Q: My compound "oiled out" instead of forming crystals. How can I resolve this? A: "Oiling out" occurs when the compound separates from the solution as a liquid.[12] This often happens if the solution is too concentrated or cools too quickly. To fix this, reheat the solution until the oil redissolves, add a small amount of additional hot solvent, and allow it to cool much more slowly.[12]

Q: No crystals have formed, even after placing the solution in an ice bath. What can I do? A: Crystal formation sometimes requires initiation. Try one of the following techniques:

• Scratching: Gently scratch the inside surface of the flask at the air-liquid interface with a glass rod. This creates nucleation sites for crystal growth.[12][16]

• Seed Crystal: If available, add a single, tiny crystal of pure 1,1'-Dibromoferrocene to the solution.[12]

• Concentration: If too much solvent was added, gently heat the solution to evaporate some of the solvent to re-establish saturation, then attempt to cool again.[12]

Q: My recrystallized product is still impure. What went wrong? A: This can happen if the cooling was too rapid, trapping impurities within the crystal lattice, or if insoluble impurities were not removed.

• Cool Slowly: Ensure the solution cools slowly and undisturbed to room temperature before moving it to an ice bath. Slow cooling promotes the formation of larger, purer crystals.[16]

• Hot Filtration: If you noticed insoluble material in the hot solution, you should have performed a hot gravity filtration before cooling to remove it.[11]

• Charcoal Treatment: If the impurities are colored, they can sometimes be removed by adding a small amount of activated charcoal to the hot solution before the filtration step.[11]

Experimental Protocol: Recrystallization

• Solvent Selection: The ideal solvent is one in which 1,1'-Dibromoferrocene is highly soluble when hot but poorly soluble when cold.[16] Test small amounts of the crude product with various solvents. Good candidates for this non-polar compound include hexanes, heptane, or a mixed solvent system like ethanol-water or hexane-diethyl ether.[17][18]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the chosen solvent dropwise while heating and swirling until the solid just dissolves. Use the minimum amount of hot solvent necessary.[18]

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.[12]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.[12]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the collected crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.[11]

• Drying: Allow the crystals to air-dry on the filter paper or in a desiccator.

Diagram 3: Experimental workflow for recrystallization.

Troubleshooting Guide: Sublimation

Q: My sample is turning black or charring in the sublimation apparatus. What is happening? A: Charring indicates the temperature is too high, causing thermal decomposition.[13] Immediately reduce the heat. Sublimation should occur at a temperature below the compound's melting point (52-55 °C). Gentle, patient heating is key.[14]

Q: My yield of sublimed product is very low. How can I improve recovery? A: Low recovery can result from several factors:

• Inadequate Vacuum: If performing vacuum sublimation, ensure all joints are properly greased and sealed. A poor vacuum will require higher temperatures, increasing the risk of decomposition.[13]

• Insufficient Cooling: The "cold finger" or condensing surface must be sufficiently cold to induce deposition of the sublimed gas back into a solid. Ensure a steady flow of cold water or that your ice bath is maintained.

• Heating Profile: Ensure the entire sample is heated evenly. Using a heat gun with a sweeping motion can be more effective than a static heating mantle for some apparatuses.[13]

Experimental Protocol: Sublimation

This protocol describes a general procedure for vacuum sublimation.

• Preparation: Place the crude, dry 1,1'-Dibromoferrocene into the bottom of the sublimation apparatus.[13]

• Assembly: Assemble the apparatus, ensuring the cold finger is positioned correctly above the sample. Lightly grease the ground glass joints to ensure a good seal. Secure the apparatus to a stand.

• Operation:

  • Attach the apparatus to a high-vacuum line and evacuate the system.

  • Once a stable vacuum is achieved, begin circulating coolant through the cold finger (or fill it with ice/dry ice).

  • Gently heat the bottom of the apparatus using a water bath, heating mantle, or heat gun. The temperature should be high enough to cause sublimation but remain below the melting point.

• Collection: The purified 1,1'-Dibromoferrocene will deposit as crystals on the cold finger. Continue the process until no more solid appears to be subliming.

• Isolation:

  • Turn off the heat and allow the apparatus to cool completely to room temperature.

  • Turn off the coolant flow.

  • Carefully and slowly vent the apparatus to atmospheric pressure.

  • Disassemble the apparatus and scrape the purified crystals from the cold finger onto a tared watch glass.

Diagram 4: Experimental workflow for vacuum sublimation.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. The self–indicating preparation of bromoferrocenes from stannylferrocenes and an improved synthesis of di-iodoferrocene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The self-indicating preparation of bromoferrocenes from stannylferrocenes and an improved synthesis of di-iodoferrocene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 97%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 6. 97%, solid | Sigma-Aldrich [sigmaaldrich.com]
• 7. 1,1'-DIBROMOFERROCENE | 1293-65-8 [chemicalbook.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. web.uvic.ca [web.uvic.ca]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. benchchem.com [benchchem.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Sublimation | Digital Lab Techniques Manual | Chemistry | MIT OpenCourseWare [ocw.mit.edu]
• 15. benchchem.com [benchchem.com]
• 16. people.chem.umass.edu [people.chem.umass.edu]
• 17. Reagents & Solvents [chem.rochester.edu]
• 18. web.mnstate.edu [web.mnstate.edu]

common side products in the synthesis of 1,1'-Dibromoferrocene

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 1,1'-Dibromoferrocene. It provides troubleshooting guidance and frequently asked questions to address common challenges encountered during the experimental process.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: What are the most common side products observed in the synthesis of 1,1'-Dibromoferrocene?

A1: The synthesis of 1,1'-Dibromoferrocene, typically achieved through the lithiation of ferrocene followed by bromination, can lead to a mixture of products. The most commonly encountered side products include:

• Unreacted Ferrocene: Incomplete reaction can leave residual starting material.

• Mono-bromoferrocene: Incomplete disubstitution results in the formation of the monosubstituted product.

• Poly-brominated Ferrocenes: Over-bromination can lead to the formation of tri- or even tetra-brominated ferrocenes, such as 1,1',2-tribromoferrocene.

• Isomeric Dibromoferrocenes: Rearrangement reactions, often referred to as a "halogen dance," can lead to the formation of isomers, most notably 1,2-dibromoferrocene.

Q2: My reaction yielded a complex mixture of products. How can I minimize the formation of side products?

A2: The formation of a complex product mixture is a common issue. Several factors can be optimized to improve the selectivity towards 1,1'-Dibromoferrocene:

• Stoichiometry: Carefully control the stoichiometry of the lithiating agent (e.g., n-butyllithium) and the brominating agent. Using a slight excess of the lithiating agent can help ensure complete dilithiation of ferrocene, but a large excess can promote side reactions. Similarly, an excess of the brominating agent can lead to polybromination.

• Temperature Control: Maintain a low temperature (typically -78 °C) during the lithiation and the addition of the brominating agent. Higher temperatures can promote side reactions, including the "halogen dance" rearrangement.

• Addition Rate: Add the reagents slowly and in a controlled manner to maintain a consistent reaction temperature and concentration.

• Choice of Base: While n-BuLi/TMEDA is common, other bases like lithium tetramethylpiperidide (LiTMP) can be used. The choice of base can influence the regioselectivity and the propensity for side reactions.

Q3: I have a significant amount of poly-brominated ferrocenes in my product. What causes this and how can I avoid it?

A3: The formation of poly-brominated ferrocenes is typically due to over-bromination. This can be caused by:

• Excess Brominating Agent: Using a significant excess of the brominating agent increases the likelihood of further substitution on the cyclopentadienyl rings.

• Localized High Concentrations: Poor mixing during the addition of the brominating agent can create localized areas of high concentration, leading to multiple brominations on a single ferrocene molecule.

To mitigate this, use a carefully measured amount of the brominating agent and ensure vigorous stirring during its slow addition.

Q4: My product contains 1,2-dibromoferrocene. What is the "halogen dance" and how can I suppress it?

A4: The "halogen dance" is an isomerization reaction where a halogen atom migrates to an adjacent position on the aromatic ring. In this context, the initially formed 1,1'-dilithioferrocene can rearrange, and subsequent bromination can lead to the 1,2-isomer. To suppress this:

• Maintain Low Temperatures: The rearrangement is often favored at higher temperatures. Strict temperature control at -78 °C is crucial.

• Use a "Fast" Electrophile: Rapidly trapping the lithiated intermediate with the brominating agent can minimize the time available for rearrangement.

Q5: How can I effectively purify 1,1'-Dibromoferrocene from the common side products?

A5: Purification is typically achieved through column chromatography on silica gel or alumina. A non-polar eluent, such as hexane or a mixture of hexane and a small amount of a more polar solvent like dichloromethane or diethyl ether, is commonly used. The different ferrocene derivatives will elute at different rates, allowing for their separation. Unreacted ferrocene is the least polar and will elute first, followed by mono-bromoferrocene, then 1,1'-dibromoferrocene, and finally the more polar poly-brominated species. Recrystallization from a suitable solvent can also be an effective purification method.

Quantitative Data Summary

While exact product distribution can vary significantly based on specific reaction conditions, the following table provides a general overview of a typical crude product mixture from the synthesis of 1,1'-Dibromoferrocene via lithiation of ferrocene.

Compound	Typical Abundance in Crude Mixture
1,1'-Dibromoferrocene	Major Product
Unreacted Ferrocene	Minor to significant
Mono-bromoferrocene	Minor to significant
Poly-brominated Ferrocenes	Trace to minor
Isomeric Dibromoferrocenes	Trace to minor

Experimental Protocol: Synthesis of 1,1'-Dibromoferrocene

This protocol is a representative example and may require optimization based on laboratory conditions and available reagents.

Materials:

• Ferrocene

• n-Butyllithium (n-BuLi) in hexanes

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• 1,1,2,2-Tetrabromoethane

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Hexane

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve ferrocene in anhydrous diethyl ether or THF under a nitrogen atmosphere.

• Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Add TMEDA, followed by the slow, dropwise addition of n-BuLi in hexanes. Stir the mixture at -78 °C for 1-2 hours.

• Bromination: In a separate flask, prepare a solution of 1,1,2,2-tetrabromoethane in anhydrous diethyl ether or THF and cool it to -78 °C. Slowly add this solution to the reaction mixture via the dropping funnel, maintaining the temperature at -78 °C.

• Quenching and Workup: After the addition is complete, allow the reaction to stir at -78 °C for another hour, then warm to room temperature. Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter the solution and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel using a hexane or hexane/dichloromethane gradient as the eluent.

Visualization of Reaction Pathways

The following diagram illustrates the primary synthetic route to 1,1'-Dibromoferrocene and the pathways leading to common side products.

Caption: Synthetic pathways in the formation of 1,1'-Dibromoferrocene and its common side products.

Technical Support Center: Troubleshooting Failed Suzuki Coupling Reactions with 1,1'-Dibromoferrocene

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered during the Suzuki-Miyaura cross-coupling of 1,1'-dibromoferrocene. The unique properties of this substrate, including the presence of two reactive sites and a redox-active iron center, can present specific challenges. This resource offers structured guidance to diagnose and resolve failed or low-yielding reactions.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling with 1,1'-dibromoferrocene is not working. What are the most common initial checks?

A1: When a Suzuki-Miyaura reaction with 1,1'-dibromoferrocene fails, a systematic evaluation of the reaction components and conditions is essential. The primary areas to investigate include:

• Catalyst System: The choice and quality of the palladium source and ligand are critical for success.

• Reaction Conditions: Temperature, reaction time, and ensuring an inert atmosphere are crucial parameters.

• Reagents: The purity and reactivity of the 1,1'-dibromoferrocene, the organoboron compound (boronic acid or ester), and the base are paramount.

• Solvent: The solvent system must be appropriate for dissolving all reactants and facilitating the catalytic cycle.

Q2: I am observing a mixture of mono- and di-substituted products. How can I control the selectivity for mono-arylation?

A2: Achieving selective mono-arylation of 1,1'-dibromoferrocene can be challenging as the second C-Br bond can be as, or even more, reactive than the first after the initial coupling.[1] To favor mono-substitution, consider the following strategies:

• Stoichiometry: Use a stoichiometric amount (1.0 equivalent) or a slight excess (1.1-1.2 equivalents) of the boronic acid.

• Reaction Time and Temperature: Monitor the reaction closely by TLC or LC-MS and stop it once the desired mono-substituted product is maximized. Lowering the reaction temperature can also improve selectivity.

• Catalyst and Ligand Choice: Bulky ligands can sterically hinder the second coupling. Experiment with different palladium catalysts and phosphine ligands.

Q3: My reaction is producing significant amounts of side products like dehalogenated ferrocene or homocoupled biaryl. What causes this and how can I prevent it?

A3: Side reactions are common in Suzuki couplings and can significantly lower the yield of the desired product.

• Dehalogenation: This is the replacement of a bromine atom with a hydrogen atom and can be caused by the formation of palladium-hydride species.[2][3] This can arise from reactions with the base, solvent (especially alcohols), or residual water. To minimize dehalogenation, ensure anhydrous conditions, use a non-protic solvent, and choose a base less prone to generating hydrides.

• Homocoupling: The coupling of two boronic acid molecules is often promoted by the presence of oxygen or Pd(II) species.[2] Thoroughly degassing the reaction mixture and using a Pd(0) precatalyst can mitigate this side reaction.

Q4: Could the ferrocene moiety itself be interfering with the reaction?

A4: The iron center in ferrocene can undergo a one-electron oxidation to form the ferrocenium ion. While the direct impact of this redox activity on the palladium catalytic cycle is not extensively documented in troubleshooting guides, it is a possibility to consider. The formation of a paramagnetic ferrocenium species could potentially interact with the palladium catalyst. If you suspect this is an issue, ensuring strictly inert conditions to prevent oxidation is crucial.

Troubleshooting Guide: Low or No Product Yield

This section provides a structured approach to diagnosing and resolving low or no product formation in your Suzuki coupling of 1,1'-dibromoferrocene.

Observation/Problem	Potential Cause(s)	Suggested Solution(s)
No reaction (only starting materials observed)	1. Inactive Catalyst: The Pd(0) active species is not being generated or has decomposed. 2. Poor Reagent Quality: Impure 1,1'-dibromoferrocene, boronic acid/ester, or base. 3. Incorrect Reaction Conditions: Temperature is too low, or reaction time is too short.	1. Catalyst: Use a fresh batch of palladium catalyst and ligand. Consider a pre-catalyst that readily forms the active Pd(0) species. 2. Reagents: Purify starting materials. Ensure boronic acid has not degraded (protodeboronation). Use a freshly opened or properly stored base. 3. Conditions: Gradually increase the reaction temperature and monitor for product formation. Extend the reaction time.
Low Yield of Desired Product	1. Suboptimal Catalyst/Ligand Combination: The chosen system is not efficient for this specific transformation. 2. Inefficient Transmetalation: The base may not be effective in activating the boronic acid. 3. Side Reactions Dominating: Significant formation of dehalogenated, homocoupled, or other byproducts.	1. Catalyst System: Screen different palladium sources (e.g., Pd(PPh₃)₄, Pd₂(dba)₃, Pd(dppf)Cl₂) and ligands (e.g., PPh₃, SPhos, XPhos).[4] 2. Base: Try different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄). The choice of base can be critical.[5] 3. Side Reactions: Refer to the FAQ on dehalogenation and homocoupling for mitigation strategies.
Formation of Insoluble Materials/Complex Mixture	1. Poor Solubility: One or more of the reactants or the product may have low solubility in the chosen solvent. 2. Catalyst Decomposition: Formation of palladium black can indicate catalyst death.	1. Solvent: Switch to a solvent with better solubilizing properties for all components (e.g., dioxane, THF, DMF, toluene).[5] 2. Catalyst Stability: Use a more robust ligand to stabilize the palladium catalyst.

Experimental Protocols

Below are generalized starting protocols for mono- and di-arylation of 1,1'-dibromoferrocene. Note: These are starting points and may require optimization for your specific boronic acid and desired product.

Protocol 1: Selective Mono-Arylation of 1,1'-Dibromoferrocene

Materials:

• 1,1'-Dibromoferrocene (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Degassed Solvent (e.g., 1,4-Dioxane/H₂O, 4:1)

Procedure:

• To a flame-dried Schlenk flask, add 1,1'-dibromoferrocene, the arylboronic acid, and the base.

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add the palladium catalyst under a positive flow of inert gas.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Di-Arylation of 1,1'-Dibromoferrocene

Materials:

• 1,1'-Dibromoferrocene (1.0 equiv)

• Arylboronic acid (2.5 equiv)

• Palladium Catalyst (e.g., Pd₂(dba)₃, 2.5 mol%)

• Ligand (e.g., SPhos, 5 mol%)

• Base (e.g., K₃PO₄, 3.0 equiv)

• Degassed Solvent (e.g., Toluene/H₂O, 5:1)

Procedure:

• Follow steps 1-4 from Protocol 1, using the reagents and quantities listed for di-arylation.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction may require 12-24 hours for completion.

• Follow steps 7-9 from Protocol 1 for workup and purification.

Visualizing Reaction Pathways

To aid in understanding the process, the following diagrams illustrate the Suzuki-Miyaura catalytic cycle and a general troubleshooting workflow.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A logical workflow for troubleshooting failed Suzuki coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Improving the Selectivity of Monolithiation of 1,1'-Dibromoferrocene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the selective monolithiation of 1,1'-dibromoferrocene.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the monolithiation of 1,1'-dibromoferrocene?

A1: The main challenge is achieving high selectivity for the monolithiated product. The monolithiation of 1,1'-dibromoferrocene is often accompanied by the formation of di-lithiated and other polysubstituted ferrocene derivatives, which can be difficult to separate from the desired product.[1][2] Controlling the reaction to favor a single lithium-halogen exchange is crucial for obtaining a high yield of the target compound.

Q2: Which factors have the most significant impact on the selectivity of the monolithiation reaction?

A2: Several factors critically influence the selectivity:

• Choice of Lithiating Agent: Sterically hindered bases like lithium tetramethylpiperidide (LiTMP) are often preferred over less hindered alkyllithiums (e.g., n-BuLi, t-BuLi) to improve selectivity towards monolithiation.[1][3]

• Stoichiometry: Precise control over the molar equivalents of the lithiating agent is essential. Using a slight excess can lead to the formation of the di-lithiated species.[4]

• Reaction Temperature: The lithium-halogen exchange is a rapid process, and maintaining a very low temperature (typically -78 °C) is critical to minimize side reactions, such as di-lithiation and reaction with the solvent.[4]

• Solvent: Anhydrous, non-protic solvents like tetrahydrofuran (THF) or diethyl ether are commonly used. The choice of solvent can influence the reactivity of the organolithium reagent.[2]

Q3: How can I minimize the formation of the 1,1'-dilithioferrocene byproduct?

A3: To minimize di-lithiation:

• Use a sterically demanding lithiating agent such as LiTMP.[1]

• Carefully control the stoichiometry, using 1.0 to 1.1 equivalents of the lithiating agent.[4]

• Add the lithiating agent slowly and dropwise to the solution of 1,1'-dibromoferrocene at a consistently low temperature (-78 °C).[4]

• Consider inverse addition, where the 1,1'-dibromoferrocene solution is added to the lithiating agent.

Q4: What are common side reactions other than di-lithiation?

A4: Besides di-lithiation, other side reactions can include:

• Isomerization: Under certain conditions, rearrangement of the bromine substituent can occur, leading to the formation of isomers like 1,2-dibromoferrocene.[3]

• Reaction with Solvent: At temperatures above -78 °C, n-BuLi can react with THF, leading to the consumption of the reagent and the formation of impurities.[4]

• Protonation of the Lithiated Intermediate: The resulting lithiated ferrocene can be basic enough to deprotonate any remaining starting material or other acidic species present in the reaction mixture, leading to undesired byproducts.[4]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or no conversion of starting material	- Inactive lithiating agent due to moisture or air exposure.- Impure starting material (1,1'-dibromoferrocene).- Incorrect reaction temperature.	- Use freshly titrated organolithium reagents.- Ensure all glassware is rigorously dried and the reaction is performed under an inert atmosphere (e.g., Argon or Nitrogen).[4]- Purify the 1,1'-dibromoferrocene prior to use.- Maintain a strict reaction temperature of -78 °C using a dry ice/acetone bath.[4]
Formation of multiple products (low selectivity)	- Excess of lithiating agent.- Reaction temperature is too high.- Lithiating agent is not sterically hindered enough.	- Use a precise amount of freshly titrated lithiating agent (typically 1.0-1.1 equivalents for monolithiation).[4]- Maintain a strict reaction temperature of -78 °C throughout the addition and reaction time.[4]- Consider using a more sterically hindered base like LiTMP instead of n-BuLi or t-BuLi.[1]
Presence of 1,2-dibromoferrocene isomer in the product mixture	- Reaction conditions favoring isomerization.	- A sequence starting with lithiation with LiTMP followed by bromination has been reported to lead to the formation of 1,2-dibromoferrocene.[3] Carefully review your reaction sequence and consider alternative synthetic routes if this isomer is a persistent issue.
Difficulty in purifying the monolithiated product	- Similar chromatographic properties of the desired product, starting material, and byproducts.	- Careful column chromatography on silica gel or alumina is often required.[5]- In some cases, purification can be achieved by fractional crystallization or sublimation.[6][7]

Experimental Protocols

Selective Monolithiation of 1,1'-Dibromoferrocene using LiTMP

This protocol is adapted from literature procedures and aims to improve selectivity by using a sterically hindered base.[1]

Materials:

• 1,1'-Dibromoferrocene

• 2,2,6,6-Tetramethylpiperidine (HTMP)

• n-Butyllithium (n-BuLi) in hexanes (concentration determined by titration)

• Anhydrous Tetrahydrofuran (THF)

• Electrophile (e.g., dimethyl disulfide, Me₂S₂)

• Saturated aqueous NH₄Cl solution

• Silica gel

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Preparation of LiTMP: In a flame-dried, two-neck round-bottom flask under an inert atmosphere, dissolve freshly distilled HTMP (1.05 equivalents) in anhydrous THF. Cool the solution to -78 °C. Slowly add a freshly titrated solution of n-BuLi (1.0 equivalent) dropwise. Stir the mixture at -78 °C for 30 minutes.

• Lithiation: In a separate flame-dried flask, dissolve 1,1'-dibromoferrocene (1.0 equivalent) in anhydrous THF. Cool this solution to -78 °C. Slowly transfer the 1,1'-dibromoferrocene solution to the freshly prepared LiTMP solution via cannula. Stir the resulting mixture at -78 °C for 2-4 hours.

• Electrophilic Quench: Cool the reaction mixture to -78 °C (if it has warmed). Add the desired electrophile (1.1-1.2 equivalents) dropwise. Allow the reaction to slowly warm to room temperature and stir overnight.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Extract the aqueous layer with diethyl ether or dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Data Presentation

Lithiating Agent	Equivalents	Temperature (°C)	Typical Product Distribution	Reference
n-BuLi	1.1	-78	Mixture of mono- and di-lithiated products, and unreacted starting material.	[2]
t-BuLi	1.1	-78	Can offer slightly better selectivity than n-BuLi for monolithiation.	[2]
LDA	>1.0	-78 to RT	Can lead to mixtures of tri- and di-substituted products after quenching.	[1]
LiTMP	1.1	-78	Generally provides higher selectivity for the monolithiated product compared to n-BuLi or t-BuLi.	[1][3]

Note: Product distribution is highly dependent on the specific reaction conditions and the electrophile used.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. englelab.com [englelab.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 6. Syntheses and purification of the versatile synthons iodoferrocene and 1,1′-diiodoferrocene - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Unsymmetrical Ferrocene Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of unsymmetrical ferrocene derivatives.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during experimentation.

Issue 1: Low or No Yield in Friedel-Crafts Acylation of Monosubstituted Ferrocene

Possible Causes and Solutions:

• Deactivated Ferrocene Ring: If the existing substituent on the ferrocene is strongly electron-withdrawing, it can deactivate the ring towards electrophilic substitution.

  • Solution: Consider using a more reactive acylating agent or a stronger Lewis acid catalyst. However, be aware that this may lead to side reactions.[1]

• Catalyst Inactivity: Lewis acids like aluminum chloride are extremely sensitive to moisture.

  • Solution: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use freshly opened or purified anhydrous Lewis acids.[1]

• Insufficient Catalyst: The product of the acylation (a ketone) can form a complex with the Lewis acid, rendering it inactive.

  • Solution: Friedel-Crafts acylation often requires stoichiometric amounts of the Lewis acid catalyst, not just a catalytic amount.[1]

• Suboptimal Reaction Temperature: The reaction may not be reaching the necessary activation energy, or excessive heat could be causing decomposition.

  • Solution: If you are recovering most of the starting material, try increasing the reaction temperature or extending the reaction time.[2] If you observe decomposition, consider running the reaction at a lower temperature for a longer period.[2]

• Poor Quality Reagents: Impurities in the acylating agent or solvent can interfere with the reaction.

  • Solution: Use freshly distilled or high-purity reagents and anhydrous solvents.

Issue 2: Poor Selectivity (Mono- vs. Di-substitution or 1,2- vs. 1,1'- Isomers)

Possible Causes and Solutions:

• Over-acylation in Friedel-Crafts Reactions: Ferrocene is highly reactive and can easily undergo diacetylation.[3]

  • Solution: To favor mono-acylation, use a milder catalyst and control the stoichiometry of the acylating agent.[4][5] Running the reaction for a shorter time can also limit the formation of the di-substituted product.[6]

• Lack of Regiocontrol in Lithiation: Monolithiation of ferrocene can be challenging as many strong bases can lead to dilithiation.[7]

  • Solution: The choice of base and reaction conditions is critical. For monolithiation, t-BuLi is often more selective than n-BuLi. The use of a directing group on the ferrocene starting material can guide the lithiation to a specific position (ortho-lithiation).[8]

• Isomerization during Synthesis: In some cases, substituent migration can occur, leading to a mixture of isomers.

  • Solution: This is a complex issue that can be dependent on the specific reaction. Careful control of temperature and the choice of catalyst and ligands can sometimes minimize isomerization.

Issue 3: Difficulty in Product Purification

Possible Causes and Solutions:

• Similar Polarity of Products and Starting Materials: Ferrocene and its monosubstituted derivatives can have very similar polarities, making separation by column chromatography challenging.[4]

  • Solution: Column chromatography is the most common method for purification.[3][4] Use a high-quality stationary phase (silica gel or alumina) and carefully optimize the eluent system.[4][9] A nonpolar solvent like hexane can be used to elute unreacted ferrocene, followed by a more polar solvent or a solvent mixture (e.g., hexane/ethyl acetate) to elute the more polar acetylferrocene.[3][9]

• Presence of Multiple Products: A complex mixture of mono- and di-substituted products, as well as isomers, will be difficult to separate.

  • Solution: Optimize the reaction conditions to maximize the formation of the desired product before attempting purification. For halogenated ferrocenes, an "oxidative purification" method can be employed, where the difference in redox potential between the desired product and contaminants is exploited for separation.[10] Sublimation can also be an effective technique for purifying ferrocene and some of its more volatile derivatives.[11][12]

Frequently Asked Questions (FAQs)

Q1: What is the best general strategy for synthesizing a 1,1'-unsymmetrically disubstituted ferrocene?

A1: A highly effective and versatile method is the sequential Suzuki-Miyaura cross-coupling of 1,1'-diborylferrocene.[13] This approach allows for the controlled, stepwise introduction of two different aryl groups. The first coupling is performed under conditions that favor monosubstitution, and the second coupling introduces the second substituent.[13] Stepwise Stille coupling of 1,1'-bis(tributylstannyl)ferrocene is another viable strategy.[14]

Q2: How can I achieve selective monolithiation of ferrocene?

A2: Monolithiation of ferrocene is challenging due to the tendency for dilithiation.[7] Using sterically hindered bases like tert-butyllithium (t-BuLi) can favor monolithiation. Subsequent trapping with an electrophile, such as a stannyl chloride, can yield a selectively monosubstituted product.

Q3: What are the key challenges in the synthesis of planar chiral ferrocene derivatives?

A3: The primary challenge is controlling the stereoselectivity to obtain a high enantiomeric excess. Common strategies include:

• Diastereoselective directed ortho-metalation: This involves using a chiral directing group on the ferrocene to guide the metalation to a specific position.[8][15]

• Enantioselective C-H bond functionalization: This newer approach utilizes a chiral catalyst to directly functionalize a C-H bond on the ferrocene ring with high enantioselectivity.[15][16] Palladium, iridium, and rhodium-based catalysts have shown success in this area.[15]

Q4: My Friedel-Crafts acylation of ferrocene resulted in a very low yield, with most of the starting material recovered. What should I do?

A4: Recovering a large amount of starting material suggests that the reaction conditions were not sufficient to drive the reaction to completion.[2] You should consider:

• Increasing the reaction time and/or temperature. [2]

• Increasing the equivalents of the acylating agent and the Lewis acid catalyst. [2]

• Ensuring your reagents and glassware are completely anhydrous , as moisture will deactivate the Lewis acid catalyst.[1]

Q5: I have a mixture of ferrocene, acetylferrocene, and 1,1'-diacetylferrocene. How can I best separate them?

A5: Column chromatography is the standard method for this separation.[3][4]

• Stationary Phase: Alumina or silica gel.

• Elution Strategy: Start with a nonpolar solvent like hexane to elute the unreacted, nonpolar ferrocene. Gradually increase the polarity of the eluent, for example, by adding ethyl acetate or dichloromethane, to elute the more polar acetylferrocene. The diacetylferrocene, being the most polar, will elute last.[17]

Quantitative Data Summary

Synthetic Method	Starting Material	Product Type	Typical Yields	Reference(s)
Sequential Suzuki-Miyaura Cross-Coupling (First SMCC)	1,1'-Diborylferrocene	Mono-arylated ferrocene	Good	[13]
Sequential Suzuki-Miyaura Cross-Coupling (Second SMCC)	Mono-arylated borylferrocene	Unsymmetrical 1,1'-diarylferrocene	Reasonable	[13]
Friedel-Crafts Acylation	Ferrocene and Succinic Anhydride	Mono- or bis(3-carboxypropinoyl)-ferrocene	Up to 72%	[18]
Pd-Catalyzed Enantioselective C-H Acylation	1-Dimethylaminomethylferrocene	2-Acyl-1-dimethylaminomethylferrocene	Up to 85%	[16]

Experimental Protocols

Protocol 1: Synthesis of Unsymmetrical 1,1'-Diarylferrocene via Sequential Suzuki-Miyaura Cross-Coupling (Adapted from[13])

Step 1: First Suzuki-Miyaura Cross-Coupling (Monosubstitution)

• To a reaction vessel under an inert atmosphere, add 1,1'-bis(pinacolato)diborylferrocene (1.0 equiv.), the first aryl halide (1.2 equiv.), Pd(dppf)Cl₂ (10 mol%), and NaOH (3.0 equiv.).

• Add a degassed mixture of 1,2-dimethoxyethane (DME) and water (10:1 v/v).

• Heat the mixture at 80 °C and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and perform a standard aqueous workup.

• Purify the crude product by column chromatography on silica gel to obtain the mono-substituted 1-aryl-1'-(Bpin)ferrocene.

Step 2: Second Suzuki-Miyaura Cross-Coupling (Disubstitution)

• To a microwave reaction vial under an inert atmosphere, add the purified 1-aryl-1'-(Bpin)ferrocene (1.0 equiv.), the second aryl halide (1.5 equiv.), Pd(dppf)Cl₂ (10 mol%), and NaOH (3.0 equiv.).

• Add a degassed mixture of DME and water (10:1 v/v).

• Heat the mixture under microwave irradiation at 120 °C.

• Monitor the reaction progress. Upon completion, cool the reaction and perform an aqueous workup.

• Purify the crude product by column chromatography to yield the unsymmetrical 1,1'-diarylferrocene.

Protocol 2: Friedel-Crafts Acylation of Ferrocene (Mono-acylation) (Adapted from[3][18])

• In a round-bottom flask, suspend succinic anhydride (1.1 equiv.) and anhydrous aluminum chloride (2.0 equiv.) in anhydrous dichloroethane under an inert atmosphere.

• Slowly add a solution of ferrocene (1.0 equiv.) in dichloroethane to the stirred suspension over 45 minutes.

• Stir the reaction mixture at room temperature for an additional 2 hours.

• Carefully pour the reaction mixture into ice-cold water to quench the reaction.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers and extract the product into an aqueous NaOH solution.

• Neutralize the aqueous phase with concentrated HCl to precipitate the product, 1-(3-carboxypropionyl)-ferrocene.

• Collect the precipitate by filtration.

Visualizations

Caption: Synthetic pathways to unsymmetrical ferrocene derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. chemlab.truman.edu [chemlab.truman.edu]
• 4. echemi.com [echemi.com]
• 5. Selective monoacylation of ferrocene . An eco-friendly procedure on the solid phase of alumina - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. vernier.com [vernier.com]
• 7. englelab.com [englelab.com]
• 8. Contemporary Developments in Ferrocene Chemistry: Physical, Chemical, Biological and Industrial Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. web.mit.edu [web.mit.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Modular Synthesis of Unsymmetrical 1,1’‐Disubstituted Ferrocenes by Sequential Suzuki‐Miyaura Cross‐Coupling of 1,1’‐Diborylferrocene - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 16. pubs.acs.org [pubs.acs.org]
• 17. cactus.utahtech.edu [cactus.utahtech.edu]
• 18. Synthesis, Crystal Structure, and Electrochemistry of Mono- and Bis-Homoannular Ferrocene Derivatives [mdpi.com]

preventing homocoupling in Sonogashira reactions of 1,1'-Dibromoferrocene

Welcome to the technical support center for Sonogashira cross-coupling reactions. This guide is tailored for researchers, scientists, and drug development professionals working with 1,1'-dibromoferrocene and aims to provide solutions for common challenges, with a particular focus on preventing homocoupling side reactions.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling in the context of Sonogashira reactions, and why is it a concern with 1,1'-dibromoferrocene?

A1: Homocoupling, also known as Glaser coupling, is a common side reaction in Sonogashira couplings where two terminal alkyne molecules react to form a symmetric 1,3-diyne.[1][2] This is undesirable as it consumes the alkyne starting material, reduces the yield of the desired 1,1'-dialkynylferrocene product, and complicates the purification process.[2] This side reaction is primarily caused by the copper(I) co-catalyst in the presence of oxygen.[2][3]

Q2: What are the primary causes of excessive homocoupling in my Sonogashira reaction with 1,1'-dibromoferrocene?

A2: The main culprits for homocoupling are the presence of oxygen and the copper(I) co-catalyst.[2][3] Oxygen facilitates the oxidative dimerization of the copper-acetylide intermediate, which is a key step in the Glaser coupling pathway.[2] Reactions that are not performed under a strictly inert atmosphere are highly susceptible to this side reaction.[3]

Q3: How can I effectively minimize or prevent homocoupling?

A3: Several strategies can be employed:

• Implement Copper-Free Conditions: The most direct method to prevent copper-mediated homocoupling is to perform the reaction without a copper co-catalyst. This may necessitate higher reaction temperatures or more active palladium catalysts but effectively eliminates the primary pathway for this side reaction.[4]

• Ensure Anaerobic Conditions: It is crucial to thoroughly degas all solvents and reagents. This can be achieved through methods like freeze-pump-thaw cycles or by bubbling an inert gas such as argon or nitrogen through the solution.[5] Maintaining a positive pressure of the inert gas throughout the reaction is essential.

• Slow Addition of the Terminal Alkyne: Adding the terminal alkyne to the reaction mixture slowly via a syringe pump can help maintain a low concentration of the alkyne, thus disfavoring the bimolecular homocoupling reaction.

• Optimize Reaction Parameters: The choice of palladium catalyst, ligand, base, and solvent can significantly influence the reaction outcome and minimize side reactions.[6]

Q4: My reaction mixture turns black. What does this indicate?

A4: The formation of a black precipitate, commonly known as "palladium black," signals the decomposition and agglomeration of the palladium catalyst.[3] This renders the catalyst inactive. Common causes include the presence of oxygen, impurities in the reagents or solvents, or excessively high reaction temperatures.[3]

Q5: What is the general reactivity trend for aryl halides in Sonogashira coupling, and where does 1,1'-dibromoferrocene fit in?

A5: The reactivity of the aryl or vinyl halide significantly impacts the reaction conditions required. The general reactivity trend is: I > OTf > Br > Cl. As an aryl bromide, 1,1'-dibromoferrocene is less reactive than the corresponding iodide and will likely require heating to achieve a good reaction rate.[7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High levels of alkyne homocoupling	Presence of oxygen	Ensure all solvents and reagents are thoroughly degassed. Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.
High concentration of copper(I) co-catalyst	Reduce the amount of the copper catalyst or switch to a copper-free protocol.
High concentration of terminal alkyne	Add the terminal alkyne slowly to the reaction mixture using a syringe pump.
Low or no product yield	Inactive palladium catalyst	Use a fresh, high-quality palladium catalyst. Ensure proper storage and handling to prevent degradation.
Impure reagents	Purify the 1,1'-dibromoferrocene and the terminal alkyne before use. Ensure the base and solvents are of high purity and anhydrous.
Insufficiently reactive conditions	For the less reactive 1,1'-dibromoferrocene, heating is likely required. The reaction temperature may need to be optimized. Consider using a more active catalyst system (e.g., with a bulky, electron-rich phosphine ligand).
Formation of palladium black	Presence of oxygen	Rigorously exclude oxygen from the reaction system.
Inappropriate solvent	Some solvents may promote catalyst decomposition at elevated temperatures. Consider screening different anhydrous, degassed solvents.
High reaction temperature	While heating is often necessary for aryl bromides, excessive temperatures can lead to catalyst decomposition. Optimize the temperature.

Data Presentation

The following tables summarize the influence of key reaction parameters on the ratio of the desired cross-coupled product to the homocoupled byproduct. While this data is representative of general trends for aryl bromides, it provides a valuable guide for optimizing the reaction of 1,1'-dibromoferrocene.

Table 1: Effect of Copper Co-catalyst on Product Distribution

Catalyst System	Temperature (°C)	Cross-Coupling Yield (%)	Homocoupling Yield (%)
Pd(OAc)₂ / CuI	25	85	10
Pd(OAc)₂ (Copper-free)	60	92	<2
PdCl₂(PPh₃)₂ / CuI	Room Temp.	90	5
PdCl₂(PPh₃)₂ (Copper-free)	80	88	<1
Note: Yields are representative and can vary based on specific substrates and other reaction conditions.[5]

Table 2: Influence of Base and Solvent on Reaction Outcome

Base	Solvent	Temperature (°C)	Cross-Coupling Yield (%)	Homocoupling Yield (%)
Triethylamine	THF	65	88	7
Diisopropylamine	Toluene	80	91	4
Cesium Carbonate	DMF	80	93	<2
Potassium Carbonate	Acetonitrile	80	85	5
Note: This table illustrates general trends. Optimal conditions for 1,1'-dibromoferrocene may vary.

Experimental Protocols

Protocol 1: Copper-Free Sonogashira Coupling of 1,1'-Dibromoferrocene (Recommended to Minimize Homocoupling)

This protocol is designed to eliminate the copper co-catalyst, thereby minimizing the formation of the Glaser homocoupling byproduct.[5]

• Reagent Preparation:

  • To a flame-dried Schlenk flask under a positive flow of inert gas (argon or nitrogen), add 1,1'-dibromoferrocene (1.0 mmol, 1.0 equiv), the terminal alkyne (2.2 mmol, 2.2 equiv), a suitable palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%), and a suitable base (e.g., degassed triethylamine or diisopropylamine, 10 mL).

• Reaction Setup:

  • Ensure all solvents are anhydrous and have been thoroughly degassed.

  • The palladium catalyst and ligand should be of high purity.

• Reaction Execution:

  • Stir the mixture at room temperature for 10 minutes.

  • Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the reaction progress by TLC or GC/MS.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol 2: Traditional Copper-Co-catalyzed Sonogashira Coupling of 1,1'-Dibromoferrocene

This protocol uses a copper co-catalyst and requires stringent exclusion of oxygen to minimize homocoupling.

• Reagent Preparation:

  • To a dry Schlenk flask under an inert atmosphere, add 1,1'-dibromoferrocene (1.0 mmol, 1.0 equiv), the terminal alkyne (2.2 mmol, 2.2 equiv), a palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.03 mmol, 3 mol%), and copper(I) iodide (CuI, 0.06 mmol, 6 mol%).

• Reaction Setup:

  • Seal the flask, then evacuate and backfill with high-purity argon or nitrogen three times.

• Solvent and Base Addition:

  • Add freshly distilled and degassed solvent (e.g., THF or toluene, 10 mL) and base (e.g., triethylamine, 5.0 mmol, 5.0 equiv) via syringe.

• Reaction Execution:

  • Stir the reaction mixture at an appropriate temperature (e.g., 60-80 °C) until the reaction is complete (monitor by TLC or GC-MS).

• Work-up and Purification:

  • Cool the reaction to room temperature, dilute with an appropriate organic solvent, and filter through a pad of celite to remove inorganic salts.

  • Concentrate the filtrate and purify the product by chromatography.

Visualizations

Caption: Experimental workflow for a copper-free Sonogashira reaction.

Caption: Competing pathways in Sonogashira reactions.

References

• 1. Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. reddit.com [reddit.com]

optimizing reaction conditions for lithiation of 1,1'-Dibromoferrocene

Welcome to the technical support center for the lithiation of 1,1'-dibromoferrocene. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to navigate the complexities of this important organometallic transformation.

Frequently Asked Questions (FAQs)

Q1: What are the most common lithiating agents for 1,1'-dibromoferrocene, and how do I choose the right one?

A1: The choice of lithiating agent is critical and depends on the desired outcome, specifically whether monolithiation or dilithiation is the goal. The most common reagents are n-butyllithium (n-BuLi), tert-butyllithium (t-BuLi), and lithium tetramethylpiperidide (LiTMP).

• n-Butyllithium (n-BuLi): Often used for monolithiation, but can lead to mixtures of mono- and di-lithiated species.[1] The presence of coordinating agents like tetramethylethylenediamine (TMEDA) can enhance its reactivity.[2]

• tert-Butyllithium (t-BuLi): A stronger, more sterically hindered base, t-BuLi is often employed for selective monolithiation, especially when trying to avoid over-lithiation.[3][4] It can also be used for dilithiation under specific conditions.

• Lithium tetramethylpiperidide (LiTMP): A very strong, non-nucleophilic base, LiTMP is particularly useful for directed ortho-lithiation (lithiation adjacent to a substituent) and can lead to the formation of 1,1',2-trisubstituted ferrocene derivatives.[5][6][7]

Q2: How can I control the selectivity between monolithiation and dilithiation?

A2: Achieving selective lithiation requires careful control of reaction parameters:

• Stoichiometry: Use of approximately one equivalent of the lithiating agent is intended for monolithiation, while two or more equivalents favor dilithiation. However, simply adjusting stoichiometry with n-BuLi may still result in a product mixture.[1]

• Temperature: Low temperatures, typically -78 °C, are crucial to control the reaction rate and improve selectivity.[6][8]

• Lithiating Agent: As mentioned in Q1, the choice of a sterically hindered base like t-BuLi can favor monolithiation.

• Reaction Time: Shorter reaction times generally favor the monolithiated product.

Q3: What are the common side reactions, and how can they be minimized?

A3: The primary side reaction is the formation of a mixture of unreacted starting material, monolithiated, and dilithiated species.[1] Another significant side reaction is the "halogen dance," an isomerization process where the bromine atom migrates to an adjacent position on the cyclopentadienyl ring, leading to the formation of 1,2-disubstituted ferrocenes.[5][6]

To minimize these:

• Maintain strict control over temperature; low temperatures suppress the halogen dance.

• Optimize the stoichiometry of the lithiating agent.

• Use the appropriate lithiating agent for your desired product.

• Ensure all reagents and solvents are anhydrous and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

Q4: What are the best practices for quenching the lithiated ferrocene species?

A4: The lithiated ferrocene is a powerful nucleophile and must be reacted with an appropriate electrophile to yield the desired substituted product.

• Common Electrophiles: A wide range of electrophiles can be used, including alkyl halides, disulfides (e.g., dimethyl disulfide, Me₂S₂), chlorophosphines (e.g., PPh₂Cl), and sources of bromine (e.g., 1,2-dibromo-1,1,2,2-tetrachloroethane or 1,1,2,2-tetrabromoethane).[5][6][9][10]

• Procedure: The electrophile should be added slowly to the cold (-78 °C) reaction mixture to control the exothermicity of the reaction. The reaction is then typically allowed to warm slowly to room temperature.

Q5: What are the recommended methods for purifying the final product?

A5: Purification of ferrocene derivatives can be challenging due to the similar chromatographic behavior of the various substituted products.[6]

• Column Chromatography: Alumina is often used as the stationary phase.[7] Careful selection of the eluent system is critical for achieving good separation.

• Sublimation: Ferrocene and its derivatives are often stable enough to be purified by sublimation, which can be an effective method for removing non-volatile impurities.[11] The melting point of pure ferrocene is around 173-174 °C, and it sublimes below this temperature.[11][12]

• Crystallization: Recrystallization from an appropriate solvent can also be used for purification.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no conversion of starting material	1. Inactive lithiating agent (degraded by air/moisture). 2. Insufficient reaction time or temperature. 3. Presence of proton sources (water, acidic impurities) in the reaction.	1. Titrate the butyllithium solution before use to determine its exact concentration. 2. Increase reaction time or allow the reaction to warm to a slightly higher temperature (e.g., -40 °C) for a short period. 3. Ensure all glassware is oven-dried, and solvents are rigorously dried and degassed.
Formation of a mixture of mono- and di-lithiated products	1. Incorrect stoichiometry of the lithiating agent. 2. Use of a highly reactive lithiating agent (e.g., n-BuLi) without careful control.	1. Accurately determine the concentration of your lithiating agent and use the precise stoichiometry required. 2. Consider using a more sterically hindered base like t-BuLi for monolithiation.
Presence of 1,2-disubstituted isomers (from "halogen dance")	1. Reaction temperature is too high. 2. Prolonged reaction time at elevated temperatures.	1. Maintain the reaction temperature at -78 °C or below throughout the lithiation step. 2. Minimize the reaction time before quenching with the electrophile.
Dark, intractable tar-like material formed	1. Reaction warmed up too quickly. 2. Presence of oxygen in the reaction. 3. Reaction with the solvent (e.g., THF can be deprotonated by t-BuLi).[3]	1. Ensure slow warming of the reaction mixture after quenching. 2. Maintain a positive pressure of an inert gas throughout the experiment. 3. For reactions with t-BuLi, consider using a non-ethereal solvent like hexane or performing the reaction at a very low temperature.
Difficulty in purifying the final product	1. Similar polarity of the desired product and byproducts. 2. High boiling point of quenching reagents interfering with sublimation.[13]	1. Use a combination of purification techniques (e.g., chromatography followed by crystallization or sublimation). 2. Experiment with different solvent systems for chromatography to improve separation. 3. If using sublimation, ensure that the quenching byproducts are removed beforehand, possibly through a preliminary purification step.

Experimental Protocols

Protocol 1: Monolithiation of 1,1'-Dibromoferrocene followed by Quenching with Dimethyl Disulfide

This protocol is adapted from procedures described for the ortho-lithiation of 1,1'-dibromoferrocene.[10]

Materials:

• 1,1'-Dibromoferrocene

• tert-Butyllithium (t-BuLi) in pentane or hexanes

• Dimethyl disulfide (Me₂S₂)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Anhydrous hexanes

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: Under an inert atmosphere (nitrogen or argon), dissolve 1,1'-dibromoferrocene (1.0 eq) in anhydrous THF or diethyl ether in a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add a solution of t-BuLi (1.1 eq) dropwise to the stirred solution, maintaining the temperature below -70 °C. Stir the reaction mixture at -78 °C for 1 hour.

• Quenching: Add dimethyl disulfide (1.2 eq) dropwise to the reaction mixture at -78 °C.

• Warming and Quenching: Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Workup: Transfer the mixture to a separatory funnel and extract with diethyl ether or dichloromethane. Wash the combined organic layers with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on alumina using a hexane/ethyl acetate gradient.

Protocol 2: Dilithiation of 1,1'-Dibromoferrocene and Quenching

This protocol is a general procedure for dilithiation.[13][14][15]

Materials:

• 1,1'-Dibromoferrocene

• n-Butyllithium (n-BuLi) in hexanes

• Tetramethylethylenediamine (TMEDA)

• Desired electrophile (e.g., 1,2-dibromo-1,1,2,2-tetrachloroethane)

• Anhydrous diethyl ether or hexanes

Procedure:

• Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere, dissolve 1,1'-dibromoferrocene (1.0 eq) in anhydrous diethyl ether or hexanes.

• Addition of TMEDA: Add TMEDA (2.2 eq) to the solution.

• Cooling: Cool the mixture to -78 °C.

• Lithiation: Slowly add n-BuLi (2.2 eq) dropwise while maintaining the temperature at -78 °C. Stir the mixture at this temperature for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2 hours. A clean room-temperature synthesis of 2,2′-dilithio-1,1′-dibromoferrocene has also been reported.[13][14]

• Quenching: Cool the reaction mixture back to -78 °C and slowly add the desired electrophile (2.5 eq).

• Warming and Workup: Allow the reaction to warm to room temperature overnight. Quench with water and perform a standard aqueous workup as described in Protocol 1.

• Purification: Purify the product by column chromatography or crystallization.

Visualizations

Caption: Experimental workflow for selective monolithiation vs. dilithiation.

Caption: Troubleshooting logic for common lithiation issues.

References

• 1. reddit.com [reddit.com]
• 2. N-Butyllithium [chemeurope.com]
• 3. reddit.com [reddit.com]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 7. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. 1,1'-DIBROMOFERROCENE synthesis - chemicalbook [chemicalbook.com]
• 10. mdpi.com [mdpi.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. reddit.com [reddit.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pure.bangor.ac.uk [pure.bangor.ac.uk]

Technical Support Center: Purification of Diarylferrocene Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of diarylferrocene derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude diarylferrocene derivatives?

A1: The three primary methods for purifying crude diarylferrocene derivatives are recrystallization, column chromatography, and sublimation. The choice of method depends on the physical state of the compound (solid or oil), the nature of the impurities, the desired purity level, and the available equipment.[1][2]

• Recrystallization: Ideal for solid derivatives that are stable at elevated temperatures. It is often the quickest method to obtain highly pure crystalline material.

• Column Chromatography: A versatile technique for purifying both solid and oily products. It separates compounds based on their differential adsorption to a stationary phase, making it effective for removing impurities with different polarities.[3][4]

• Sublimation: Suitable for thermally stable and relatively volatile diarylferrocene derivatives. This method can yield very pure crystals but is not applicable to all derivatives.[1][5]

Q2: My diarylferrocene derivative is a solid. Which purification method should I try first?

A2: For solid diarylferrocene derivatives, recrystallization is often the most efficient initial purification method.[2] It is generally faster and less labor-intensive than column chromatography and can yield highly pure material if a suitable solvent system is found. If recrystallization fails to remove impurities or if the compound "oils out," column chromatography is the recommended next step.

Q3: My product is an oil and will not crystallize. How can I purify it?

A3: Oily diarylferrocene derivatives should be purified using column chromatography. This technique is excellent for separating the desired oily product from both more and less polar impurities.

Q4: What are the common impurities I might encounter in the synthesis of diarylferrocene derivatives?

A4: Common impurities often originate from the synthetic route employed. For instance, in a Grignard-based synthesis, you might encounter:

• Unreacted starting materials: Such as ferrocene or mono-arylferrocene.

• Homocoupling products: Biphenyl from the coupling of the aryl Grignard reagent.

• Oxidation products: Ferrocenium species, which are often greenish-blue, can form if the reaction is exposed to air.[6] These can cause significant broadening of NMR signals.

• Byproducts from workup: Salts and other reagents used during the reaction quenching and extraction steps.

Q5: How can I monitor the purity of my diarylferrocene derivative?

A5: The purity of diarylferrocene derivatives can be monitored using several analytical techniques:

• Thin-Layer Chromatography (TLC): A quick and effective method to assess the number of components in a mixture and to determine an appropriate solvent system for column chromatography.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for confirming the structure of the desired product and identifying any residual impurities.[7][8]

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity by separating the components of a mixture.[7][8]

• Melting Point: A sharp melting point range for a crystalline solid is a good indicator of high purity.

Troubleshooting Guides

Column Chromatography

Problem	Possible Cause	Solution
Poor Separation of Spots on TLC	Inappropriate solvent system (too polar or non-polar).	Systematically vary the solvent polarity. A good starting point for diarylferrocene derivatives is a mixture of a non-polar solvent (e.g., hexanes, petroleum ether) and a slightly more polar solvent (e.g., ethyl acetate, dichloromethane).[6][9] Aim for an Rf value of 0.2-0.4 for the desired compound.
Compound Streaking on TLC/Column	The compound may be too polar for the chosen solvent system, acidic/basic, or the column may be overloaded.	Add a small amount of a slightly more polar solvent to the eluent. If the compound is acidic or basic, consider adding a small amount of a modifying agent like triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the eluent.[6] Ensure the amount of crude material is appropriate for the column size.
Compound Decomposing on the Column	Diarylferrocene derivatives can be sensitive to acidic silica gel, leading to the formation of colored bands (often blue or green) of ferrocenium species.	Use deactivated (neutral) silica gel. This can be prepared by treating the silica gel with a base like triethylamine (1-2% in the eluent) before packing the column.[6] Alternatively, use a less acidic stationary phase like alumina. Running the column at a lower temperature can also minimize decomposition.[6]
No Compound Eluting from the Column	The eluent is not polar enough to move the compound down the column.	Gradually increase the polarity of the eluent (gradient elution). For example, start with 100% hexanes and gradually increase the percentage of ethyl acetate.
Colored Impurities Co-elute with the Product	The polarity of the impurity is very similar to the product.	Try a different solvent system or a different stationary phase (e.g., alumina instead of silica gel). A shallower solvent gradient during elution might also improve separation.

Recrystallization

Problem	Possible Cause	Solution
Compound "Oils Out" Instead of Crystallizing	The solution is supersaturated, or the cooling rate is too fast. The solvent may not be appropriate.	Add a small amount of the "good" solvent to dissolve the oil, then allow it to cool more slowly. Try a different recrystallization solvent or a solvent pair.[10]
No Crystals Form Upon Cooling	The solution is not saturated enough.	Evaporate some of the solvent to concentrate the solution. Try scratching the inside of the flask with a glass rod at the meniscus to induce nucleation. Add a seed crystal of the pure compound if available.
Poor Crystal Yield	The compound is too soluble in the chosen solvent, even at low temperatures. Too much solvent was used.	Choose a solvent in which the compound has lower solubility at cold temperatures. Minimize the amount of hot solvent used to dissolve the compound. Ensure the solution is thoroughly cooled in an ice bath before filtration.
Crystals are Colored Despite Recrystallization	Colored impurities are trapped within the crystal lattice.	The compound may require a preliminary purification step by column chromatography to remove the colored impurities before recrystallization. Activated carbon can sometimes be used to remove colored impurities, but it may also adsorb the desired product.

Experimental Protocols

Protocol 1: Column Chromatography of a Diarylferrocene Derivative

• Preparation of the Stationary Phase: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes).

• Packing the Column: Pour the slurry into the chromatography column and allow the silica gel to settle, ensuring an even and compact bed. Drain the excess solvent until it is level with the top of the silica gel. Add a thin layer of sand to the top of the silica gel to prevent disturbance.[11]

• Loading the Sample: Dissolve the crude diarylferrocene derivative in a minimal amount of a suitable solvent (e.g., dichloromethane or toluene). In a separate flask, add a small amount of silica gel to the dissolved sample and evaporate the solvent to obtain a dry powder. Carefully add this dry-loaded sample to the top of the column.

• Elution: Begin eluting the column with a non-polar solvent (e.g., 100% hexanes). The less polar unreacted ferrocene, if present, will typically elute first as a yellow-orange band.

• Gradient Elution: Gradually increase the polarity of the eluent by adding a more polar solvent (e.g., ethyl acetate or dichloromethane) to elute the diarylferrocene derivative. The desired product will move down the column as a distinct colored band (typically orange to red).

• Fraction Collection: Collect the eluting solvent in fractions.[11]

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified diarylferrocene derivative.

Protocol 2: Recrystallization of a Solid Diarylferrocene Derivative

• Solvent Selection: Choose a suitable solvent or solvent pair. A good recrystallization solvent should dissolve the diarylferrocene derivative when hot but not when cold.[12] Common solvents to try for ferrocene derivatives include hexanes, ethanol, ethyl acetate, or a mixture of these.[10][13]

• Dissolution: Place the crude solid diarylferrocene derivative in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture with stirring until the solid completely dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum.

Data Presentation

Table 1: Common Solvent Systems for Column Chromatography of Ferrocene Derivatives

Compound Type	Stationary Phase	Eluent System (starting polarity to increasing polarity)	Reference
Ferrocene/Acetylferrocene	Silica Gel or Alumina	Hexanes -> Hexanes/Ethyl Acetate (e.g., 9:1, 4:1)	[6][9]
Diarylferrocenes	Silica Gel	Petroleum Ether -> Petroleum Ether/Dichloromethane	General practice
1,1'-Bis(diphenylphosphino)ferrocene (dppf)	Silica Gel	Hexanes/Ethyl Acetate	[13]

Table 2: Potential Recrystallization Solvents for Diarylferrocene Derivatives

Solvent(s)	Compound Solubility Characteristics	Reference
Ethanol	Good for many ferrocene derivatives.	[13]
Hexanes/Heptane	Suitable for non-polar derivatives.	[1]
Ethyl Acetate/Hexanes	A common solvent pair for adjusting polarity.	[10][14]
Toluene/Hexanes	Another effective solvent pair.	[14]

Visualizations

Caption: A decision-making workflow for the purification of diarylferrocene derivatives.

Caption: A troubleshooting guide for column chromatography of diarylferrocene derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. echemi.com [echemi.com]
• 4. studymoose.com [studymoose.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. 1,1'-Bis(diphenylphosphino)ferrocene synthesis - chemicalbook [chemicalbook.com]
• 8. Estimation of impurity profiles of drugs and related materials. Part VIII: Combined application of high-performance liquid chromatography and NMR spectroscopy in the impurity profiling of drugs. | Semantic Scholar [semanticscholar.org]
• 9. magritek.com [magritek.com]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. youtube.com [youtube.com]
• 12. ocw.mit.edu [ocw.mit.edu]
• 13. 1,1'-Bis(diphenylphosphino)ferrocene | 12150-46-8 [chemicalbook.com]
• 14. youtube.com [youtube.com]

Technical Support Center: Grignard Reagent Formation for 1,1'-Dibromoferrocene Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Grignard reagent formation from 1,1'-dibromoferrocene.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction with 1,1'-dibromoferrocene is not initiating. What are the most common reasons for this failure?

A1: The failure of a Grignard reaction to initiate is a common issue, primarily stemming from two main factors:

• Inactive Magnesium Surface: Magnesium turnings are typically coated with a passivating layer of magnesium oxide (MgO), which prevents the metal from reacting with the aryl halide. Activation of the magnesium surface is crucial to expose fresh, reactive metal.

• Presence of Moisture: Grignard reagents are extremely sensitive to protic solvents, and even trace amounts of water in the glassware, solvent, or starting materials will quench the reaction. It is imperative to work under strictly anhydrous conditions.

Q2: How can I effectively activate the magnesium turnings for the reaction?

A2: Several methods can be employed to activate magnesium:

• Chemical Activation:

  • Iodine: Adding a small crystal of iodine to the magnesium turnings is a widely used method. The iodine is thought to etch the magnesium surface, creating reactive sites. A visual indicator of activation is the disappearance of the characteristic purple or brown color of iodine.

  • 1,2-Dibromoethane (DBE): A few drops of DBE can be added to the magnesium suspension. The reaction of DBE with magnesium is typically vigorous and produces ethylene gas (bubbling), which helps to clean the magnesium surface.

• Mechanical Activation:

  • Crushing: Gently crushing the magnesium turnings with a dry glass stirring rod before the addition of solvent can break the oxide layer and expose a fresh surface.

  • Stirring: Vigorous stirring of the dry magnesium turnings under an inert atmosphere for an extended period can also help to abrade the surface.

Q3: I am struggling to form the di-Grignard reagent from 1,1'-dibromoferrocene. Is this a known issue?

A3: Yes, the formation of the di-Grignard reagent from 1,1'-dibromoferrocene can be challenging. Many literature procedures for the synthesis of 1,1'-disubstituted ferrocenes opt for a dilithiation route using reagents like n-butyllithium, which is often more efficient and reliable for this specific substrate. If you are consistently facing difficulties with the di-Grignard formation, exploring the dilithiation pathway may be a viable alternative.

Q4: What are the potential side reactions to be aware of during the Grignard formation with 1,1'-dibromoferrocene?

A4: A common side reaction is the Wurtz-type coupling , where the formed Grignard reagent reacts with unreacted 1,1'-dibromoferrocene to form oligomeric or polymeric ferrocene species. This can be minimized by the slow addition of the 1,1'-dibromoferrocene solution to the magnesium suspension, maintaining a low concentration of the aryl halide in the reaction mixture.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Reaction fails to initiate (no color change, no exotherm)	1. Inactive magnesium surface. 2. Wet glassware or solvent. 3. Impure 1,1'-dibromoferrocene.	1. Activate magnesium using iodine or 1,2-dibromoethane. 2. Ensure all glassware is oven-dried or flame-dried under an inert atmosphere. Use freshly distilled anhydrous solvent. 3. Purify 1,1'-dibromoferrocene by recrystallization or sublimation.
Reaction starts but then stops	1. Insufficiently activated magnesium. 2. Low reaction temperature. 3. Gradual quenching by trace moisture.	1. Add another small crystal of iodine or a few more drops of 1,2-dibromoethane. 2. Gently warm the reaction mixture to initiate and sustain the reaction. 3. Re-evaluate the dryness of all components.
Formation of only the mono-Grignard reagent	1. Insufficient magnesium. 2. Short reaction time or low temperature. 3. Steric hindrance or electronic effects of the ferrocene moiety.	1. Use a larger excess of magnesium (e.g., 2.5-3 equivalents). 2. Increase the reaction time and/or temperature (reflux in THF). 3. Consider the alternative dilithiation route.
Dark brown or black reaction mixture with low yield	1. Overheating leading to decomposition. 2. Significant Wurtz-type coupling.	1. Control the reaction temperature carefully, especially during initiation and addition of the aryl halide. 2. Add the 1,1'-dibromoferrocene solution slowly and ensure efficient stirring.

Experimental Protocols

Representative Protocol for the Formation of 1,1'-Bis(bromomagnesio)ferrocene

Disclaimer: This is a representative protocol based on general Grignard reaction procedures. Optimization of reaction time, temperature, and stoichiometry may be necessary to achieve desired yields.

Materials:

• 1,1'-Dibromoferrocene

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Iodine (crystal)

• Inert gas (Argon or Nitrogen)

Procedure:

• Glassware Preparation: All glassware (a three-necked round-bottom flask, reflux condenser, and addition funnel) must be thoroughly dried in an oven at 120°C overnight and assembled hot under a stream of inert gas.

• Reaction Setup: To the cooled flask, add magnesium turnings (2.5 equivalents) and a magnetic stir bar.

• Magnesium Activation: Add a single small crystal of iodine to the flask. Gently warm the flask with a heat gun under a flow of inert gas until the iodine sublimes and the purple color dissipates.

• Initiation: Add a small portion of anhydrous THF to cover the magnesium turnings. Prepare a solution of 1,1'-dibromoferrocene (1 equivalent) in anhydrous THF in the addition funnel. Add a small amount of the 1,1'-dibromoferrocene solution to the magnesium suspension to initiate the reaction, which is indicated by a gentle reflux and a change in color.

• Grignard Formation: Once the reaction has initiated, add the remaining 1,1'-dibromoferrocene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the reaction mixture at reflux for 2-4 hours to ensure complete formation of the di-Grignard reagent.

• Use: The resulting dark-colored solution of 1,1'-bis(bromomagnesio)ferrocene is ready for reaction with the desired electrophile.

Quantitative Data

The following table provides representative quantitative data for the formation of Grignard reagents from aryl bromides. Note that yields for the di-Grignard of 1,1'-dibromoferrocene may be lower and require optimization.

Parameter	Value
Reactant	1,1'-Dibromoferrocene
Magnesium (equivalents)	2.2 - 3.0
Solvent	Anhydrous THF
Initiator	Iodine or 1,2-Dibromoethane
Reaction Temperature	Room Temperature to Reflux (66°C)
Reaction Time	2 - 6 hours
Representative Yield	40 - 70% (highly variable)

Visualizations

Caption: Troubleshooting workflow for Grignard reagent formation.

Caption: Reaction pathway including a potential side reaction.

Technical Support Center: Scale-Up Synthesis of 1,1'-Dibromoferrocene

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of 1,1'-Dibromoferrocene.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and purification of 1,1'-Dibromoferrocene in a question-and-answer format.

Problem 1: Low Yield of Crude 1,1'-Dibromoferrocene

• Question: My reaction yield is significantly lower than expected before purification. What are the potential causes and solutions?

• Answer: Low yields of the crude product can stem from several factors:

  • Incomplete Lithiation: The initial formation of 1,1'-dilithioferrocene is critical. Ensure that the n-butyllithium (n-BuLi) reagent is fresh and has been properly titrated. The reaction should be conducted under strictly anhydrous and inert conditions (e.g., dry solvents, nitrogen or argon atmosphere) as lithiated species are highly reactive with water and oxygen.

  • Suboptimal Reaction Temperature: Temperature control is crucial during the addition of n-BuLi and the subsequent quenching with the bromine source. Maintain the recommended low temperatures (e.g., -78 °C) to minimize side reactions.

  • Inefficient Bromination: The choice and quality of the brominating agent are important. While 1,2-dibromotetrafluoroethane is effective, alternatives like 1,1,2,2-tetrabromoethane can also be used.[1] Ensure the correct stoichiometric amount of the brominating agent is added.

Problem 2: Product is a Dark Oil or Off-White/Yellow Solid After Purification

• Question: After column chromatography or recrystallization, my 1,1'-Dibromoferrocene is not the expected orange/yellow solid. How can I address this?

• Answer: The presence of colored impurities is a common issue.

  • Residual Ferrocene: Unreacted ferrocene can be difficult to remove completely.

  • Oxidation Products: Ferrocene derivatives can be sensitive to air and light, leading to the formation of colored oxidation products.

  • Side-Reaction Byproducts: The reaction may produce small amounts of highly colored byproducts.

  Solutions:

  • Activated Charcoal Treatment: During recrystallization, after dissolving the crude product in a suitable hot solvent, a small amount of activated charcoal can be added to the solution. The solution is then hot filtered to remove the charcoal, which can adsorb colored impurities.

  • Chromatography Optimization: If using column chromatography, ensure the correct stationary phase (silica gel or alumina) and eluent system are being used.[2] A gradual increase in eluent polarity can help in separating closely related colored impurities.

  • Inert Atmosphere: Handle the purified product under an inert atmosphere and store it protected from light to prevent degradation.[3]

Problem 3: Difficulty in Removing Organotin Byproducts (Stannylferrocene Route)

• Question: I'm using the stannylferrocene method and am struggling to remove the tin byproducts. What is the best approach?

• Answer: The removal of highly soluble organotin byproducts like tri-n-butyltin bromide is a known challenge in large-scale synthesis.[2][4]

  • Fluoride Treatment: One method involves the addition of a fluoride source, which converts the tin byproducts into a polymeric material that can be filtered off. However, the high toxicity of fluoride makes this less ideal for large-scale applications.[2]

  • Methanol Extraction: An effective method for larger scale reactions involves extracting the crude product with methanol. The organotin compounds are more soluble in methanol, leaving behind the desired 1,1'-dibromoferrocene.[2]

  • Chromatography: Column chromatography on silica gel or alumina can also be used to separate the product from tin residues.[2]

Problem 4: Co-elution of Isomers During Column Chromatography

• Question: I am observing the presence of other brominated ferrocene isomers in my final product. How can I improve their separation?

• Answer: The formation of isomers such as monobromoferrocene or 1,2-dibromoferrocene can occur.[5]

  • Optimize Chromatography Conditions:

    • Eluent System: Use a less polar eluent system to increase the separation between isomers on the column. A shallow gradient of a more polar solvent can be beneficial.

    • Column Length and Loading: Use a longer chromatography column and avoid overloading it with the crude product to enhance resolution.

  • Fractional Recrystallization: This technique can be effective for separating isomers with different solubilities. It involves a series of crystallization and filtration steps.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for 1,1'-Dibromoferrocene? A1: 1,1'-Dibromoferrocene should be stored at 2-8°C, protected from light, and under an inert atmosphere (e.g., nitrogen).[3][6]

Q2: What are the key safety precautions to consider during the scale-up synthesis? A2:

• n-Butyllithium: This reagent is highly pyrophoric and reacts violently with water. It should be handled by experienced personnel under a strict inert atmosphere.

• Brominating Agents: These are toxic and corrosive. Handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Solvents: Diethyl ether and THF are highly flammable. Ensure there are no ignition sources nearby.

• General Precautions: Always wear appropriate PPE, including safety glasses, lab coat, and gloves. Work in a well-ventilated area.

Q3: How can I monitor the progress of the reaction? A3: Thin Layer Chromatography (TLC) is a convenient method to monitor the consumption of the starting material (ferrocene or 1,1'-bis(tri-n-butylstannyl)ferrocene) and the formation of the product. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to analyze aliquots from the reaction mixture.

Q4: Can 1,1,2,2-tetrabromoethane be used as a substitute for 1,2-dibromotetrafluoroethane? A4: Yes, 1,1,2,2-tetrabromoethane has been reported as an excellent alternative brominating agent for the synthesis of 1,1'-dibromoferrocene from 1,1'-dilithioferrocene.[1]

Quantitative Data Summary

Parameter	Method 1: Lithiation Route	Method 2: Stannylferrocene Route	Reference
Starting Material	Ferrocene	1,1'-Bis(tri-n-butylstannyl)ferrocene	[1],[2]
Key Reagents	n-BuLi, TMEDA, 1,1,2,2-Tetrabromoethane	Bromine in Dichloromethane	[7],[2]
Typical Yield	Good to High	85-94% (for diiodoferrocene, analogous)	[1],[2]
Purity (after purification)	>97%	High	[8],[2]
Melting Point	52-55 °C	52-55 °C	[6]

Experimental Protocol: Scale-Up Synthesis via Lithiation

This protocol is a representative method based on literature procedures.[1][7]

Materials:

• Ferrocene

• n-Butyllithium (n-BuLi) in hexanes

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• 1,1,2,2-Tetrabromoethane

• Anhydrous diethyl ether or Tetrahydrofuran (THF)

• Saturated aqueous sodium thiosulfate solution

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Hexane

• Dichloromethane

• Silica gel for column chromatography

Procedure:

• Reaction Setup: A multi-neck round-bottom flask equipped with a mechanical stirrer, a thermometer, a nitrogen inlet, and a dropping funnel is dried in an oven and assembled hot under a stream of nitrogen.

• Initial Reaction Mixture: The flask is charged with ferrocene and anhydrous diethyl ether (or THF). The mixture is cooled to -30 °C in a cooling bath.

• Lithiation: TMEDA is added, followed by the slow, dropwise addition of n-BuLi solution via the dropping funnel, maintaining the temperature below -20 °C. The reaction mixture is stirred at this temperature for several hours.

• Bromination: The mixture is further cooled to -78 °C. A solution of 1,1,2,2-tetrabromoethane in anhydrous diethyl ether is added slowly, ensuring the temperature does not rise significantly. The reaction is stirred at -78 °C for a few hours and then allowed to warm slowly to room temperature overnight.

• Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium thiosulfate to destroy any unreacted bromine.

• Work-up: The layers are separated. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude solid is purified by column chromatography on silica gel, typically eluting with a hexane/dichloromethane gradient. The fractions containing the pure product are combined, and the solvent is evaporated to yield 1,1'-dibromoferrocene as an orange/yellow solid.

Visualizations

Caption: Experimental workflow for the synthesis of 1,1'-Dibromoferrocene.

Caption: Troubleshooting decision tree for 1,1'-Dibromoferrocene synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. chemscene.com [chemscene.com]
• 4. The self-indicating preparation of bromoferrocenes from stannylferrocenes and an improved synthesis of di-iodoferrocene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 1,1 -Dibromoferrocene 97 1293-65-8 [sigmaaldrich.com]
• 7. mdpi.com [mdpi.com]
• 8. 1,1'-Dibromoferrocene, 97% | Combination | DalChem - manufacture of specialty chemicals [dalchem.com]

Technical Support Center: 1,1'-Dibromoferrocene and its Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 1,1'-dibromoferrocene and its derivatives. It is intended for researchers, scientists, and drug development professionals working with these compounds.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the handling, storage, and use of 1,1'-dibromoferrocene derivatives in experimental settings.

Issue 1: Color Change of Solid Compound During Storage

• Question: My solid 1,1'-dibromoferrocene, which is typically an orange to reddish-brown solid, has developed dark brown or black spots upon storage. What could be the cause and how can I prevent this?

• Answer: This discoloration is a common indicator of decomposition. Organometallic compounds, including ferrocene derivatives, can be sensitive to air, moisture, and light.[1][2] The decomposition is likely due to oxidation of the iron center from Fe(II) to Fe(III).

  Troubleshooting Steps:

  • Assess Storage Conditions: Verify that the compound is stored under an inert atmosphere (e.g., nitrogen or argon).[3][4] The container should be tightly sealed.

  • Check for Moisture: Moisture can accelerate decomposition.[3] Ensure that the storage container was dried before use and that the inert gas is dry.

  • Light Protection: Store the compound in a dark place or in an amber vial to prevent photochemical decomposition.[1]

  • Purification: If the decomposition is minor, the compound may be purified by recrystallization or column chromatography under inert conditions.[5][6]

  Prevention:

  • Always handle and store 1,1'-dibromoferrocene and its derivatives in a glovebox or under a Schlenk line.[4][7]

  • Use oven-dried glassware cooled under an inert atmosphere.[3]

  • Store in a sealed container, wrapped in aluminum foil or in an amber vial, inside a desiccator or a glovebox.

Issue 2: Inconsistent or Low Yields in Cross-Coupling Reactions

• Question: I am using a 1,1'-dibromoferrocene derivative in a Suzuki or Heck cross-coupling reaction, and my yields are inconsistent or lower than expected. Could this be a stability issue?

• Answer: Yes, the stability and purity of your 1,1'-dibromoferrocene derivative are critical for successful cross-coupling reactions. Decomposition of the starting material can lead to the formation of impurities that may interfere with the catalytic cycle. The C-Br bond in these compounds is the reactive site for oxidative addition to the palladium catalyst.

  Troubleshooting Steps:

  • Analyze Starting Material: Before each reaction, check the purity of your 1,1'-dibromoferrocene derivative by NMR or other suitable analytical techniques. Look for signals corresponding to potential decomposition products.

  • Solvent and Reagent Purity: Ensure that all solvents and reagents are anhydrous and deoxygenated. Oxygen can deactivate the palladium catalyst, and water can react with the organometallic reagents.

  • Inert Atmosphere: The reaction must be carried out under a strict inert atmosphere.[3] Any oxygen present can lead to oxidative degradation of the ferrocene moiety.

  • Reaction Temperature: While heating is often necessary for cross-coupling reactions, excessive temperatures can lead to thermal decomposition of the ferrocene derivative.[8] Consider optimizing the reaction temperature.

Issue 3: Difficulty in Purifying 1,1'-Dibromoferrocene Derivatives

• Question: I am having trouble purifying my synthesized 1,1'-dibromoferrocene derivative. It seems to decompose on the silica gel column.

• Answer: Ferrocene derivatives can be sensitive to acidic conditions, and standard silica gel can be slightly acidic, leading to decomposition. Furthermore, prolonged exposure to air during chromatography can cause degradation.

  Troubleshooting Steps:

  • Use Deactivated Silica/Alumina: Deactivate silica gel by treating it with a base, such as triethylamine, in the eluent. Alternatively, use neutral alumina for chromatography.

  • Flash Chromatography under Inert Atmosphere: Perform flash chromatography under a positive pressure of nitrogen or argon to minimize contact with air.[5]

  • Alternative Purification Methods: If chromatographic methods are problematic, consider recrystallization under an inert atmosphere.

  • Minimize Purification Time: Plan the purification to be as efficient as possible to reduce the time the compound is exposed to potential degradation conditions.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 1,1'-dibromoferrocene and its derivatives?

A1: To ensure long-term stability, these compounds should be stored under the following conditions:

• Atmosphere: In a dry, inert atmosphere (nitrogen or argon).[1][4]

• Temperature: In a cool and dark place. Some suppliers recommend storage at 2-8°C.

• Container: In a tightly sealed, opaque container (e.g., amber glass vial) to protect from light.[1]

Q2: What are the main decomposition pathways for 1,1'-dibromoferrocene derivatives?

A2: The primary decomposition pathway is the oxidation of the iron center from Fe(II) to the less stable Fe(III) state, often facilitated by air and moisture.[1][2] This is visually indicated by a color change from orange/red to brown/black. The C-Br bonds can also undergo homolytic cleavage under thermal or photochemical stress, leading to radical species and subsequent side reactions.

Q3: How can I safely handle 1,1'-dibromoferrocene derivatives in the laboratory?

A3: Due to their air and moisture sensitivity, these compounds should be handled using standard techniques for air-sensitive materials:

• Glovebox: Ideal for weighing and preparing solutions.[4]

• Schlenk Line: For carrying out reactions and manipulations under an inert atmosphere.[7]

• Inert Gas: Always use a positive pressure of dry nitrogen or argon.[3]

• Dry Glassware and Solvents: Use oven-dried glassware and anhydrous, deoxygenated solvents.[3]

Quantitative Data Summary

The following table summarizes key physical properties of 1,1'-dibromoferrocene. Data for specific derivatives will vary.

Property	Value	Reference
Molecular Formula	C₁₀H₈Br₂Fe
Molecular Weight	343.82 g/mol
Appearance	Orange to reddish-brown solid
Melting Point	52-55 °C
Storage Temperature	2-8°C (recommended)

Experimental Protocols

Protocol 1: Synthesis of 1,1'-Dibromoferrocene

This protocol is a general guideline and may require optimization.

• Materials: Ferrocene, n-butyllithium, TMEDA (tetramethylethylenediamine), 1,2-dibromoethane, anhydrous diethyl ether, anhydrous hexane.

• Procedure:

  • All manipulations should be performed under an inert atmosphere of argon or nitrogen using Schlenk techniques.

  • Dissolve ferrocene in anhydrous diethyl ether in a Schlenk flask.

  • Add TMEDA to the solution.

  • Cool the mixture to 0°C in an ice bath.

  • Slowly add n-butyllithium in hexanes to the stirred solution.

  • Allow the reaction to stir at room temperature for several hours.

  • Cool the reaction mixture to -78°C using a dry ice/acetone bath.

  • Slowly add a solution of 1,2-dibromoethane in anhydrous diethyl ether.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction by carefully adding water.

  • Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on deactivated silica gel or by recrystallization from a suitable solvent system (e.g., hexane/diethyl ether).

Protocol 2: Purification of Air-Sensitive 1,1'-Dibromoferrocene Derivatives by Flash Chromatography

• Setup:

  • Assemble a flash chromatography column and equip it with a two-way adapter at the top, allowing for the application of inert gas pressure and the introduction of the sample.

  • Use oven-dried glassware and pack the column with deactivated silica gel or neutral alumina under a stream of inert gas.

  • Equilibrate the column with the degassed eluent.

• Procedure:

  • Dissolve the crude compound in a minimal amount of degassed eluent in a Schlenk flask.

  • Transfer the solution to the top of the column via a cannula under a positive pressure of inert gas.

  • Elute the column by applying a gentle pressure of inert gas.

  • Collect the fractions in Schlenk tubes.

  • Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: Safe handling protocol for derivatives.

References

• 1. ossila.com [ossila.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. benchchem.com [benchchem.com]
• 4. molan.wdfiles.com [molan.wdfiles.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purifying Ferrocene Derivatives from Organotin Byproducts in Stille Coupling

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and answers to frequently asked questions regarding the removal of organotin byproducts from Stille coupling reactions involving ferrocene derivatives.

Frequently Asked Questions (FAQs)

Q1: Why is removing organotin byproducts from my ferrocene derivative reaction so challenging?

A1: The primary challenge stems from the physical properties of common organotin byproducts (e.g., tributyltin chloride, hexabutylditin). These compounds are often non-polar and can have similar chromatographic behavior to many ferrocene derivatives, leading to co-elution. Additionally, the intense color of ferrocene compounds can sometimes mask the presence of impurities during column chromatography. The toxicity of organotin compounds necessitates their removal to very low levels (ppm), which requires highly efficient purification strategies.[1][2]

Q2: What are the most common organotin byproducts I should expect in my Stille reaction?

A2: The most prevalent byproducts include trialkyltin halides (like Bu₃SnCl or Bu₃SnBr), unreacted tetraalkyltin starting materials, and hexaalkylditin (e.g., Bu₃SnSnBu₃), which can arise from homocoupling of the organostannane reagent.[3][4] If tin hydrides were used or formed in situ, corresponding byproducts could also be present.[4]

Q3: How can I detect residual organotin in my purified ferrocene product?

A3: ¹H NMR spectroscopy is a primary tool for detection. The alkyl groups on tin typically appear as a complex set of multiplets in the upfield region of the spectrum (approximately 0.8-1.5 ppm). For highly sensitive, quantitative analysis required for pharmaceutical applications, techniques such as Inductively Coupled Plasma Mass Spectrometry (ICP-MS) are necessary to confirm removal to ppm levels.

Q4: Are there any safety precautions specific to handling organotin waste?

A4: Yes. Organotin compounds are toxic and should always be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[1] Glassware that has been in contact with organotin reagents should be decontaminated. A common procedure is to soak the glassware in a bleach solution overnight, which oxidizes the organotin residues to less harmful inorganic tin species.

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of your ferrocene derivative.

Issue 1: My ferrocene compound is still contaminated with tin after standard silica gel chromatography.

• Possible Cause: The polarity of your ferrocene derivative and the organotin byproducts are too similar, leading to co-elution on standard silica gel.

• Solution 1: Chromatography on Treated Silica. Perform flash chromatography using silica gel that has been pre-treated with triethylamine (Et₃N). A stationary phase containing 2-5% Et₃N in the eluent can effectively retard organotin impurities.[3][5][6] Alternatively, a stationary phase prepared by mixing 10% (w/w) anhydrous potassium carbonate (K₂CO₃) with silica gel is highly effective at trapping tin residues, often reducing them to below 15 ppm.[1][4]

• Solution 2: Aqueous KF Wash. Before chromatography, perform an aqueous workup with a saturated solution of potassium fluoride (KF). This converts organotin halides into insoluble tributyltin fluoride (Bu₃SnF), which can be removed by filtration.[3][7][8]

Issue 2: During the KF wash, a thick emulsion or precipitate formed at the interface, making separation difficult.

• Possible Cause: This is often the insoluble organotin fluoride (e.g., Bu₃SnF) precipitating at the interface between the organic and aqueous layers.[3][4]

• Solution: Filter the entire biphasic mixture through a pad of Celite®. The fine, insoluble tin fluoride will be trapped on the Celite. After filtration, return the filtrate to the separatory funnel to separate the organic and aqueous layers.[3][4][8]

Issue 3: My ferrocene derivative appears to be degrading on the silica gel column.

• Possible Cause: Ferrocene and its derivatives can be sensitive to oxidation, and the acidic nature of standard silica gel can sometimes promote degradation, leading to the formation of the blue-green ferricenium ion.

• Solution 1: Use Neutralized Silica or Alumina. Use silica gel that has been neutralized with a base like triethylamine, as described in Issue 1. Alternatively, basic alumina can be a more suitable stationary phase for acid-sensitive compounds.[6]

• Solution 2: Deoxygenate Solvents. To minimize oxidation, consider using solvents that have been sparged with nitrogen or argon for both the workup and chromatography.

Comparative Data on Purification Methods

The following table summarizes the effectiveness of common methods for organotin byproduct removal.

Purification Method	Reagents/Materials	Typical Efficiency (% Removal)	Final Tin Level	Advantages	Disadvantages
Aqueous KF Wash & Filtration	Saturated aq. KF, Celite®	>95%	< 1% w/w	Cost-effective, simple procedure.[8]	Can form emulsions; may not be suitable for water-sensitive compounds.
Chromatography on Et₃N-treated Silica	Silica gel, 2-5% Et₃N in eluent	>98%	Often below detection by NMR	Minimizes product degradation on acidic silica; highly effective.[3][5][6]	Requires pre-treatment of the stationary phase.
Chromatography on K₂CO₃-Silica	10% K₂CO₃ (w/w) in silica gel	>99%	< 15 ppm	Extremely high efficiency; stationary phase can be stored.[1]	Requires preparation of the mixed stationary phase.
Chemical Scavengers (Solid-Phase)	e.g., SiliaMetS® Thiol	>95%	Variable (ppm levels achievable)	High selectivity; simple filtration workup.	Higher cost of scavenger reagents.

Experimental Protocols

Protocol 1: Organotin Removal via Aqueous Potassium Fluoride (KF) Wash

• Reaction Quench: Upon completion of the Stille coupling, cool the reaction mixture to room temperature.

• Dilution: Dilute the mixture with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• KF Treatment: Transfer the diluted mixture to a separatory funnel and add an equal volume of a saturated aqueous solution of potassium fluoride.

• Stirring: Stopper the funnel and shake vigorously for at least 1-2 minutes. If scaling up, stir the biphasic mixture vigorously in a flask for at least one hour.[1] A white precipitate of tributyltin fluoride (Bu₃SnF) should become visible.[3]

• Filtration: Filter the entire mixture through a pad of Celite® to remove the insoluble tin fluoride.[3][4][8] Collect the filtrate.

• Phase Separation: Transfer the filtrate back to a separatory funnel and separate the organic and aqueous layers.

• Final Washes: Wash the organic layer sequentially with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product, which is now significantly depleted of organotin byproducts.[8]

Protocol 2: Flash Chromatography using Triethylamine-Treated Silica Gel

• Stationary Phase Preparation: Prepare a slurry of silica gel in your chosen non-polar eluent (e.g., hexanes). Add triethylamine (Et₃N) to the slurry to achieve a final concentration of 2% (v/v).

• Column Packing: Pack a chromatography column with the prepared Et₃N-treated silica slurry.

• Sample Loading: Concentrate your crude product from the Stille reaction. Adsorb the crude material onto a small amount of silica gel and load it onto the top of the column.

• Elution: Elute the column with an appropriate solvent system (containing 2% Et₃N) to separate your ferrocene derivative from the organotin byproducts, which will be strongly retained on the column.

• Fraction Collection: Collect fractions and monitor by TLC to isolate the purified product.

• Concentration: Combine the pure fractions and concentrate under reduced pressure.

Visual Workflow and Troubleshooting Diagrams

Caption: Workflow for removing organotin byproducts.

Caption: Decision tree for troubleshooting purification.

References

• 1. sdlookchem.com [sdlookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Workup [chem.rochester.edu]
• 6. Stille Coupling | NROChemistry [nrochemistry.com]
• 7. chemistry.msu.edu [chemistry.msu.edu]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Catalyst Loading in Cross-Coupling Reactions of 1,1'-Dibromoferrocene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing catalyst loading in palladium-catalyzed cross-coupling reactions of 1,1'-dibromoferrocene.

Troubleshooting Guides

This section addresses specific issues that may arise during your cross-coupling experiments with 1,1'-dibromoferrocene, with a focus on challenges related to catalyst loading and the unique properties of the ferrocenyl moiety.

Issue 1: Low to No Product Yield

• Question: My cross-coupling reaction with 1,1'-dibromoferrocene is resulting in a low yield or failing completely. What are the primary causes and how can I systematically troubleshoot this?

• Answer: Low or no yield in cross-coupling reactions of 1,1'-dibromoferrocene can stem from several factors, often related to the catalyst system, reaction conditions, or the inherent properties of the ferrocene substrate. A methodical approach is key to identifying and resolving the root cause.

  • Inactive Catalyst: The active Pd(0) species may not be generated efficiently from the precatalyst, or the catalyst may have decomposed. Ensure you are using a high-quality, fresh precatalyst and anhydrous solvents (unless the protocol specifies otherwise).[1] Consider using more robust ligands that protect the palladium center from deactivation. For Pd(II) sources, a pre-activation step might be beneficial.[1] The formation of palladium black is a common indicator of catalyst decomposition.[2]

  • Inadequate Catalyst Loading: The catalyst concentration may be too low to achieve a reasonable reaction rate. Incrementally increase the palladium catalyst loading (e.g., from 1 mol% to 2-5 mol%). For sluggish reactions, higher catalyst loadings may be necessary to overcome activation barriers.[1]

  • Poor Ligand Choice: The chosen phosphine ligand may not be suitable for the specific transformation, leading to slow oxidative addition or reductive elimination. Ferrocenyl-based ligands themselves can influence the reaction due to their steric bulk and electronic properties.[3][4] For Suzuki-Miyaura reactions, bulky, electron-rich phosphine ligands are often effective.[5]

  • Suboptimal Base or Solvent: The choice of base and solvent is critical and interdependent. For Suzuki-Miyaura reactions, bases like K₂CO₃, K₃PO₄, or Cs₂CO₃ are commonly used, and their strength can influence the reaction outcome.[6] The solvent must effectively dissolve the reactants and the catalyst.[7] Polar aprotic solvents like DMF or dioxane are often used.[7][8]

  • Issue with the Ferrocene Substrate: The ferrocene moiety is electron-rich, which can affect the oxidative addition step. While 1,1'-dibromoferrocene is generally more reactive than its chloro-analogue, issues can still arise.[9]

Issue 2: Formation of Significant Side Products

• Question: I am observing significant amounts of side products, such as homocoupled products or dehalogenated ferrocene, in my reaction mixture. How can I suppress these side reactions?

• Answer: The formation of side products is a common challenge. Strategies to minimize them often involve fine-tuning the reaction conditions.

  • Homocoupling: This is particularly common in Sonogashira reactions (Glaser coupling) and Suzuki-Miyaura reactions.[2] It is often promoted by the presence of oxygen.[2] Rigorous degassing of solvents and running the reaction under an inert atmosphere (argon or nitrogen) is crucial.[2] In some cases, using a copper-free Sonogashira protocol can be beneficial.[10]

  • Dehalogenation (Hydrodebromination): The replacement of a bromine atom with hydrogen can occur, especially at higher temperatures or with certain bases.[6] Using milder reaction conditions (lower temperature, weaker base) can sometimes mitigate this.[6] The choice of ligand can also play a role in preventing this side reaction.

  • Mono- vs. Di-substitution: Controlling the selectivity between mono- and di-substitution of 1,1'-dibromoferrocene can be challenging. For selective mono-substitution, using a stoichiometric amount of the coupling partner is a starting point. Further optimization may involve using sterically hindered ligands to slow down the second coupling step.[3] For di-substitution, an excess of the coupling partner and higher catalyst loadings are typically required.[3]

Frequently Asked Questions (FAQs)

Catalyst and Ligand Selection

• Q1: What is a typical starting catalyst loading for a cross-coupling reaction with 1,1'-dibromoferrocene?

  • A1: A good starting point for catalyst optimization is typically 1-5 mol% of a palladium precatalyst, such as Pd(PPh₃)₄, Pd(dppf)Cl₂, or Pd(OAc)₂ with a suitable ligand.[1][11][12] The optimal loading will depend on the specific coupling partners, solvent, and base used.

• Q2: Which ligands are most effective for cross-coupling reactions of 1,1'-dibromoferrocene?

  • A2: The choice of ligand is crucial and substrate-dependent. For Suzuki-Miyaura reactions, bulky and electron-rich phosphine ligands like Buchwald-type ligands (e.g., XPhos, SPhos) or ferrocene-based ligands like dppf have shown good results.[4][5] For Sonogashira and Heck reactions, triphenylphosphine (PPh₃) is a common choice.[11][12]

Reaction Conditions

• Q3: What is the optimal temperature for these reactions?

  • A3: The optimal temperature is highly dependent on the specific substrates and catalyst system. Suzuki-Miyaura reactions are often run at elevated temperatures (e.g., 80-110 °C).[7] Sonogashira couplings can sometimes be performed at room temperature, especially with more reactive halides, but may require heating for bromides.[11] Heck reactions are also typically heated.[12][13]

• Q4: How important is it to maintain an inert atmosphere?

  • A4: It is critical to maintain an inert atmosphere (e.g., argon or nitrogen) for most palladium-catalyzed cross-coupling reactions.[7][11][14] Oxygen can lead to the degradation of the Pd(0) catalyst and promote unwanted side reactions like homocoupling.[2]

• Q5: Can I run a Sonogashira coupling of 1,1'-dibromoferrocene without a copper co-catalyst?

  • A5: Yes, copper-free Sonogashira reactions are possible and can be advantageous in preventing the formation of alkyne homocoupling (Glaser coupling) byproducts.[10] These reactions may require specific ligands or different reaction conditions to proceed efficiently.

Data Presentation

Table 1: Effect of Catalyst Loading on Suzuki-Miyaura Coupling Yield

Catalyst Loading (mol%)	Catalyst System	Base	Solvent	Temperature (°C)	Yield (%)	Reference
10	Pd(dppf)Cl₂	NaOH	1,2-DME/H₂O	80	76	[1]
10	Pd₂(dba)₃ / XPhos	NaOH	1,2-DME/H₂O	80	39	[1]
10	Pd(PPh₃)₄	NaOH	1,2-DME/H₂O	80	49	[3]

Note: The above data is for the mono-arylation of 1,1'-diborylferrocene, which serves as a model for the reactivity of the ferrocene core.

Table 2: Comparison of Conditions for Sonogashira Coupling of Aryl Bromides

Catalyst System	Base	Solvent	Temperature	Yield (%)	Reference
Pd(PPh₃)₄ / CuI	i-Pr₂NH	THF	Room Temp	89	[11]
Pd(PPh₃)₄ / CuI	Et₃N	Toluene	70	70	[7]
Pd(OAc)₂ / Ligand / CuI	Et₃N	DMF	80-100	70-90	[11]
PdCl₂(PPh₃)₂ / CuI	Et₃N	DMF	50-70	85-95	[14]

Experimental Protocols

1. General Protocol for Suzuki-Miyaura Coupling of 1,1'-Dibromoferrocene

• Reaction Setup: To an oven-dried Schlenk flask, add 1,1'-dibromoferrocene (1.0 equiv.), the arylboronic acid (1.1 equiv. for mono-substitution, 2.2 equiv. for di-substitution), and the base (e.g., K₂CO₃, 2.0-3.0 equiv.).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times.

• Catalyst and Solvent Addition: Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%) and degassed solvent (e.g., a 4:1 mixture of dioxane and water).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir for the required time (monitor by TLC or GC/MS).

• Work-up: After cooling to room temperature, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

2. General Protocol for Sonogashira Coupling of 1,1'-Dibromoferrocene

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 1,1'-dibromoferrocene (1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and the copper(I) iodide co-catalyst (1-5 mol%).[11]

• Solvent and Base Addition: Add a degassed solvent (e.g., THF or DMF) and a degassed amine base (e.g., triethylamine or diisopropylamine).[11][14]

• Alkyne Addition: Add the terminal alkyne (1.1 equiv. for mono-substitution, 2.2 equiv. for di-substitution) via syringe.[11]

• Reaction: Stir the reaction at room temperature or with gentle heating until completion (monitor by TLC or GC/MS).

• Work-up: Dilute the reaction mixture with an organic solvent and wash with a saturated aqueous solution of ammonium chloride to remove the copper catalyst, followed by brine.[11] Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography.

3. General Protocol for Heck Coupling of 1,1'-Dibromoferrocene

• Reaction Setup: In a dry reaction vessel, add 1,1'-dibromoferrocene (1.0 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), and a phosphine ligand (e.g., PPh₃, if required).[13]

• Inert Atmosphere: Seal the vessel and purge with argon or nitrogen.

• Reagent Addition: Under the inert atmosphere, add the anhydrous solvent (e.g., DMF or acetonitrile), the alkene (1.1-1.5 equiv.), and the base (e.g., triethylamine).[13]

• Reaction: Heat the mixture to the desired temperature (e.g., 80-120 °C) with vigorous stirring and monitor by TLC or GC/MS.[12][13]

• Work-up: After cooling, dilute with an organic solvent and wash with water or saturated aqueous NH₄Cl.[13]

• Purification: Dry the organic layer, concentrate, and purify the residue by column chromatography.[13]

Visualizations

Caption: A generalized experimental workflow for cross-coupling reactions of 1,1'-dibromoferrocene.

Caption: A troubleshooting decision tree for optimizing 1,1'-dibromoferrocene cross-coupling reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Modular Synthesis of Unsymmetrical 1,1’‐Disubstituted Ferrocenes by Sequential Suzuki‐Miyaura Cross‐Coupling of 1,1’‐Diborylferrocene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. books.lucp.net [books.lucp.net]
• 8. arodes.hes-so.ch [arodes.hes-so.ch]
• 9. benchchem.com [benchchem.com]
• 10. Sonogashira Coupling [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]
• 12. Heck reaction - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

characterization of impurities in 1,1'-Dibromoferrocene synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis and purification of 1,1'-dibromoferrocene.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered in the synthesis of 1,1'-dibromoferrocene?

A1: The most common impurities include unreacted starting material (ferrocene), the monosubstituted product (bromoferrocene), and over-brominated products such as 1,1',2-tribromoferrocene. Isomers like 1,2-dibromoferrocene can also form under certain conditions.[1][2]

Q2: How can I monitor the progress of the reaction?

A2: Thin-layer chromatography (TLC) is a rapid and effective method to monitor the reaction progress. By comparing the reaction mixture to standards of ferrocene and the product, you can observe the consumption of the starting material and the formation of 1,1'-dibromoferrocene and any byproducts.[3][4][5][6]

Q3: What is the best method to purify crude 1,1'-dibromoferrocene?

A3: Column chromatography is the most effective method for separating 1,1'-dibromoferrocene from ferrocene, bromoferrocene, and other impurities.[7][8][9] Subsequent recrystallization can be performed to obtain highly pure product.

Q4: My purified 1,1'-dibromoferrocene is an oil, but it should be a solid. What should I do?

A4: 1,1'-Dibromoferrocene is a low-melting solid. If it appears as an oil, it may be impure or contain residual solvent. Further purification by column chromatography followed by recrystallization from a suitable solvent system, such as hexanes or a mixture of hexanes and a slightly more polar solvent, should yield a crystalline solid.[10][11]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 1,1'-dibromoferrocene.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Low or no conversion of ferrocene	- Inactive n-butyllithium.- Insufficient reaction time or temperature for lithiation.- Presence of moisture or air in the reaction.	- Titrate the n-butyllithium solution to determine its exact concentration.- Ensure the reaction is stirred at room temperature for the recommended time to allow for complete lithiation.- Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
TLC analysis shows a mixture of ferrocene, bromoferrocene, and 1,1'-dibromoferrocene	- Insufficient amount of n-butyllithium or brominating agent.- Incomplete reaction.	- Use a slight excess of n-butyllithium and the brominating agent.- Increase the reaction time for the lithiation or bromination step.
Significant amount of bromoferrocene impurity	- Incomplete dilithiation of ferrocene.	- Ensure the correct stoichiometry of ferrocene to n-butyllithium is used (1:2.2 ratio is common).- Allow sufficient time for the dilithiation to complete before adding the brominating agent.
Presence of higher brominated ferrocenes (e.g., tribromoferrocene)	- Use of excess brominating agent.- "Halogen dance" rearrangement reactions.[12]	- Carefully control the stoichiometry of the brominating agent.- Add the brominating agent slowly at a low temperature.
Product is a dark, oily residue after workup	- Incomplete removal of quenching agent byproducts.- Decomposition of ferrocene derivatives.	- Perform a thorough aqueous workup.- Purify the crude product by column chromatography.
Difficulty in separating products by column chromatography	- Inappropriate solvent system.- Co-elution of impurities.	- Optimize the eluent system for TLC to achieve good separation before attempting column chromatography. A common starting point is a mixture of hexanes and ethyl acetate.[6]
Low recovery after recrystallization	- The chosen solvent is too good at dissolving the product at low temperatures.- Too much solvent was used.	- Select a solvent or solvent pair in which the product has high solubility at high temperatures and low solubility at low temperatures (e.g., hexanes, ethanol/water).[10][11][13][14][15]- Use the minimum amount of hot solvent required to dissolve the solid.

Data Presentation

Table 1: Spectroscopic Data for 1,1'-Dibromoferrocene and Related Impurities in CDCl₃

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
Ferrocene	~4.15 (s, 10H)	~68.0
Bromoferrocene	~4.18 (s, 5H), ~4.35 (t, 2H), ~4.60 (t, 2H)	~68.9, ~70.2, ~72.5
1,1'-Dibromoferrocene	~4.25 (t, 4H), ~4.50 (t, 4H)	~70.0, ~72.0

Note: Chemical shifts are approximate and can vary slightly based on solvent and concentration.

Table 2: TLC Data for Ferrocene Derivatives

Compound	Typical Rf Value	Eluent System
Ferrocene	High	Hexanes/Ethyl Acetate (e.g., 9:1)
Bromoferrocene	Medium	Hexanes/Ethyl Acetate (e.g., 9:1)
1,1'-Dibromoferrocene	Low	Hexanes/Ethyl Acetate (e.g., 9:1)

Note: Rf values are dependent on the specific TLC plate, eluent composition, and other experimental conditions. Ferrocene is the least polar, and polarity increases with the number of bromo-substituents.[4][6]

Experimental Protocols

Synthesis of 1,1'-Dibromoferrocene

This protocol is a representative method and may require optimization based on laboratory conditions.[16][17]

• Lithiation: To a solution of ferrocene (1.0 eq) in anhydrous diethyl ether or THF under an inert atmosphere, add a solution of n-butyllithium (2.2 eq) in hexanes dropwise at room temperature. The reaction mixture is stirred for several hours to ensure complete dilithiation.

• Bromination: The reaction mixture is cooled to -78 °C, and a solution of 1,2-dibromo-1,1,2,2-tetrachloroethane or another suitable bromine source (2.2 eq) in anhydrous THF is added slowly. The mixture is allowed to warm to room temperature and stirred overnight.

• Quenching and Workup: The reaction is quenched by the slow addition of water. The organic layer is separated, washed with water and brine, and dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel or alumina, followed by recrystallization.

Column Chromatography Purification

• Column Packing: A glass column is packed with silica gel or alumina as the stationary phase using a slurry method with a non-polar solvent like hexanes.[7][18][19]

• Sample Loading: The crude product is dissolved in a minimal amount of a suitable solvent (e.g., dichloromethane or toluene) and adsorbed onto a small amount of silica gel. The solvent is evaporated, and the dry powder is carefully added to the top of the column.[18]

• Elution: The column is eluted with a solvent system of increasing polarity, starting with a non-polar solvent (e.g., hexanes) to elute the least polar compounds first (ferrocene). The polarity is gradually increased (e.g., by adding ethyl acetate to the hexanes) to elute bromoferrocene and then the desired 1,1'-dibromoferrocene.[6] Fractions are collected and analyzed by TLC to identify the pure product.

• Isolation: Fractions containing the pure product are combined, and the solvent is removed under reduced pressure to yield the purified 1,1'-dibromoferrocene.

Recrystallization

• Solvent Selection: Choose a solvent or solvent system in which 1,1'-dibromoferrocene is highly soluble at elevated temperatures but sparingly soluble at room temperature or below. Hexanes or ethanol/water are common choices.[10][11][13][14][15]

• Dissolution: Dissolve the impure solid in the minimum amount of the hot recrystallization solvent.

• Cooling: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Visualizations

Caption: Troubleshooting workflow for identifying and separating common impurities in 1,1'-dibromoferrocene synthesis.

Caption: General experimental workflow for the synthesis and purification of 1,1'-dibromoferrocene.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Home Page [chem.ualberta.ca]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. digitalcommons.xula.edu [digitalcommons.xula.edu]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. rsc.org [rsc.org]
• 13. people.chem.umass.edu [people.chem.umass.edu]
• 14. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 15. youtube.com [youtube.com]
• 16. mdpi.com [mdpi.com]
• 17. 1,1'-DIBROMOFERROCENE synthesis - chemicalbook [chemicalbook.com]
• 18. orgchemboulder.com [orgchemboulder.com]
• 19. orgsyn.org [orgsyn.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 1,1'-Dibromoferrocene and 1,1'-Diiodoferrocene

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of complex organometallic structures and novel pharmaceutical candidates, the strategic functionalization of the ferrocene scaffold is of paramount importance. The 1,1'-dihaloferrocenes serve as versatile and critical starting materials for introducing a wide array of substituents through various cross-coupling and substitution reactions. This guide provides an objective comparison of the reactivity of two key haloferrocene derivatives: 1,1'-Dibromoferrocene and 1,1'-Diiodoferrocene. This analysis is supported by experimental data from the literature to assist researchers in selecting the optimal substrate for their synthetic strategies.

Executive Summary

The reactivity of 1,1'-dihaloferrocenes in common synthetic transformations, particularly palladium-catalyzed cross-coupling reactions, is primarily governed by the strength of the carbon-halogen (C-X) bond. The established trend for halide reactivity in the crucial oxidative addition step to a low-valent metal center is I > Br > Cl. Consequently, 1,1'-Diiodoferrocene is generally more reactive than 1,1'-Dibromoferrocene . This enhanced reactivity often translates to milder reaction conditions, lower catalyst loadings, and shorter reaction times for 1,1'-diiodoferrocene. However, 1,1'-dibromoferrocene remains a valuable and frequently employed synthon, often providing excellent yields under appropriate conditions.

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are the cornerstone of modern synthetic chemistry for the formation of carbon-carbon and carbon-heteroatom bonds. The performance of 1,1'-dibromoferrocene and 1,1'-diiodoferrocene in these transformations highlights their differential reactivity.

Negishi Coupling

The Negishi coupling, which involves the reaction of an organozinc reagent with an organic halide, is a powerful tool for C-C bond formation. Both 1,1'-dibromoferrocene and 1,1'-diiodoferrocene are effective substrates in this reaction.

Stille Coupling

The Stille coupling utilizes an organostannane reagent to couple with an organic halide. 1,1'-Diiodoferrocene has been shown to be an effective substrate for the synthesis of disubstituted ferrocenes via this method.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C(sp²)-C(sp) bond between an aryl or vinyl halide and a terminal alkyne. This reaction is invaluable for the synthesis of ferrocene-containing alkynyl derivatives, which are precursors to advanced materials.

Quantitative Data Summary

The following table summarizes representative yields for cross-coupling reactions involving 1,1'-Dibromoferrocene and 1,1'-Diiodoferrocene. It is important to note that these data are compiled from different studies and do not represent a direct head-to-head comparison under identical conditions. However, they provide a valuable snapshot of the synthetic utility of each substrate.

Reaction Type	Ferrocene Derivative	Coupling Partner	Catalyst System	Product	Yield (%)
Negishi Coupling	1,1'-Dibromoferrocene	Not specified	Not specified	1,1'-Disubstituted Ferrocene	87
Stille Coupling	1,1'-Diiodoferrocene	Trimethylstannylalkyne	Not specified	1-(Alkynyl)-1'-(iodo)ferrocene	51
Stille Coupling	1,1'-Diiodoferrocene	Trimethylstannylalkyne	Not specified	1,1'-Bis(alkynyl)ferrocene	35

Logical Relationship of Reactivity

The underlying principle governing the differential reactivity of 1,1'-dibromoferrocene and 1,1'-diiodoferrocene in palladium-catalyzed cross-coupling reactions is the initial oxidative addition step. The weaker carbon-iodine bond in 1,1'-diiodoferrocene leads to a lower activation energy for this crucial step compared to the carbon-bromine bond in 1,1'-dibromoferrocene. This kinetic preference dictates the overall reaction rate and efficiency.

Caption: Reactivity workflow in palladium-catalyzed cross-coupling.

Experimental Protocols

The following are generalized experimental protocols for key cross-coupling reactions. Researchers should optimize these conditions for their specific substrates and desired products.

General Procedure for Negishi Coupling

• Catalyst Pre-formation (Optional): In a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon), dissolve the palladium source (e.g., Pd(OAc)₂, 1-2 mol%) and a suitable phosphine ligand (e.g., SPhos, 2-4 mol%) in anhydrous solvent (e.g., THF or toluene). Stir at room temperature for 15-30 minutes.

• Reaction Setup: To the flask containing the catalyst, add the 1,1'-dihaloferrocene (1.0 equivalent).

• Addition of Organozinc Reagent: Slowly add the organozinc reagent (2.2-2.5 equivalents) to the reaction mixture at room temperature. The addition should be dropwise to control any potential exotherm.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to a specified temperature (typically 50-80 °C). Monitor the reaction progress by a suitable technique (e.g., TLC, GC-MS).

• Work-up and Purification: Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of NH₄Cl. Extract the product with an organic solvent (e.g., ethyl acetate or diethyl ether). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product by column chromatography.

General Procedure for Stille Coupling

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere, add the 1,1'-dihaloferrocene (1.0 equivalent), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and any co-catalyst (e.g., CuI, if required).

• Solvent and Reagent Addition: Add anhydrous solvent (e.g., THF or toluene). Add the organostannane reagent (2.2-2.5 equivalents) to the mixture.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically 60-100 °C) and stir until the starting material is consumed, as monitored by TLC or GC-MS.

• Work-up and Purification: After cooling to room temperature, dilute the reaction with a suitable organic solvent and wash with a saturated aqueous solution of KF or NH₄Cl to remove tin byproducts. Separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by column chromatography.

General Procedure for Sonogashira Coupling

• Reaction Setup: In a Schlenk flask under an inert atmosphere, combine the 1,1'-dihaloferrocene (1.0 equivalent), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-3 mol%), a copper(I) co-catalyst (e.g., CuI, 2-5 mol%), and a suitable base (e.g., triethylamine or diisopropylamine).

• Solvent and Reagent Addition: Add anhydrous solvent (e.g., THF or DMF). Add the terminal alkyne (2.2-2.5 equivalents).

• Reaction Conditions: Stir the reaction mixture at room temperature or heat as required. Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification: Once the reaction is complete, dilute with water and extract with an organic solvent. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by column chromatography.

Caption: General experimental workflow for cross-coupling reactions.

Conclusion

Both 1,1'-Dibromoferrocene and 1,1'-Diiodoferrocene are indispensable precursors in the synthesis of functionalized ferrocene derivatives. The choice between these two substrates will depend on the specific requirements of the synthetic target and the desired reaction conditions. While 1,1'-Diiodoferrocene generally offers higher reactivity, allowing for milder conditions, 1,1'-Dibromoferrocene is a readily available and effective substrate that can provide excellent yields with appropriate optimization. For reactions that are sluggish or require forcing conditions, 1,1'-Diiodoferrocene is the recommended starting material. Conversely, for routine transformations where high reactivity is not a critical factor, the potentially more cost-effective 1,1'-Dibromoferrocene may be a suitable choice. This guide provides the foundational knowledge for researchers to make informed decisions in their synthetic endeavors involving these versatile ferrocene building blocks.

A Comparative Guide to Catalysts for Suzuki Coupling of 1,1'-Dibromoferrocene

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone in modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance. For the synthesis of 1,1'-diarylferrocene derivatives, which are of significant interest in materials science, catalysis, and medicinal chemistry, the Suzuki coupling of 1,1'-dibromoferrocene is a key transformation. The choice of catalyst is paramount to achieving high yields and reaction efficiency. This guide provides a comparative overview of common palladium-based catalyst systems applicable to this reaction, supported by representative experimental data to aid in catalyst selection and reaction optimization.

Catalyst Performance Comparison

While a direct head-to-head comparative study of multiple catalysts for the Suzuki coupling of 1,1'-dibromoferrocene is not extensively documented in publicly available literature, a reliable framework for catalyst selection can be constructed from studies on structurally analogous aryl bromides. Palladium catalysts, particularly in conjunction with bulky, electron-rich phosphine ligands, are the catalysts of choice. Ferrocene-based ligands, such as 1,1'-bis(diphenylphosphino)ferrocene (dppf), have demonstrated exceptional performance in stabilizing the palladium center and facilitating the catalytic cycle.

Below is a summary of commonly employed and effective catalyst systems for the Suzuki coupling of aryl bromides, which serve as a strong starting point for the double coupling on the 1,1'-dibromoferrocene core.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)	Ref.
System 1	Pd(PPh₃)₄	K₂CO₃ or Na₂CO₃	Toluene/H₂O or DME/H₂O	80-100	2-12	60-95	[1][2][3]
System 2	Pd(dppf)Cl₂	K₂CO₃ or Cs₂CO₃	Dioxane or DME	80-110	2-24	70-98	[1][4]
System 3	Pd₂(dba)₃	P(t-Bu)₃ or SPhos	Dioxane or Toluene	RT - 100	1-12	75-99	[5][6][7]
System 4	Pd(OAc)₂	PCy₃ or SPhos	Toluene or Dioxane/H₂O	RT - 100	2-18	70-95	[5][7]

Note: Yields are highly dependent on the specific arylboronic acid used, stoichiometry, and reaction conditions. The data presented are representative ranges for the coupling of aryl bromides. For the double Suzuki coupling of 1,1'-dibromoferrocene, reaction times may be longer and catalyst loading may need to be optimized.

Experimental Protocols

Below is a detailed, representative methodology for the Suzuki-Miyaura cross-coupling of 1,1'-dibromoferrocene with an arylboronic acid. This protocol is a composite based on commonly reported procedures for similar substrates.

Synthesis of 1,1'-Di(phenyl)ferrocene using Pd(dppf)Cl₂

Materials:

• 1,1'-Dibromoferrocene

• Phenylboronic acid

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂)

• Potassium carbonate (K₂CO₃), anhydrous

• 1,4-Dioxane, anhydrous

• Water, degassed

• Argon or Nitrogen gas

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• To a Schlenk flask under an inert atmosphere of argon, add 1,1'-dibromoferrocene (1.0 mmol), phenylboronic acid (2.5 mmol), and anhydrous potassium carbonate (4.0 mmol).

• Add Pd(dppf)Cl₂ (0.05 mmol, 5 mol%).

• Add anhydrous 1,4-dioxane (20 mL) and degassed water (5 mL) to the flask.

• The flask is sealed and the reaction mixture is vigorously stirred and heated to 90-100 °C in an oil bath.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion (typically 12-24 hours), the reaction mixture is cooled to room temperature.

• The mixture is diluted with ethyl acetate (50 mL) and washed with water (2 x 30 mL) and brine (30 mL).

• The organic layer is dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1,1'-diphenylferrocene.

Visualizing the Chemistry

To better understand the experimental process and the underlying reaction mechanism, the following diagrams are provided.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Synthetic and DFT Modeling Studies on Suzuki–Miyaura Reactions of 4,5-Dibromo-2-methylpyridazin-3(2H)-one with Ferrocene Boronates, Accompanied by Hydrodebromination and a Novel Bridge-Forming Annulation In Vitro Cytotoxic Activity of the Ferrocenyl–Pyridazinone Products | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

A Crystallographic Compass: Validating the Structure of 1,1'-Disubstituted Ferrocenes

A comparative guide for researchers, scientists, and drug development professionals on the X-ray crystallographic validation of 1,1'-disubstituted ferrocenes, offering insights into the structural nuances imparted by various substituents.

The versatile ferrocene scaffold, with its unique sandwich structure, has been a cornerstone in organometallic chemistry, finding applications from catalysis to medicinal chemistry. The introduction of substituents at the 1 and 1' positions of the cyclopentadienyl (Cp) rings profoundly influences the molecule's conformation, electronic properties, and ultimately, its function. X-ray crystallography stands as the definitive method for elucidating the precise three-dimensional arrangement of these molecules, providing unequivocal evidence of their structure. This guide offers a comparative analysis of the crystal structures of several 1,1'-disubstituted ferrocenes, highlighting key structural parameters and providing a standardized experimental protocol for their determination.

Comparative Structural Analysis

The structural parameters of 1,1'-disubstituted ferrocenes are significantly impacted by the electronic and steric nature of the substituents. The following tables summarize key crystallographic data for a selection of these compounds, showcasing the diversity in their solid-state conformations.

Table 1: Crystallographic Data for Selected 1,1'-Disubstituted Ferrocenes

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)
1,1'-Diaminoferrocene	C₁₀H₁₂FeN₂	Triclinic	P-1	5.856	7.789	10.123	90.79	99.47	109.98
1,1'-Dichloroferrocene	C₁₀H₈Cl₂Fe	Monoclinic	P2₁/c	5.912	10.601	7.749	90	108.99	90
1,1'-Diiodoferrocene	C₁₀H₈FeI₂	Orthorhombic	Pnma	10.457	8.993	12.834	90	90	90
1,1'-Bis(diphenylphosphino)ferrocene (dppf)	C₃₄H₂₈FeP₂	Monoclinic	P2₁/n	9.891	19.981	13.782	90	97.43	90
1,1'-Dimethylferrocene	C₁₂H₁₄Fe	Monoclinic	P2₁/c	5.86	10.65	7.82	90	109.3	90

Table 2: Key Structural Parameters of Selected 1,1'-Disubstituted Ferrocenes

Compound	Fe-Cp (centroid) (Å)	Cp-Cp Tilt Angle (°)	Torsion Angle (°)	Conformation
1,1'-Diaminoferrocene	1.65, 1.66	~1.5	~0 and ~36	Eclipsed and near-eclipsed
1,1'-Dichloroferrocene	1.64	0	0	Eclipsed
1,1'-Diiodoferrocene	1.65	0	0	Eclipsed
1,1'-Bis(diphenylphosphino)ferrocene (dppf)	1.65	~2.7	~1.8	Eclipsed
1,1'-Dimethylferrocene	1.65	0	0	Eclipsed

Note: The torsion angle (or twist angle) describes the rotation of one Cp ring relative to the other. An angle of 0° corresponds to a fully eclipsed conformation, while an angle of 36° corresponds to a fully staggered conformation in a five-membered ring system.

The data reveals a general preference for the eclipsed or near-eclipsed conformation in the solid state for these 1,1'-disubstituted ferrocenes. This is in contrast to the parent ferrocene, which often exhibits a staggered conformation in the solid state. The substituents, through steric and electronic interactions, play a crucial role in dictating the final observed geometry. For instance, the bulky diphenylphosphino groups in dppf lead to a slight tilting of the Cp rings.

Experimental Protocol for X-ray Crystallography

The validation of the structures of 1,1'-disubstituted ferrocenes by X-ray crystallography follows a well-established workflow.

Caption: A generalized workflow for the determination of crystal structures.

1. Crystal Growth: High-quality single crystals are paramount for successful X-ray diffraction analysis. Common methods for growing crystals of 1,1'-disubstituted ferrocenes include slow evaporation of a saturated solution, vapor diffusion, and slow cooling of a solution. The choice of solvent is critical and is often determined empirically.

2. Data Collection: A suitable single crystal is mounted on a goniometer head and placed in the X-ray beam of a diffractometer. The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms. Diffraction data are collected by rotating the crystal in the X-ray beam and recording the intensities and positions of the diffracted X-rays.

3. Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group of the crystal. The initial positions of the atoms in the asymmetric unit are determined using methods such as direct methods or the Patterson method. The atomic positions and their displacement parameters are then refined using a least-squares algorithm to achieve the best fit between the observed and calculated diffraction data.

4. Validation: The final refined structure is validated using software tools like checkCIF to ensure its chemical and crystallographic reasonability. The results are typically deposited in a crystallographic database, such as the Cambridge Crystallographic Data Centre (CCDC), and reported in a peer-reviewed publication.

Key Structural Parameters of 1,1'-Disubstituted Ferrocenes

The following diagram illustrates the key structural parameters that are determined from the X-ray crystallographic analysis of 1,1'-disubstituted ferrocenes.

Caption: Important structural metrics for 1,1'-disubstituted ferrocenes.

A Comparative Guide to the Electrochemical Behavior of Ferrocene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Ferrocene and its derivatives are cornerstone organometallic compounds in electrochemical research, prized for their stable and reversible redox behavior.[1][2] The ease with which substituents can be added to the cyclopentadienyl rings allows for the fine-tuning of their electrochemical properties, making them highly versatile for a wide range of applications, including biosensing, catalysis, and drug development.[2][3][4] This guide provides an objective comparison of the electrochemical performance of various ferrocene derivatives, supported by experimental data and detailed protocols.

Comparative Performance of Ferrocene Derivatives

The electrochemical character of a ferrocene derivative is primarily defined by three key parameters: the formal potential (E°'), the heterogeneous electron transfer rate constant (k°), and the diffusion coefficient (D). The formal potential indicates the ease of oxidation, the electron transfer rate constant reflects the kinetic efficiency of electron transfer at the electrode surface, and the diffusion coefficient describes the rate of mass transport of the derivative to the electrode.[3]

The nature of the substituent on the ferrocene moiety significantly influences these parameters. Electron-withdrawing groups, such as esters, tend to increase the formal potential, making the compound more difficult to oxidize.[1][5] Conversely, electron-donating groups, like alkyl groups, lower the formal potential.[1] These effects can be systematically studied and correlated with parameters like the Hammett constant of the substituents.[1]

Below is a summary of these key electrochemical parameters for a selection of ferrocene derivatives, compiled from various studies. It is important to note that values can vary depending on the experimental conditions, such as the solvent, supporting electrolyte, and temperature.[3][6]

Ferrocene Derivative	Substituent Effect	Formal Potential (E°' vs. Ag/AgCl) [V]	Electron Transfer Rate Constant (k°) [cm/s]	Diffusion Coefficient (D) [cm²/s]
Ferrocene	-	~0.40 - 0.53	Fast	~2.4 x 10⁻⁵ (in acetonitrile)[7]
Ethylferrocene	Electron-donating	Lower than ferrocene	On the order of 10⁻⁷[6]	On the order of 10⁻⁷[6]
1,1'-Dimethylferrocene	Electron-donating	Lower than ferrocene	On the order of 10⁻⁷[6]	On the order of 10⁻⁷[6]
Ferrocenylmethanol	Weakly electron-withdrawing	-	-	-
Acetylferrocene	Electron-withdrawing	Higher than ferrocene	-	-
1,1'-Diacetylferrocene	Strongly electron-withdrawing	Significantly higher than ferrocene	-	-
Ferrocenecarboxylic acid	Electron-withdrawing	Higher than ferrocene	-	-
4-Ferrocenyl-3-methyl aniline	Amine (electron-donating)	Quasi-reversible	-	-
3-Chloro-4-ferrocenyl aniline	Amine (donating), Chloro (withdrawing)	Quasi-reversible	-	-
4-Ferrocenyl aniline	Amine (electron-donating)	Quasi-reversible	-	-
Ferrocenyl benzoic acid	Carboxylic acid (electron-withdrawing)	Quasi-reversible	-	-

Note: Specific values for E°', k°, and D can vary significantly with experimental conditions. The table provides a general comparison of the relative effects of substituents. For precise values, consulting the primary literature for the specific conditions of interest is recommended.

Experimental Protocols

The characterization of ferrocene derivatives is predominantly carried out using voltammetric techniques. The following are detailed methodologies for key experiments.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a fundamental technique used to determine the formal potential, assess the reversibility of the redox process, and estimate the diffusion coefficient.[8][9][10]

Objective: To determine the formal potential (E°'), peak separation (ΔEp), and to assess the electrochemical reversibility of a ferrocene derivative.

Materials:

• Working Electrode (e.g., Glassy Carbon, Platinum)[11]

• Reference Electrode (e.g., Ag/AgCl, Saturated Calomel Electrode - SCE)[12]

• Counter Electrode (e.g., Platinum wire)[12]

• Electrochemical cell

• Potentiostat

• Solution of the ferrocene derivative (e.g., 1-2 mM) in a suitable solvent (e.g., acetonitrile, dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate - TBAPF₆).[9][11]

• Inert gas (e.g., Nitrogen or Argon) for deoxygenation.[11]

Procedure:

• Electrode Preparation: Polish the working electrode with alumina slurry on a polishing pad to a mirror finish, then rinse thoroughly with deionized water and the solvent to be used.[11]

• Solution Preparation: Prepare a solution of the ferrocene derivative and the supporting electrolyte in the chosen solvent.

• Deoxygenation: Purge the solution with an inert gas for at least 10-15 minutes to remove dissolved oxygen, which can interfere with the measurement.[11]

• Cell Assembly: Assemble the three-electrode system in the electrochemical cell containing the deoxygenated solution.

• Data Acquisition:

  • Set the potential window to scan over a range that encompasses the redox event of the ferrocene derivative (e.g., from 0.0 V to +1.0 V vs. Ag/AgCl).[3]

  • Set the initial scan direction towards the expected oxidation potential.

  • Set the scan rate (e.g., 100 mV/s).[3]

  • Record the cyclic voltammogram for several cycles until a stable response is obtained.[3]

• Data Analysis:

  • Determine the anodic peak potential (Epa) and the cathodic peak potential (Epc) from the stable voltammogram.[3]

  • Calculate the formal potential: E°' = (Epa + Epc) / 2.[3]

  • Calculate the peak separation: ΔEp = Epa - Epc. For a reversible one-electron process, ΔEp is theoretically 59 mV at 25 °C.[8]

  • The diffusion coefficient (D) can be calculated from the peak current (ip) using the Randles-Sevcik equation: ip = (2.69 x 10⁵) n^(3/2) A D^(1/2) C v^(1/2), where n is the number of electrons, A is the electrode area, C is the concentration, and v is the scan rate.[10]

Differential Pulse Voltammetry (DPV)

DPV is a more sensitive technique than CV and is often used for quantitative analysis and to determine the number of electrons and protons involved in a redox process.[8][13]

Objective: To obtain higher sensitivity measurements of the redox process and for quantitative analysis.

Materials: Same as for Cyclic Voltammetry.

Procedure:

• Follow steps 1-4 of the Cyclic Voltammetry protocol.

• Data Acquisition:

  • Set the potential range to bracket the redox potential of the ferrocene derivative.

  • Select the DPV parameters:

    • Pulse amplitude (e.g., 50 mV)[8]

    • Pulse width (e.g., 50 ms)[8]

    • Pulse period (e.g., 200 ms)[8]

    • Scan rate (e.g., 20 mV/s).[14]

  • Record the differential pulse voltammogram.

• Data Analysis: The peak height in the DPV voltammogram is directly proportional to the concentration of the analyte.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate a typical experimental workflow for the electrochemical characterization of ferrocene derivatives and a conceptual signaling pathway for a ferrocene-based biosensor.

References

• 1. researchgate.net [researchgate.net]
• 2. Contemporary Developments in Ferrocene Chemistry: Physical, Chemical, Biological and Industrial Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Exploring the Versatility of Ferrocene and its Derivatives: A Comprehensive Review – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 5. Synthesis, Structure, Electrochemistry, and Cytotoxic Properties of Ferrocenyl Ester Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. utep.edu [utep.edu]
• 10. chemijournal.com [chemijournal.com]
• 11. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 12. researchgate.net [researchgate.net]
• 13. Recent Advances in Applications of Voltammetric Sensors Modified with Ferrocene and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Guide to the Synthesis of 1,2-Dibromoferrocene from 1,1'-Dibromoferrocene

For researchers and professionals in synthetic chemistry and drug development, the selective synthesis of disubstituted ferrocene derivatives is a critical step in the development of novel ligands, materials, and pharmacologically active compounds. This guide provides a detailed comparison of the synthesis of 1,2-dibromoferrocene, a versatile building block, with a particular focus on its preparation from the readily available 1,1'-dibromoferrocene.

Comparison of Synthetic Routes to 1,2-Dibromoferrocene

The synthesis of 1,2-dibromoferrocene can be achieved through several methodologies. The most prominent and efficient method involves a directed ortho-metalation strategy starting from bromoferrocene. An alternative and synthetically intriguing route is the isomerization of 1,1'-dibromoferrocene. A summary of the key quantitative data for these methods is presented below.

Starting Material	Reagents	Yield (%)	Reference
1,1'-Dibromoferrocene	1. n-BuLi, 2,2,6,6-tetramethylpiperidine (TMP) 2. 1,2-dibromo-1,1,2,2-tetrafluoroethane (DBTFE)	85	[1][2]
Bromoferrocene	1. LiTMP 2. ZnCl₂ 3. Br₂	53-85	[1][2]
[(4-methylphenyl)sulfinyl]ferrocene	1. ortho-lithiation 2. Bromination 3. Lithiation 4. Bromination	32	[1]

Experimental Protocols

Synthesis of 1,2-Dibromoferrocene from 1,1'-Dibromoferrocene

This procedure, dubbed "The ferrocene chemist's dream reaction," provides a high-yield synthesis of 1,2-dibromoferrocene from its 1,1'-isomer.[1][2]

Procedure:

• To a solution of 1,1'-dibromoferrocene in anhydrous tetrahydrofuran (THF) at -70°C is added a solution of butyllithium (n-BuLi).

• The reaction mixture is then warmed to -30°C, and 2,2,6,6-tetramethylpiperidine (TMP) is added, leading to the formation of an intermediate 1-bromo-2-lithioferrocene.

• The reaction is then quenched by the addition of 1,2-dibromo-1,1,2,2-tetrafluoroethane (DBTFE).

• The resulting 1,2-dibromoferrocene is isolated and purified, affording the product in an 85% yield.

Synthesis of 1,2-Dibromoferrocene from Bromoferrocene

This method relies on the ortho-directing effect of the bromo substituent.[1][2]

Procedure:

• Bromoferrocene is dissolved in an appropriate anhydrous solvent and cooled to a low temperature (e.g., -78°C).

• A solution of lithium 2,2,6,6-tetramethylpiperidide (LiTMP) is added to effect ortho-lithiation.

• The resulting lithiated species is then transmetalated by the addition of a solution of zinc dichloride (ZnCl₂).

• The final step involves the addition of a brominating agent, such as elemental bromine, to furnish 1,2-dibromoferrocene.

• Work-up and purification yield the desired product. Initial reports cited a 53% yield, which was later optimized to 85% through modifications to the lithiation step.[1]

Visualizing the Synthetic Pathways

The logical flow of the primary synthetic route from 1,1'-dibromoferrocene to 1,2-dibromoferrocene is depicted in the following diagram.

References

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. researchgate.net [researchgate.net]

Performance of 1,1'-Dibromoferrocene-Based Materials in Electronic Devices: A Comparative Guide

Researchers exploring novel materials for advanced electronic applications are increasingly turning to organometallic compounds, with ferrocene derivatives showing significant promise. This guide provides a comparative analysis of the performance of materials derived from 1,1'-dibromoferrocene in electronic devices, benchmarked against established alternative materials. The information presented herein is supported by experimental data and detailed methodologies to assist researchers in their material selection and device fabrication efforts.

Introduction to 1,1'-Dibromoferrocene in Electronics

1,1'-Dibromoferrocene is a versatile precursor for the synthesis of a variety of ferrocene-containing polymers and functionalized molecules.[1][2] Its two bromine atoms provide reactive sites for polymerization and functionalization, allowing for the creation of materials with tailored electronic and chemical properties.[2] The inherent redox activity of the ferrocene unit makes these materials particularly interesting for applications in transistors, chemical sensors, and redox-responsive systems.[1][3]

Polymers synthesized from 1,1'-dibromoferrocene, such as poly(1,1'-ferrocenylene), can exhibit semiconducting properties. The electrical conductivity of these polymers can be significantly enhanced through doping. For instance, doping of crystalline poly(1,1'-ferrocenylene) with tetracyanoquinodimethane (TCNQ) has been reported to increase its electrical conductivity to 4.1 x 10⁻² S cm⁻¹.

Performance in Organic Thin-Film Transistors (OTFTs)

Organic thin-film transistors are fundamental components of flexible and printed electronics. The performance of an OTFT is primarily evaluated by its charge carrier mobility (μ), which determines the switching speed, and the on/off current ratio (Ion/Ioff), which indicates the device's ability to act as a switch.

While research into 1,1'-dibromoferrocene-based OTFTs is an emerging field, data on their performance is still limited in publicly available literature. However, the broader class of ferrocene-containing polymers has been investigated for transistor applications.

Alternative Materials for OTFTs:

For comparison, established organic semiconductors such as pentacene and its derivatives are widely used in high-performance OTFTs.

Table 1: Comparison of OTFT Performance Metrics

Material Class	Specific Material	Hole Mobility (μ)	On/Off Ratio (Ion/Ioff)
Ferrocene-Based Polymer	Poly(1,1'-ferrocenylene)	Data not available	Data not available
Small Molecule Organic Semiconductor	Pentacene	0.1 - 1.5 cm²/Vs[4][5][6]	10⁵ - 10⁸[5][6][7]
6,13-Dichloropentacene	0.20 cm² V⁻¹ s⁻¹[8]	> 10⁵[8]
Polymer Semiconductor	Pyrroloindacenodithiophene (NIDT) copolymer	0.01 cm² V⁻¹ s⁻¹[9]	Data not available

Performance in Chemical Sensors

The ability of ferrocene to undergo reversible oxidation and reduction makes its derivatives attractive for chemical sensing applications. The interaction of an analyte with the ferrocene-containing material can modulate its electronic properties, leading to a detectable signal.

Performance data for chemical sensors based on polymers derived specifically from 1,1'-dibromoferrocene is not yet widely reported. However, the general principles of ferrocene-based sensing suggest potential for detecting various analytes.

Alternative Materials for Chemical Sensors:

A wide range of materials are employed in chemical sensors, with metal oxide semiconductors and other conductive polymers being common choices.

Table 2: Comparison of Chemical Sensor Performance (Illustrative Examples)

Material Class	Specific Material	Target Analyte	Limit of Detection (LOD)
Ferrocene-Based Polymer	Poly(1,1'-ferrocenylene)	Data not available	Data not available
Metal Oxide Semiconductor	Co₃O₄@polyoxometalate	Isoprene	0.58 ppb[10]
Cobalt-modified ZnO nanosheets	2-Butanone	24 ppb[11]
Colorimetric Material	Silica nanoparticle-based dye	Carbon Monoxide (CO)	< 20 ppm[12]

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon existing research. Below are generalized protocols for the synthesis of a 1,1'-dibromoferrocene-derived polymer and the fabrication of an organic thin-film transistor.

Synthesis of Poly(1,1'-ferrocenylene) via Kumada Catalyst Transfer Polycondensation

This method involves the polymerization of 1,1'-dibromoferrocene using a nickel catalyst.

Materials:

• 1,1'-Dibromoferrocene

• Magnesium turnings

• 1,2-Dibromoethane

• Ni(dppe)Cl₂ (dppe = 1,2-bis(diphenylphosphino)ethane)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Activate magnesium turnings in a dry flask with a crystal of iodine or 1,2-dibromoethane.

• Add a solution of 1,1'-dibromoferrocene in anhydrous THF to the activated magnesium to form the Grignard reagent.

• In a separate flask, add the Ni(dppe)Cl₂ catalyst.

• Transfer the prepared Grignard reagent to the catalyst-containing flask.

• Allow the polymerization reaction to proceed at room temperature under an inert atmosphere.

• Quench the reaction with dilute HCl.

• Precipitate the polymer by adding the reaction mixture to methanol.

• Collect the polymer by filtration, wash with methanol, and dry under vacuum.

Experimental Workflow for Poly(1,1'-ferrocenylene) Synthesis

References

• 1. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. OhioLINK ETD: Zocco, Adam T [etd.ohiolink.edu]
• 5. researchgate.net [researchgate.net]
• 6. High-mobility flexible pentacene-based organic field-effect transistors with PMMA/PVP double gate insulator layers and the investigation on their mechanical flexibility and thermal stability - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. High ON/OFF ratio single crystal transistors based on ultrathin thienoacene microplates - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Pyrroloindacenodithiophene polymers: the effect of molecular structure on OFET performance - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Highly Sensitive and Selective Real-Time Breath Isoprene Detection using the Gas Reforming Reaction of MOF-Derived Nanoreactors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Low Detection Limit and High Sensitivity 2-Butanone Gas Sensor Based on ZnO Nanosheets Decorated by Co Nanoparticles Derived from ZIF-67 [mdpi.com]
• 12. Highly sensitive reflection based colorimetric gas sensor to detect CO in realistic fire scenarios - FAU CRIS [cris.fau.de]

Assessing the Purity of Synthesized 1,1'-Dibromoferrocene: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the research and development pipeline. This guide provides a comparative analysis of High-Performance Liquid Chromatography (HPLC) for assessing the purity of 1,1'-Dibromoferrocene, a versatile organometallic reagent. The performance of HPLC is evaluated against alternative methods, namely Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS), with supporting experimental protocols and data.

High-Performance Liquid Chromatography stands out as a robust and widely adopted method for the quality control of 1,1'-Dibromoferrocene. Its proficiency in separating the target compound from potential impurities, such as mono-bromoferrocene, unreacted ferrocene, and other poly-halogenated species, makes it an invaluable tool for ensuring product quality. Commercial suppliers of 1,1'-Dibromoferrocene routinely utilize HPLC to certify the purity of their products, often guaranteeing a minimum purity of 98.0%.

Comparative Analysis of Purity Assessment Methods

The selection of an analytical technique for purity determination depends on various factors, including the nature of the analyte, the expected impurities, and the specific requirements of the analysis such as speed, precision, and the need for structural information. Below is a comparative summary of HPLC, qNMR, and GC-MS for the purity assessment of 1,1'-Dibromoferrocene.

Parameter	HPLC (High-Performance Liquid Chromatography)	qNMR (Quantitative Nuclear Magnetic Resonance)	GC-MS (Gas Chromatography-Mass Spectrometry)
Principle	Separation based on differential partitioning of analytes between a stationary and a mobile phase.	Quantitative determination based on the direct proportionality between the integrated NMR signal intensity and the number of nuclei.	Separation of volatile compounds based on their boiling points and interactions with a stationary phase, followed by mass-based detection and identification.
Primary Use	Quantitative purity determination and impurity profiling.	Absolute purity determination without a specific reference standard of the analyte. Provides structural information.	Identification and quantification of volatile and semi-volatile impurities.
Typical Accuracy	High (typically ± 1-2%)	Very High (often better than ± 1%)[1][2][3]	High (typically ± 1-5%)
Typical Precision	High (RSD < 2%)	Very High (RSD < 1%)[2][3]	High (RSD < 5%)
Limit of Detection	Low (ng to pg range)	Moderate (µg to mg range)	Very Low (pg to fg range)
Sample Throughput	High	Moderate	High
Strengths	- Excellent for separating complex mixtures. - Widely available and automated. - Robust and reproducible.	- Primary analytical method. - Non-destructive. - Provides structural information of analyte and impurities.[1][4]	- High sensitivity and selectivity. - Provides molecular weight and fragmentation data for identification.
Limitations	- Requires a reference standard for quantification. - May not resolve all co-eluting impurities.	- Lower sensitivity compared to chromatographic methods. - Requires soluble samples and deuterated solvents.	- Limited to thermally stable and volatile compounds. - Potential for on-column degradation of sensitive analytes.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is a representative method for the purity analysis of 1,1'-Dibromoferrocene using reverse-phase HPLC.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water is typically effective. For example, starting with 50:50 (v/v) acetonitrile:water and ramping to 95:5 (v/v) acetonitrile:water over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 254 nm.

• Sample Preparation: Dissolve a precisely weighed amount of the synthesized 1,1'-Dibromoferrocene in acetonitrile to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

• Injection Volume: 10 µL.

• Quantification: The purity is determined by the area percentage of the main peak corresponding to 1,1'-Dibromoferrocene relative to the total area of all observed peaks.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy Protocol

qNMR offers a primary method for purity assessment without the need for an identical reference standard.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Accurately weigh approximately 10-20 mg of the 1,1'-Dibromoferrocene sample and a certified internal standard (e.g., maleic acid or dimethyl sulfone) into an NMR tube. Add a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) to dissolve both the sample and the internal standard completely.

• Data Acquisition: Acquire a ¹H NMR spectrum with parameters optimized for quantitative analysis, including a long relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest to ensure full relaxation.

• Data Processing: Process the spectrum with appropriate phasing and baseline correction.

• Quantification: The purity of the 1,1'-Dibromoferrocene is calculated by comparing the integral of a well-resolved signal from the analyte to the integral of a signal from the certified internal standard, taking into account the number of protons, molecular weights, and weighed masses of both the analyte and the standard.[4][5]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is suitable for identifying volatile impurities that may be present in the synthesized 1,1'-Dibromoferrocene.

• Instrumentation: A GC system coupled to a mass spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

• Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV.

• Scan Range: m/z 50-500.

• Sample Preparation: Dissolve the sample in a volatile organic solvent like dichloromethane or hexane to a concentration of approximately 1 mg/mL.

• Injection Volume: 1 µL (split or splitless injection depending on the expected concentration of impurities).

• Data Analysis: Impurities are identified by their retention times and by comparing their mass spectra with reference libraries (e.g., NIST). The characteristic isotopic pattern of bromine (¹⁹Br and ⁸¹Br in a nearly 1:1 ratio) is a key identifier for bromine-containing compounds.

Workflow and Pathway Diagrams

HPLC Purity Assessment Workflow

Comparison of Analytical Methods

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. [PDF] Easy, Precise and Accurate Quantitative NMR | Semantic Scholar [semanticscholar.org]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Unveiling the Structure of 1,1'-Dibromoferrocene: A Comparative Analysis of Experimental and Theoretical Findings

A detailed examination of 1,1'-Dibromoferrocene's molecular geometry reveals a fascinating interplay between solid-state packing forces and theoretical conformational preferences. This guide provides a comprehensive comparison of experimental data from single-crystal X-ray diffraction with theoretical predictions from Density Functional Theory (DFT) calculations, offering researchers valuable insights into the structural nuances of this important organometallic compound.

The study of ferrocene and its derivatives is a cornerstone of organometallic chemistry, with applications ranging from catalysis to materials science and medicinal chemistry. A thorough understanding of their three-dimensional structures is paramount to elucidating their reactivity and properties. This guide focuses on 1,1'-Dibromoferrocene, a key synthetic intermediate, to highlight the powerful synergy between experimental crystallography and computational chemistry in validating and interpreting molecular structures.

Experimental Determination of the Solid-State Structure

The definitive solid-state structure of 1,1'-Dibromoferrocene was determined by single-crystal X-ray diffraction.[1] This technique provides precise measurements of bond lengths, bond angles, and the overall arrangement of atoms within a crystalline lattice.

Experimental Protocol: Synthesis and X-ray Crystallography

Synthesis of 1,1'-Dibromoferrocene:

A common and effective method for the synthesis of 1,1'-Dibromoferrocene involves the dilithiation of ferrocene followed by bromination.[2][3][4]

• Preparation of 1,1'-Dilithioferrocene: Ferrocene is reacted with a strong base, typically n-butyllithium, in the presence of a chelating agent such as tetramethylethylenediamine (TMEDA). This reaction selectively removes a proton from each cyclopentadienyl (Cp) ring, yielding 1,1'-dilithioferrocene.[3][5]

• Bromination: The resulting 1,1'-dilithioferrocene is then treated with a brominating agent. While 1,2-dibromotetrafluoroethane has been traditionally used, alternatives like 1,1,2,2-tetrabromoethane are now more common due to regulatory restrictions on the former.[2][6][7] The bromine atoms replace the lithium atoms on each Cp ring to form 1,1'-Dibromoferrocene.

• Purification: The crude product is purified by column chromatography or recrystallization to obtain orange to brown crystals suitable for X-ray diffraction analysis.[8]

Single-Crystal X-ray Diffraction:

A suitable single crystal of 1,1'-Dibromoferrocene is selected and mounted on a diffractometer. The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms, which allows for a more precise determination of their positions.[1] A beam of monochromatic X-rays is directed at the crystal. The electrons in the atoms of the crystal diffract the X-rays, producing a unique diffraction pattern of spots. The intensities and positions of these spots are collected and used to calculate an electron density map of the molecule. From this map, the positions of the individual atoms can be determined, and thus the bond lengths, bond angles, and overall molecular geometry can be elucidated.

Theoretical Modeling with Density Functional Theory (DFT)

DFT calculations offer a powerful computational approach to predict the geometric and electronic properties of molecules. By solving the Schrödinger equation within a framework of approximations, DFT can provide optimized molecular geometries, conformational energies, and other valuable data that complement experimental findings.

Computational Protocol: DFT Calculations

DFT calculations for 1,1'-Dibromoferrocene typically involve the following steps:

• Initial Structure: A starting geometry of the 1,1'-Dibromoferrocene molecule is constructed.

• Choice of Functional and Basis Set: A functional (e.g., B3LYP, PBE0) and a basis set (e.g., 6-311+G(d,p)) are chosen. The choice of functional and basis set is crucial for the accuracy of the calculations.

• Geometry Optimization: The energy of the initial structure is minimized with respect to the positions of the atoms. This process yields the lowest energy (most stable) conformation of the molecule in the gas phase.

• Frequency Calculation: A frequency calculation is performed on the optimized geometry to confirm that it represents a true energy minimum (i.e., no imaginary frequencies).

Workflow for Comparing Experimental and Theoretical Data

The process of validating experimental findings with DFT calculations follows a logical workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. 1,1'-Dilithioferrocene - Wikipedia [en.wikipedia.org]
• 4. 1,1'-Bis(diphenylphosphino)ferrocene - Wikipedia [en.wikipedia.org]
• 5. 1,1'-Dilithioferrocène — Wikipédia [fr.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Dibromotetrafluoroethane - Wikipedia [en.wikipedia.org]
• 8. 97%, solid | Sigma-Aldrich [sigmaaldrich.com]

A Comparative Guide to the Synthesis of Unsymmetrical Ferrocenes for Researchers and Drug Development Professionals

The synthesis of unsymmetrically substituted ferrocenes is a cornerstone of modern organometallic chemistry, with profound implications for catalysis, materials science, and medicinal chemistry. The unique three-dimensional structure and electronic properties of ferrocene, coupled with the ability to introduce distinct substituents on its cyclopentadienyl (Cp) rings, allow for the fine-tuning of steric and electronic parameters. This guide provides a comprehensive comparison of the most prevalent and effective methods for synthesizing these valuable compounds, complete with quantitative data, detailed experimental protocols, and a logical workflow to aid in methodological selection.

Core Synthetic Strategies

The primary methodologies for accessing unsymmetrical ferrocenes can be broadly categorized into three main approaches:

• Directed ortho-Metalation (DoM): This powerful technique utilizes a directing group on one Cp ring to selectively deprotonate the adjacent ortho position with a strong base, typically an organolithium reagent. The resulting lithiated intermediate is then quenched with an electrophile to introduce a second, different substituent. This method is particularly valuable for the synthesis of 1,2-disubstituted ferrocenes and is a key strategy for introducing planar chirality.

• Transition Metal-Catalyzed C-H Functionalization: Emerging as a more atom- and step-economical alternative, this approach involves the direct activation of a C-H bond on the ferrocene scaffold by a transition metal catalyst (commonly palladium or rhodium). A directing group is often still required to guide the catalyst to a specific C-H bond, enabling the formation of C-C or C-heteroatom bonds. This method offers milder reaction conditions and often better functional group tolerance compared to DoM.

• Sequential Cross-Coupling Reactions: This strategy is particularly effective for the synthesis of 1,1'-disubstituted unsymmetrical ferrocenes. It typically involves a doubly functionalized ferrocene, such as 1,1'-dibromoferrocene or 1,1'-diborylferrocene, which can undergo sequential cross-coupling reactions (e.g., Suzuki-Miyaura) with different coupling partners. Careful control of reaction conditions allows for the selective monosubstitution of the starting material, followed by a second coupling to introduce the second distinct substituent.

Synthetic Strategy Workflow

The choice of synthetic method is dictated by the desired substitution pattern and stereochemical outcome. The following diagram illustrates a logical workflow for selecting an appropriate strategy.

Caption: A decision-making workflow for selecting a synthetic route to unsymmetrical ferrocenes.

Quantitative Data Comparison

The following tables provide a comparative overview of the performance of the key synthetic methods, with data extracted from representative literature examples.

Table 1: Directed ortho-Metalation (DoM) for 1,2-Disubstituted Ferrocenes

Directing Group	Base	Electrophile	Product	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
(S)-N,N-Dimethyl-1-ferrocenylethylamine	n-BuLi	PPh₂Cl	(S,Rp)-1-(N,N-Dimethylamino)ethyl-2-(diphenylphosphino)ferrocene	75	>98:2	[1]
(S)-N,N-Dimethyl-1-ferrocenylethylamine	n-BuLi	Me₃SiCl	(S,Rp)-1-(N,N-Dimethylamino)ethyl-2-(trimethylsilyl)ferrocene	85	>98:2	[1]
Ferrocenylsulfoxide	LDA	MeI	1-Methyl-2-(phenylsulfinyl)ferrocene	90	>95:5	[2]
Ferrocenylsulfoxide	LDA	(CO₂H)₂	1-Carboxy-2-(phenylsulfinyl)ferrocene	82	>95:5	[2]

Table 2: Transition Metal-Catalyzed C-H Functionalization

Substrate	Catalyst/Ligand	Coupling Partner	Product	Yield (%)	Enantiomeric Excess (ee)	Reference
N,N-Dimethylaminomethylferrocene	Pd(OAc)₂ / Boc-L-Val-OH	4-MeO-C₆H₄-B(OH)₂	1-(4-Methoxyphenyl)-2-(dimethylaminomethyl)ferrocene	81	99%	[3][4]
Ferrocenecarboxamide	[Rh(coe)₂Cl]₂ / Chiral Phosphoramidite	Phenylacetylene	1-Phenyl-2-(N-methoxy-N-methylcarbamoyl)ferrocene	78	96%	[3]
Ferrocenyl Phenyl Sulfide	Pd(OAc)₂ / Chiral Phosphine	- (Intramolecular)	Planar Chiral Thiophene-fused Ferrocene	95	99%	[5]

Table 3: Sequential Suzuki-Miyaura Cross-Coupling for 1,1'-Disubstituted Ferrocenes

Starting Material	Catalyst/Ligand	1st Coupling Partner (Yield %)	2nd Coupling Partner (Yield %)	Final Product	Reference
1,1'-Bis(Bpin)ferrocene	Pd(dppf)Cl₂	4-Bromotoluene (76%)	4-Bromoanisole (85%)	1-(p-Tolyl)-1'-(4-methoxyphenyl)ferrocene	[6]
1,1'-Bis(Bpin)ferrocene	Pd(dppf)Cl₂	1-Bromo-4-fluorobenzene (72%)	4-Bromobenzonitrile (78%)	1-(4-Fluorophenyl)-1'-(4-cyanophenyl)ferrocene	[6]
1,1'-Bis(Bpin)ferrocene	Pd(dppf)Cl₂	2-Bromopyridine (65%)	3-Bromothiophene (71%)	1-(2-Pyridyl)-1'-(3-thienyl)ferrocene	[6]

Experimental Protocols

Diastereoselective ortho-Lithiation of (S)-N,N-Dimethyl-1-ferrocenylethylamine

This protocol is a representative example of the DoM approach to generate a planar chiral 1,2-disubstituted ferrocene.

• Materials: (S)-N,N-Dimethyl-1-ferrocenylethylamine, anhydrous diethyl ether, n-butyllithium (1.6 M in hexanes), chlorodiphenylphosphine (PPh₂Cl), saturated aqueous NaHCO₃ solution.

• Procedure:

  • A solution of (S)-N,N-dimethyl-1-ferrocenylethylamine (1.0 g, 3.89 mmol) in anhydrous diethyl ether (20 mL) is cooled to 0 °C under an inert atmosphere (N₂ or Ar).

  • n-Butyllithium (1.6 M in hexanes, 2.68 mL, 4.28 mmol) is added dropwise over 10 minutes. The resulting orange-red solution is stirred at 0 °C for 1.5 hours.

  • A solution of chlorodiphenylphosphine (0.94 g, 4.28 mmol) in anhydrous diethyl ether (5 mL) is added dropwise at 0 °C.

  • The reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

  • The reaction is quenched by the slow addition of saturated aqueous NaHCO₃ solution (20 mL).

  • The organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 20 mL).

  • The combined organic layers are dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure.

  • The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the desired (S,Rp)-1-(N,N-Dimethylamino)ethyl-2-(diphenylphosphino)ferrocene as an orange solid.

Palladium-Catalyzed Enantioselective C-H Arylation of N,N-Dimethylaminomethylferrocene

This protocol exemplifies the C-H functionalization strategy for the synthesis of planar chiral 1,2-disubstituted ferrocenes under milder conditions.[3][4]

• Materials: N,N-Dimethylaminomethylferrocene, 4-methoxyphenylboronic acid, Pd(OAc)₂, Boc-L-Val-OH, Ag₂CO₃, 1,2-dichloroethane (DCE).

• Procedure:

  • To a dried Schlenk tube are added N,N-dimethylaminomethylferrocene (0.2 mmol), 4-methoxyphenylboronic acid (0.4 mmol), Pd(OAc)₂ (0.02 mmol, 10 mol%), Boc-L-Val-OH (0.04 mmol, 20 mol%), and Ag₂CO₃ (0.4 mmol).

  • The tube is evacuated and backfilled with argon three times.

  • Anhydrous 1,2-dichloroethane (2.0 mL) is added, and the mixture is stirred at 80 °C for 24 hours.

  • After cooling to room temperature, the reaction mixture is filtered through a pad of Celite, and the filtrate is concentrated under reduced pressure.

  • The residue is purified by flash column chromatography on silica gel (eluent: petroleum ether/ethyl acetate) to give the desired 1-(4-methoxyphenyl)-2-(dimethylaminomethyl)ferrocene.

Sequential Suzuki-Miyaura Cross-Coupling of 1,1'-Bis(pinacolato)borylferrocene

This protocol provides a modular approach to unsymmetrical 1,1'-diarylferrocenes.[6]

• Materials: 1,1'-Bis(pinacolato)borylferrocene (1,1'-bis(Bpin)ferrocene), aryl halide 1, aryl halide 2, Pd(dppf)Cl₂, Na₂CO₃, 1,4-dioxane, water.

• Procedure for the First Coupling:

  • In a glovebox, a vial is charged with 1,1'-bis(Bpin)ferrocene (0.1 mmol), aryl halide 1 (0.1 mmol), Pd(dppf)Cl₂ (0.005 mmol, 5 mol%), and Na₂CO₃ (0.3 mmol).

  • 1,4-Dioxane (1.0 mL) and water (0.2 mL) are added. The vial is sealed and heated at 80 °C for 12 hours.

  • After cooling, the reaction mixture is diluted with ethyl acetate and washed with brine. The organic layer is dried over Na₂SO₄ and concentrated.

  • The crude product, 1-aryl-1'-(Bpin)ferrocene, is purified by column chromatography on silica gel.

• Procedure for the Second Coupling:

  • The purified 1-aryl-1'-(Bpin)ferrocene (0.1 mmol) is subjected to the same reaction conditions as the first coupling, using aryl halide 2 (0.12 mmol) as the coupling partner.

  • The reaction is heated at 100 °C for 24 hours.

  • Workup and purification as described above afford the final unsymmetrical 1,1'-diarylferrocene.

Conclusion

The synthesis of unsymmetrical ferrocenes is a well-developed field with a diverse toolbox of methodologies.

• Directed ortho-Metalation remains a highly reliable and diastereoselective method for the synthesis of 1,2-disubstituted ferrocenes, especially when planar chirality is desired. Its main drawbacks are the use of stoichiometric strong bases and sometimes harsh reaction conditions.

• Transition Metal-Catalyzed C-H Functionalization offers a milder and more functional group-tolerant alternative. It has seen rapid development, with highly enantioselective transformations now possible. The need for a directing group is a common feature, although recent advances are exploring non-directed C-H functionalization.

• Sequential Cross-Coupling is the premier method for accessing unsymmetrical 1,1'-disubstituted ferrocenes in a controlled and modular fashion. The availability of the di-functionalized ferrocene starting materials is a key consideration for this approach.

The choice of the optimal synthetic route will depend on the specific target molecule, the desired substitution pattern, the requirement for stereocontrol, and the available starting materials and reagents. The data and protocols presented in this guide are intended to provide a solid foundation for researchers to make informed decisions and to facilitate the synthesis of novel unsymmetrical ferrocene derivatives for a wide range of applications.

References

• 1. azom.com [azom.com]
• 2. researchgate.net [researchgate.net]
• 3. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]

A Comparative Guide to the Electrochemical Validation of 1,1'-Dibromoferrocene Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electrochemical properties of 1,1'-Dibromoferrocene and its derivatives against other ferrocene-based compounds. The supporting experimental data and detailed protocols are intended to assist researchers in the validation of their electrochemical measurements.

Comparative Electrochemical Data

The electrochemical behavior of ferrocene derivatives is significantly influenced by the nature of the substituents on the cyclopentadienyl rings. Electron-withdrawing groups, such as the bromo-substituents in 1,1'-Dibromoferrocene, generally shift the oxidation potential to more positive values compared to the unsubstituted ferrocene. Conversely, electron-donating groups make the ferrocene core easier to oxidize, resulting in a shift to less positive or even negative potentials. The following table summarizes the key electrochemical parameters for 1,1'-Dibromoferrocene and selected alternatives.

Compound	Abbreviation	E½ (V vs. Fc/Fc+)	Solvent/Electrolyte System	Key Characteristics
Ferrocene	Fc	0.00	Acetonitrile / 0.1 M Bu₄NPF₆	Reference compound with a reversible one-electron oxidation.[1]
1,1'-Dibromoferrocene	Br₂Fc	+0.34 (approx.)	Dichloromethane / [NBu₄][B(C₆F₅)₄]	Electron-withdrawing bromo groups make oxidation more difficult.[2]
1,1'-Dimethylferrocene	Me₂Fc	-0.11 (approx.)	Acetonitrile / 0.1 M [Bu₄N][ClO₄]	Electron-donating methyl groups facilitate oxidation.[3]
1,1'-Diacetylferrocene	Ac₂Fc	+0.55 (approx.)	Dichloromethane / [NBu₄][B(C₆F₅)₄]	Strong electron-withdrawing acetyl groups significantly hinder oxidation.[2]

Note: The exact redox potentials can vary depending on the solvent, supporting electrolyte, and reference electrode used.[3][4] The values presented here are for comparative purposes.

Experimental Protocol: Cyclic Voltammetry

This section details a general methodology for the cyclic voltammetry (CV) analysis of ferrocene derivatives, based on common laboratory practices.[1][5][6]

1. Solution Preparation:

• Analyte Solution: Prepare a 1-2 mM solution of the ferrocene derivative in a suitable solvent (e.g., acetonitrile or dichloromethane).[5]

• Supporting Electrolyte: The solution must contain a supporting electrolyte, typically at a concentration of 0.1 M, to ensure sufficient conductivity.[1][5] A common choice is tetrabutylammonium hexafluorophosphate (Bu₄NPF₆).

• Deoxygenation: Before each measurement, it is crucial to remove dissolved oxygen from the solution by bubbling an inert gas, such as nitrogen or argon, through it for at least 10 minutes.[1]

2. Electrochemical Cell Setup:

• A standard three-electrode system is employed:

  • Working Electrode: A glassy carbon or platinum disk electrode is commonly used.[7][8] The electrode surface should be polished with alumina slurry and cleaned before each experiment to ensure reproducibility.[6]

  • Reference Electrode: A silver/silver chloride (Ag/AgCl) or a saturated calomel electrode (SCE) is typically used.[8] It is often recommended to reference the potentials to the ferrocene/ferrocenium (Fc/Fc⁺) redox couple as an internal standard.[1]

  • Counter Electrode: A platinum wire or foil serves as the counter electrode.[6]

3. Data Acquisition:

• Potential Scan: The potential is scanned from an initial value to a final value and then back. The scan range should be set to encompass the redox event of interest.

• Scan Rate: A typical initial scan rate is 100 mV/s.[1] The effect of varying the scan rate can provide information about the reversibility and diffusion control of the redox process.[7]

• Background Scan: A background CV of the supporting electrolyte solution without the analyte should be recorded to determine the potential window of the solvent.[1]

Visualizing the Validation Workflow

The following diagram illustrates the logical workflow for the electrochemical validation of a 1,1'-Dibromoferrocene derivative.

Caption: Workflow for Electrochemical Validation.

References

• 1. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 2. Synthetic, spectroscopic, structural, and electrochemical investigations of ferricenium derivatives with weakly coordinating anions: ion pairing, subs ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D1DT01192H [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. utep.edu [utep.edu]
• 6. bard.cm.utexas.edu [bard.cm.utexas.edu]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of Haloferrocene Stability for Researchers and Drug Development Professionals

An objective guide to the thermal and electrochemical stability of fluoro-, chloro-, bromo-, and iodoferrocene, supported by experimental data and detailed methodologies.

Haloferrocenes, a class of ferrocene derivatives where one or more hydrogen atoms on the cyclopentadienyl rings are substituted by a halogen, are pivotal building blocks in the synthesis of advanced materials, catalysts, and pharmaceutical agents. Their stability is a critical parameter influencing their reactivity, shelf-life, and suitability for various applications. This guide provides a comprehensive comparative analysis of the stability of monosubstituted haloferrocenes (fluoroferrocene, chloroferrocene, bromoferrocene, and iodoferrocene), focusing on their thermal and electrochemical properties.

Key Findings

Thermal Stability Analysis

A direct comparative study of the thermal decomposition of the complete haloferrocene series using thermogravimetric analysis (TGA) is not extensively documented in peer-reviewed literature. However, the melting point of a compound can serve as an initial indicator of its thermal stability, with a higher melting point often correlating with greater stability in the solid state. Ferrocene itself is known for its high thermal stability, reportedly stable up to 400-500°C[1][2].

Compound	Halogen	Melting Point (°C)	Decomposition Onset (°C)
Fluoroferrocene	F	Not available	Data not available
Chloroferrocene	Cl	59-61	Data not available
Bromoferrocene	Br	31-33[3][4]	Data not available
Iodoferrocene	I	43-45	Data not available
Ferrocene (Ref.)	H	172.5-173	~400-500[1][2]

Note: The absence of readily available, directly comparable TGA data for the haloferrocene series represents a current knowledge gap. The melting points are provided as a proxy for solid-state thermal stability but do not directly measure decomposition temperature.

Electrochemical Stability Analysis

The electrochemical stability of haloferrocenes is crucial for their application in redox-based sensors, catalysts, and molecular electronics. Cyclic voltammetry (CV) is the primary technique used to assess the redox behavior and stability of these compounds. The redox potential (E½) of the Fe(II)/Fe(III) couple in ferrocene derivatives is a key indicator of their electronic properties and stability towards oxidation.

A comprehensive study on the entire haloferrocene series provides valuable comparative data on their redox potentials[5][6]. Interestingly, the trend in redox potentials does not directly correlate with the electronegativity of the halogen substituent.

Compound	Halogen	Redox Potential (E½ vs. Fc/Fc⁺, V)
Fluoroferrocene	F	+0.18
Chloroferrocene	Cl	+0.15
Bromoferrocene	Br	+0.16
Iodoferrocene	I	+0.11

Note: The data was extracted from a single study to ensure consistency in experimental conditions[5][6]. Lower redox potentials indicate that the compound is more easily oxidized.

Experimental Protocols

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis is a standard technique to determine the thermal stability of materials by measuring the change in mass of a sample as a function of temperature in a controlled atmosphere.

General Protocol:

• Sample Preparation: A small, accurately weighed sample (typically 1-10 mg) of the haloferrocene is placed in a TGA sample pan (e.g., alumina or platinum).

• Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen or argon) to prevent oxidation during the analysis.

• Temperature Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a defined temperature range (e.g., from room temperature to 600 °C).

• Data Acquisition: The instrument records the sample's mass as a function of temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition, which is the temperature at which significant mass loss begins.

A simplified workflow for Thermogravimetric Analysis (TGA).

Cyclic Voltammetry (CV)

Cyclic voltammetry is an electrochemical technique used to study the redox properties of a substance in solution. It provides information on the redox potentials and the reversibility of electron transfer reactions.

General Protocol:

• Solution Preparation: A solution of the haloferrocene (typically 1-5 mM) is prepared in a suitable solvent (e.g., acetonitrile or dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆).

• Electrochemical Cell Setup: A three-electrode system is used, consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or a ferrocene/ferrocenium internal reference), and a counter electrode (e.g., a platinum wire).

• Deoxygenation: The solution is purged with an inert gas (e.g., argon or nitrogen) for several minutes to remove dissolved oxygen, which can interfere with the measurements.

• Potential Sweep: The potential of the working electrode is swept linearly from an initial potential to a final potential and then back to the initial potential at a specific scan rate (e.g., 100 mV/s).

• Data Acquisition: The current flowing through the working electrode is measured as a function of the applied potential.

• Data Analysis: The resulting cyclic voltammogram (current vs. potential) is analyzed to determine the anodic and cathodic peak potentials, from which the half-wave potential (E½) is calculated as (Epa + Epc)/2.

A simplified workflow for Cyclic Voltammetry (CV).

Logical Relationship of Stability Parameters

The overall stability of a haloferrocene is a function of both its inherent thermal robustness and its resistance to electrochemical oxidation or reduction. These two aspects are interconnected and influence the compound's utility in different applications.

Relationship between thermal and electrochemical stability.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Bromoferrocene 1273-73-0 [sigmaaldrich.com]
• 4. Sigma Aldrich Bromoferrocene 2 g | Buy Online | Sigma Aldrich | Fisher Scientific [fishersci.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of 1,1'-Dibromoferrocene: Assessing Protocol Reproducibility

For researchers, scientists, and professionals in drug development, the reliable synthesis of key intermediates is paramount. 1,1'-Dibromoferrocene is a versatile building block in the synthesis of more complex ferrocene derivatives used in catalysis, materials science, and medicinal chemistry. However, the reproducibility of its synthesis can be a significant challenge. This guide provides a comparative analysis of common synthesis protocols, highlighting factors that influence their reproducibility and offering detailed experimental methodologies.

The synthesis of 1,1'-dibromoferrocene predominantly relies on the dilithiation of ferrocene followed by quenching with an electrophilic bromine source. While seemingly straightforward, this method is sensitive to several experimental parameters that can significantly impact yield, purity, and the formation of side-products. Careful control of stoichiometry, temperature, and reagents is crucial for achieving consistent results.

Comparison of Common Synthesis Protocols

The following table summarizes the key parameters and reported outcomes for the most frequently cited protocols for the synthesis of 1,1'-dibromoferrocene. The data presented is collated from various literature sources and aims to provide a comparative overview. It is important to note that direct comparison of yields can be challenging due to variations in reaction scale, purification methods, and analytical techniques used in different studies.

Protocol	Lithiating Agent	Additive	Brominating Agent	Solvent	Temperature (°C)	Reported Yield (%)	Key Reproducibility Challenges
Protocol 1	n-Butyllithium (n-BuLi)	TMEDA	1,2-Dibromo-1,1,2,2-tetrachloroethane	Hexane/THF	-78 to 20	~89%	Stoichiometry of n-BuLi and TMEDA is critical. Inconsistent addition rates or temperature control can lead to mixtures of mono- and di-lithiated species, resulting in a mix of bromoferrocenes.[1]
Protocol 2	n-Butyllithium (n-BuLi)	TMEDA	1,1,2,2-Tetrabromoethane	Hexane/THF	-30 to RT	Moderate	Formation of complex product mixtures can make purification difficult. The reaction is sensitive to the absolute concentrations of reagents.[2]
Protocol 3	tert-Butyllithium (t-BuLi) / KO-t-Bu	None	Dibromotetrachloroethane	Not specified	Not specified	High (for monobromoferrocene)	This mixed-base system is highly reactive and can lead to mixtures of products if not carefully controlled. The synthesis of the dibromo- species is part of a sequence that can form various bromoferrocenes.[3]
Protocol 4	Stannylferrocene Precursor	N/A	Bromine (Br₂)	Dichloromethane	Not specified	Not specified	This method avoids the challenges of lithiation but requires the prior synthesis of the stannylferrocene. The purification process to remove organotin by-products can be challenging.

Factors Influencing Reproducibility

Several critical factors have been identified in the literature that affect the reproducibility of the 1,1'-dibromoferrocene synthesis:

• Stoichiometry of the Lithiating Agent: The ratio of the organolithium reagent to ferrocene is paramount. An insufficient amount will lead to incomplete dilithiation and the formation of monobromoferrocene, while an excess can promote side reactions.

• Role of TMEDA: N,N,N',N'-tetramethylethylenediamine (TMEDA) is a chelating agent that breaks down the oligomeric structure of n-BuLi, increasing its reactivity.[4][5] The concentration of TMEDA can influence the rate and selectivity of the lithiation.

• Reaction Temperature: Temperature control is crucial throughout the reaction. Low temperatures (typically -78 °C) are necessary to control the exothermicity of the lithiation and to prevent side reactions, such as the "halogen dance" where bromo substituents can migrate to other positions on the cyclopentadienyl rings, especially at room temperature when using bases like LiTMP.[3]

• Choice of Brominating Agent: Different brominating agents exhibit varying reactivities and can lead to different impurity profiles. Some common choices include 1,2-dibromo-1,1,2,2-tetrachloroethane and 1,1,2,2-tetrabromoethane.[1] The use of elemental bromine is also reported but can be more challenging to control.

• Purification: The separation of 1,1'-dibromoferrocene from unreacted ferrocene, monobromoferrocene, and other poly-brominated species can be difficult due to their similar polarities. This often requires careful column chromatography.

Experimental Protocols

Below are detailed methodologies for two common protocols for the synthesis of 1,1'-dibromoferrocene.

Protocol 1: Dilithiation with n-BuLi/TMEDA and Bromination with 1,2-Dibromo-1,1,2,2-tetrachloroethane

This protocol is one of the most widely cited and generally provides good yields when carefully executed.

Materials:

• Ferrocene

• n-Butyllithium (n-BuLi) in hexanes

• N,N,N',N'-tetramethylethylenediamine (TMEDA)

• 1,2-Dibromo-1,1,2,2-tetrachloroethane

• Anhydrous Hexane

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Dichloromethane (DCM)

• Standard Schlenk line and glassware

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve ferrocene in anhydrous hexane in a Schlenk flask.

• Add TMEDA to the solution.

• Cool the mixture to 20 °C.

• Slowly add a solution of n-BuLi in hexanes to the ferrocene solution while stirring. The reaction is typically stirred at this temperature for a defined period to ensure complete dilithiation.

• In a separate Schlenk flask, prepare a solution of 1,2-dibromo-1,1,2,2-tetrachloroethane in a mixture of anhydrous THF and dichloromethane.

• Cool this solution to -78 °C (a dry ice/acetone bath).

• Transfer the dilithioferrocene solution via cannula to the cold brominating agent solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for several hours (e.g., 5 hours).

• Quench the reaction with water.

• Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Dilithiation with n-BuLi/TMEDA and Bromination with 1,1,2,2-Tetrabromoethane

This protocol utilizes a different brominating agent and slightly different temperature conditions.

Materials:

• Ferrocene

• n-Butyllithium (n-BuLi) in hexanes

• N,N,N',N'-tetramethylethylenediamine (TMEDA)

• 1,1,2,2-Tetrabromoethane

• Anhydrous Tetrahydrofuran (THF)

• Standard Schlenk line and glassware

Procedure:

• Under an inert atmosphere, dissolve ferrocene in anhydrous THF in a Schlenk flask.

• Add TMEDA to the solution.

• Cool the mixture to -30 °C.

• Slowly add a solution of n-BuLi in hexanes.

• Stir the reaction mixture at -30 °C for a specified time to form the dilithioferrocene-TMEDA adduct.

• Cool the reaction mixture to -78 °C.

• Add 1,1,2,2-tetrabromoethane dropwise to the cold solution.

• Allow the reaction to slowly warm to room temperature overnight.

• Work up the reaction as described in Protocol 1, followed by purification via column chromatography.

Logical Workflow for Assessing Reproducibility

The following diagram illustrates a logical workflow for a researcher aiming to assess and optimize the reproducibility of a 1,1'-dibromoferrocene synthesis protocol.

Caption: Workflow for assessing and optimizing the reproducibility of a synthesis protocol.

Conclusion

The synthesis of 1,1'-dibromoferrocene, while widely documented, presents significant reproducibility challenges that stem from its sensitivity to a range of experimental parameters. Researchers aiming for consistent and high-yielding preparations should pay close attention to the stoichiometry of reagents, maintain strict temperature control, and be prepared for meticulous purification. By understanding the factors that influence the reaction outcome and by systematically optimizing a chosen protocol, the reliable synthesis of this important ferrocene derivative can be achieved. This guide serves as a starting point for researchers to navigate the complexities of this synthesis and to establish a robust and reproducible method in their own laboratories.

References

• 1. 1,1'-DIBROMOFERROCENE synthesis - chemicalbook [chemicalbook.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. N-Butyllithium [chemeurope.com]
• 5. Solved 4. What is the purpose of the TMEDA | Chegg.com [chegg.com]

A Comparative Guide to the Performance of Catalysts Derived from 1,1'-Dibromoferrocene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of catalysts derived from 1,1'-Dibromoferrocene, with a primary focus on the widely used 1,1'-bis(diphenylphosphino)ferrocene (dppf). The catalytic efficiency of these ferrocene-based systems is benchmarked against other prominent catalyst classes in key palladium-catalyzed cross-coupling reactions, supported by experimental data to inform catalyst selection and optimization in synthetic chemistry.

Introduction to 1,1'-Dibromoferrocene Derived Catalysts

Catalysts derived from 1,1'-Dibromoferrocene form a versatile and robust class of ligands in transition-metal catalysis. The ferrocene backbone provides a unique three-dimensional structure, thermal stability, and favorable electronic properties. The most prominent derivative, 1,1'-bis(diphenylphosphino)ferrocene (dppf), is a widely utilized bidentate phosphine ligand in palladium-catalyzed reactions due to its ability to stabilize the metal center and facilitate crucial steps in the catalytic cycle. These catalysts are instrumental in forming carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O) bonds, which are fundamental transformations in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

Performance in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation. Catalysts derived from 1,1'-Dibromoferrocene, particularly [Pd(dppf)Cl₂], are frequently employed. Their performance is often compared with catalyst systems based on bulky, electron-rich monophosphine ligands (Buchwald ligands) and N-Heterocyclic Carbenes (NHCs). While dppf-based catalysts are highly effective for a range of aryl bromides and iodides, more sterically demanding or less reactive substrates (like aryl chlorides) may benefit from newer generation catalysts.[1][2][3]

Table 1: Performance Data in Suzuki-Miyaura Cross-Coupling

Catalyst System	Aryl Halide	Boronic Acid/Ester	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference(s)
Pd(dppf)Cl₂	6-bromo tacrine	Phenylboronic acid	K₂CO₃	1,4-Dioxane/H₂O	100	8-10	87	[4]
Pd(dppf)Cl₂	Diaryl bromide	Boronic ester	Cs₂CO₃	1,4-Dioxane/H₂O	100	Overnight	N/A (Prep)	[5]
Pd₂(dba)₃ / SPhos	Heteroaryl Bromide	N-TIPS-3-pinacolboronatepyrrole	K₃PO₄	n-Butanol	100	12	85-95	[6]
PEPPSI-IPr (NHC)	4-Chlorotoluene	Phenylboronic acid	K₂CO₃	Dioxane	80	2	98	[3]
XPhos Palladacycle	4-Chlorotoluene	2-Methylphenylboronic acid	K₃PO₄	t-Amyl alcohol	100	2	97	[3][7]

Performance in Heck Reaction

In the Mizoroki-Heck reaction, which forms a C-C bond between an aryl halide and an alkene, ferrocene-based catalysts have demonstrated moderate to good activity.[2] The choice of ligand is critical for controlling regioselectivity and efficiency, particularly with challenging substrates. While dppf is competent, other specialized ligands, including other ferrocene derivatives and NHCs, have been developed to address specific limitations.[8][9][10]

Table 2: Performance Data in Mizoroki-Heck Reaction

Catalyst System	Aryl Halide	Alkene	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference(s)
Pd(dppf)Cl₂	6-bromo tacrine	n-Butyl acrylate	Et₃N	DMF	100	10	82	[4][11]
Pd(dba)₂ / AsPh₃	β-monobrominated TPP	Vinylferrocene	Et₃N	Toluene	60-90	N/A	Good	[12]
N-H NHC-Pd Complex	Bromobenzene	4-penten-1-ol	K₂CO₃	Dioxane	80	16	70 (conv.)	[9]
Herrmann-Beller Palladacycle	Iodobenzene	1H,1H,2H-perfluoro-1-octene	NaOAc	DMF	140	12	>90	[13]

Performance in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for constructing C-N bonds. First-generation catalysts for this reaction included dppf-based systems.[14] However, the development of highly specialized, bulky monophosphine ligands (e.g., Buchwald and Josiphos ligands) has significantly expanded the scope and efficiency of this transformation, particularly for coupling unactivated aryl chlorides and sterically hindered amines.[15][16][17]

Table 3: Performance Data in Buchwald-Hartwig Amination

Catalyst System	Aryl Halide	Amine	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference(s)
Pd(dppf)Cl₂	6-bromo tacrine	Morpholine	NaOtBu	Toluene	100	10	85	[4][11]
Pd(OAc)₂ / CyPFtBu (Josiphos)	3-Chloropyridine	Octylamine	NaOtBu	Toluene	100	2-18	98	[15][17]
[Pd(allyl)Cl]₂ / XPhos	Bromobenzene	Diphenylamine	NaOtBu	Toluene	100	24	96	[16]
t-BuXPhos Palladacycle	Aryl Chloride	Primary Amine	DBU	t-AmOH	N/A	2	>95 (conv.)	[7]

Experimental Protocols & Methodologies

Accurate and reproducible experimental procedures are critical for success in catalysis. Below are generalized protocols for the cross-coupling reactions discussed. Researchers should note that optimization of specific parameters (e.g., base, solvent, temperature) is often necessary for novel substrates.

General Protocol for Suzuki-Miyaura Cross-Coupling

• Reaction Setup: To a dry reaction vessel equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv), the boronic acid or ester (1.1-1.5 equiv), and the base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2.0-3.0 equiv).

• Inert Atmosphere: Seal the vessel and subject it to three cycles of evacuation and backfilling with an inert gas (e.g., Argon or Nitrogen).

• Reagent Addition: Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 1-5 mol%) and degassed solvent (e.g., 1,4-dioxane, toluene, THF/water mixture) via syringe. The typical reaction concentration is 0.1-0.2 M.[3][5]

• Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress using an appropriate analytical technique such as TLC, GC-MS, or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

General Protocol for Mizoroki-Heck Reaction

• Reaction Setup: In a sealable reaction tube, combine the aryl halide (1.0 mmol, 1.0 equiv), the alkene (1.1-1.5 equiv), the palladium catalyst (1-5 mol%), and a suitable ligand if required.

• Reagent Addition: Add the base (e.g., Et₃N, K₂CO₃, 1.5-2.5 equiv) and an anhydrous, degassed solvent (e.g., DMF, toluene, dioxane).

• Inert Atmosphere: Seal the tube and degas the mixture by bubbling with an inert gas for 10-15 minutes.

• Reaction: Heat the reaction mixture to the specified temperature (e.g., 80-120 °C) for the required time.

• Work-up: After cooling to room temperature, dilute the mixture with a suitable organic solvent and filter through a pad of celite to remove palladium black and inorganic salts.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography.

General Protocol for Buchwald-Hartwig Amination

• Reaction Setup: Add the aryl halide (1.0 mmol, 1.0 equiv), amine (1.2 equiv), base (e.g., NaOtBu, K₃PO₄, 1.4 equiv), and the palladium catalyst/ligand system (e.g., Pd₂(dba)₃ with XPhos, 1-3 mol%) to a dry Schlenk tube.

• Inert Atmosphere: Evacuate and backfill the tube with argon three times.

• Reagent Addition: Add anhydrous, degassed solvent (e.g., toluene, dioxane, t-AmOH) via syringe.

• Reaction: Heat the mixture with stirring in an oil bath at the desired temperature (typically 80-110 °C) until the starting material is consumed as indicated by TLC or GC-MS analysis.

• Work-up: Cool the reaction mixture, dilute with ethyl acetate, and filter through a short plug of silica gel.

• Purification: Concentrate the filtrate and purify the crude product by column chromatography or crystallization.

Mandatory Visualizations

The following diagrams illustrate key logical and experimental workflows relevant to the use of these catalysts.

Caption: Workflow for catalyst and reaction condition optimization.

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Standard experimental workflow for a cross-coupling reaction.

References

• 1. Structure–Reactivity Relationships of Buchwald-Type Phosphines in Nickel-Catalyzed Cross-Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Towards novel tacrine analogues: Pd(dppf)Cl 2 ·CH 2 Cl 2 catalyzed improved synthesis, in silico docking and hepatotoxicity studies - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03225B [pubs.rsc.org]
• 5. google.com [google.com]
• 6. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry [mdpi.com]
• 8. Redox of ferrocene controlled asymmetric dehydrogenative Heck reaction via palladium-catalyzed dual C–H bond activation - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. Coordination-Accelerated Catalysis in the Heck Reaction using N–H N-Heterocyclic Carbene Pd Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemrxiv.org [chemrxiv.org]
• 11. Towards novel tacrine analogues: Pd(dppf)Cl2·CH2Cl2 catalyzed improved synthesis, in silico docking and hepatotoxicity studies - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Heck reaction between free base 2-Br-porphyrin and vinyl-ferrocene derivatives. Electrochemical and spectroscopic characterisation of β-functionalised alpha and trans-vinyl-ferrocene porphyrin derivatives. A comparative study - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 14. What can reaction databases teach us about Buchwald–Hartwig cross-couplings? - Chemical Science (RSC Publishing) DOI:10.1039/D0SC04074F [pubs.rsc.org]
• 15. Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. research.rug.nl [research.rug.nl]

Safety & Regulatory Compliance

Safe Disposal of 1,1-Dibromoferrocene: A Procedural Guide

The proper disposal of 1,1-Dibromoferrocene is critical to ensure the safety of laboratory personnel and to prevent environmental contamination. This guide provides a step-by-step procedure for the safe handling and disposal of 1,1-Dibromoferrocene waste, in line with established safety protocols.

Hazard Identification and Safety Precautions

1,1-Dibromoferrocene is a chemical compound that requires careful handling. It is classified with the following hazards:

• Causes skin irritation (H315)[1]

• Causes serious eye irritation (H319)[1]

• May cause respiratory irritation (H335)[1]

Before beginning any disposal procedures, it is mandatory to wear the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) for Disposal

Hand Protection

Eye/Face Protection

Skin and Body Protection

Respiratory Protection

Waste Collection and Storage

Proper segregation and storage of chemical waste are the first steps in the disposal process.

• Waste Container: Use a designated, properly labeled, and sealed waste container for 1,1-Dibromoferrocene waste. The container should be kept tightly closed.[1]

• Labeling: The waste container must be clearly labeled with the chemical name ("1,1-Dibromoferrocene waste") and the associated hazard symbols.

• Storage: Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.[1] The storage area should be locked up.[1]

Disposal Procedure

The disposal of 1,1-Dibromoferrocene must be conducted in accordance with all applicable local, regional, and national laws and regulations.[1][2]

Step 1: Consultation Consult your institution's Environmental Health and Safety (EHS) office for specific guidance on the disposal of organometallic compounds like 1,1-Dibromoferrocene.

Step 2: Waste Manifest Complete all necessary waste manifest forms as required by your institution and local regulations. This documentation is crucial for tracking the waste from the point of generation to its final disposal.

Step 3: Transfer to a Licensed Facility The waste must be disposed of through a licensed and approved hazardous waste disposal facility.[1][2] Do not attempt to dispose of 1,1-Dibromoferrocene down the drain or in regular trash.[1][2]

Step 4: Decontamination Thoroughly decontaminate any reusable equipment, such as glassware or spatulas, that has come into contact with 1,1-Dibromoferrocene. Contaminated disposable materials should be placed in the designated waste container.

Spill Management

In the event of a spill, follow these procedures:

• Evacuate: Evacuate non-essential personnel from the immediate area.[1][2]

• Ventilate: Ensure the area is well-ventilated.[1][2]

• Contain: Prevent the spill from spreading and from entering drains or waterways.[1][2]

• Clean-up: Wearing appropriate PPE, carefully sweep up the solid material and place it in the designated waste container. Avoid generating dust.[1][2]

• Decontaminate: Clean the spill area with an appropriate solvent and then wash with soap and water.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 1,1-Dibromoferrocene.

Caption: Workflow for the safe disposal of 1,1-Dibromoferrocene.

References

• 1. echemi.com [echemi.com]
• 2. 1,1'-DIBROMOFERROCENE - Safety Data Sheet [chemicalbook.com]

Essential Safety and Operational Guide for Handling 1,1-Dibromoferrocene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling and disposal of 1,1-Dibromoferrocene. The following procedures are designed to ensure a safe laboratory environment and compliance with standard safety regulations.

Hazard Identification and Personal Protective Equipment (PPE)

1,1-Dibromoferrocene is a chemical compound that requires careful handling due to its potential health hazards. It is classified as an irritant, causing skin, eye, and respiratory system irritation.[1] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure.[2]

Table 1: Personal Protective Equipment (PPE) for Handling 1,1-Dibromoferrocene

Protection Type	Recommended Equipment	Standards and Practices
Eye/Face Protection	Chemical safety goggles that meet ANSI Z87.1 standards.[3] A face shield should be worn in situations where splashing is possible.[4]	Ensure a snug fit to protect against dust particles and splashes.
Hand Protection	Chemically resistant gloves (Nitrile or Neoprene are recommended for halogenated organic compounds).[5][6]	Inspect gloves for any signs of degradation or punctures before use. Use proper glove removal technique to avoid skin contact.
Skin and Body Protection	A long-sleeved lab coat.[2] Closed-toe shoes must be worn.[5]	Lab coats should be kept buttoned.
Respiratory Protection	All handling of 1,1-Dibromoferrocene solid should be performed in a certified chemical fume hood to avoid inhalation of dust.[2][5]	Ensure the fume hood has adequate airflow before beginning work.

Quantitative Data Summary

The following table summarizes the key quantitative data for 1,1-Dibromoferrocene.

Table 2: Physical and Chemical Properties of 1,1-Dibromoferrocene

Property	Value
CAS Number	1293-65-8[7][8]
Molecular Formula	C₁₀H₈Br₂Fe[8]
Molecular Weight	343.82 g/mol [8]
Appearance	Orange to brown crystalline solid
Melting Point	52-55 °C
Occupational Exposure Limits	No data available[1][9]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 1,1-Dibromoferrocene. The following workflow outlines the necessary steps from preparation to cleanup.

Operational Workflow Diagram

Experimental Protocol:

• Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) for 1,1-Dibromoferrocene.

  • Put on all required Personal Protective Equipment (PPE) as detailed in Table 1.

  • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Assemble all necessary equipment, including spatulas, weighing paper, and reaction vessels, inside the fume hood.

• Handling:

  • Inside the fume hood, carefully weigh the desired amount of 1,1-Dibromoferrocene onto weighing paper.

  • Transfer the solid to the reaction vessel.

  • Conduct the experiment as per the established research protocol.

• Cleanup:

  • Decontaminate all glassware and surfaces that have come into contact with 1,1-Dibromoferrocene using an appropriate solvent (e.g., acetone), followed by soap and water.

  • Segregate all waste materials as described in the Disposal Plan (Section 4).

  • Carefully remove and dispose of contaminated gloves and other disposable PPE in the designated waste container.

  • Wash hands thoroughly with soap and water after the procedure is complete.

Disposal Plan

Proper disposal of 1,1-Dibromoferrocene and associated waste is critical to prevent environmental contamination and ensure regulatory compliance. As a halogenated organic compound, it must be disposed of as hazardous waste.[5]

Waste Segregation and Collection:

• Solid Waste: Unused 1,1-Dibromoferrocene, contaminated weighing paper, gloves, and other solid materials should be placed in a clearly labeled, sealed container for "Halogenated Organic Solid Waste".

• Liquid Waste: Solvents used for cleaning and reaction residues containing 1,1-Dibromoferrocene should be collected in a separate, sealed container labeled "Halogenated Organic Liquid Waste".

• Sharps: Any contaminated needles or other sharps must be disposed of in a designated sharps container.

All waste containers must be properly labeled with the chemical name and hazard warnings and disposed of through the institution's Environmental Health and Safety (EHS) department.

Emergency Response Plan

In the event of an accidental release or exposure, immediate and appropriate action is necessary.

Emergency Response Flowchart

Spill Cleanup Procedure:

• Small Spills (less than 1 gram):

  • Alert personnel in the immediate vicinity.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand or vermiculite to avoid generating dust.[10]

  • Carefully sweep the material into a sealed container for hazardous waste disposal.

  • Clean the spill area with soap and water.

• Large Spills (greater than 1 gram) or spills outside of a fume hood:

  • Evacuate all non-essential personnel from the area.

  • Immediately notify your supervisor and the institution's Environmental Health and Safety (EHS) department.

  • Restrict access to the spill area.

  • Await the arrival of trained emergency response personnel.

First Aid Measures:

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1] Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air.[1] If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

References

• 1. 1,1'-DIBROMOFERROCENE - Safety Data Sheet [chemicalbook.com]
• 2. qmul.ac.uk [qmul.ac.uk]
• 3. hmc.edu [hmc.edu]
• 4. glovesbyweb.com [glovesbyweb.com]
• 5. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 6. safety.fsu.edu [safety.fsu.edu]
• 7. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 8. scbt.com [scbt.com]
• 9. echemi.com [echemi.com]
• 10. jk-sci.com [jk-sci.com]